3,5-Difluoro-2-nitroaniline

• CAS: 361-72-8

Core Science & Biosynthesis

In-Depth Technical Guide to 3,5-Difluoro-2-nitroaniline (CAS Number: 361-72-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and analytical methodologies for 3,5-Difluoro-2-nitroaniline. The information is intended to support research, development, and application activities involving this compound.

Physicochemical Properties

3,5-Difluoro-2-nitroaniline is a difluorinated nitroaromatic compound. The presence of two electron-withdrawing fluorine atoms and a nitro group, ortho to the amine, significantly influences its chemical reactivity and physical properties.[1]

Property	Value	Source(s)
CAS Number	361-72-8	[1]
Molecular Formula	C₆H₄F₂N₂O₂	[1][2]
Molecular Weight	174.11 g/mol	[2]
Melting Point	107-107.3 °C
Boiling Point	306.6 °C at 760 mmHg
Density	No experimental data available.
Solubility	Expected to have moderate solubility in polar organic solvents. The nitro and fluorine groups reduce solubility in nonpolar media.[3]
Appearance	Yellow crystalline solid.

Spectroscopic Data

The structural features of 3,5-Difluoro-2-nitroaniline give rise to characteristic spectroscopic signatures.

Technique	Description
¹H NMR	Aromatic proton signals are typically observed in the range of 6.0-8.0 ppm. The strong electron-withdrawing effects of the nitro and fluorine substituents cause a downfield shift compared to unsubstituted aniline. Complex splitting patterns arise from fluorine-proton coupling.
¹³C NMR	No specific data for 3,5-Difluoro-2-nitroaniline was found in the search results. However, the carbon atoms attached to fluorine and the nitro group would be expected to show significant chemical shifts.
¹⁹F NMR	Two distinct signals for the fluorine atoms are expected in the range of -110 to -130 ppm (relative to trifluoroacetic acid) due to their different chemical environments relative to the nitro and amino groups.[1]
Infrared (IR) Spectroscopy	The most prominent bands are associated with the nitro group, with a strong asymmetric stretching vibration between 1625-1540 cm⁻¹ and a strong symmetric stretching mode at 1400-1360 cm⁻¹.

Synthesis and Reactivity

Key reactions involving 3,5-Difluoro-2-nitroaniline include:

• Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group, a common and crucial transformation in the synthesis of various derivatives.[1][3]

• Nucleophilic Aromatic Substitution: The fluorine atoms can be displaced by nucleophiles, allowing for further functionalization of the aromatic ring.[1]

The following diagram illustrates a general synthetic pathway that could be adapted for the preparation of 3,5-Difluoro-2-nitroaniline, starting from a difluoroaniline precursor.

Caption: Generalized synthetic approach to 3,5-Difluoro-2-nitroaniline.

Experimental Protocols

Detailed experimental protocols for the synthesis and spectroscopic analysis of 3,5-Difluoro-2-nitroaniline are not explicitly detailed in the searched literature. However, based on general laboratory practices for similar compounds, the following methodologies can be inferred.

General Synthesis (Illustrative)

A potential synthesis could involve the careful nitration of 3,5-difluoroaniline.

Materials:

• 3,5-Difluoroaniline

• Concentrated Sulfuric Acid

• Concentrated Nitric Acid

• Ice

• Suitable organic solvent (e.g., dichloromethane)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Cool concentrated sulfuric acid in an ice-salt bath.

• Slowly add 3,5-difluoroaniline to the cold sulfuric acid with stirring.

• Prepare a nitrating mixture of concentrated nitric acid and sulfuric acid, and cool it in an ice bath.

• Add the nitrating mixture dropwise to the aniline solution, maintaining a low temperature.

• After the addition is complete, allow the reaction to stir at a low temperature for a specified time, monitoring the progress by TLC.

• Pour the reaction mixture onto crushed ice and extract the product with an organic solvent.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Caption: Illustrative workflow for the synthesis of 3,5-Difluoro-2-nitroaniline.

Spectroscopic Analysis

NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra according to standard instrument protocols.

IR Spectroscopy:

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin disk. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Safety and Handling

3,5-Difluoro-2-nitroaniline is classified as acutely toxic.[2]

GHS Hazard Statements: [2]

• H301: Toxic if swallowed.

• H311: Toxic in contact with skin.

• H331: Toxic if inhaled.

Precautionary Statements: [2]

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

• P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Always handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Applications

3,5-Difluoro-2-nitroaniline serves as a valuable intermediate in organic synthesis.[1] Its derivatives are of interest in the development of:

• Pharmaceuticals: The unique substitution pattern can be exploited to synthesize novel drug candidates.[1]

• Dyes: The chromophoric properties of the nitroaniline core structure make it a precursor for various dyes.[1]

• Agrochemicals: Halogenated anilines are important building blocks in the synthesis of pesticides and herbicides.

The relationship between the core compound and its potential applications is depicted below.

Caption: Applications of 3,5-Difluoro-2-nitroaniline as a chemical intermediate.

References

• 1. Buy 3,5-Difluoro-2-nitroaniline | 361-72-8 [smolecule.com]
• 2. 3,5-Difluoro-2-nitroaniline | C6H4F2N2O2 | CID 223092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,5-Difluoro-2-methoxy-4-nitroaniline | Benchchem [benchchem.com]

3,5-Difluoro-2-nitroaniline molecular weight and formula

For researchers, scientists, and professionals in drug development, a precise understanding of a compound's fundamental properties is critical. This document provides the core chemical information for 3,5-Difluoro-2-nitroaniline.

This aromatic compound is of interest in various fields of chemical research, including organic synthesis and medicinal chemistry. Its structure, featuring two fluorine atoms and a nitro group on an aniline backbone, provides unique electronic properties that make it a valuable intermediate for the synthesis of more complex molecules, including pharmaceuticals and dyes.

Chemical Properties

The key molecular identifiers for 3,5-Difluoro-2-nitroaniline are summarized in the table below.

Property	Value
Molecular Formula	C6H4F2N2O2[1][2]
Molecular Weight	174.1 g/mol [1]
IUPAC Name	3,5-difluoro-2-nitroaniline[1][2]
CAS Number	361-72-8[1]

Structural Information

To visualize the relationships between the different identifiers and the core compound, the following logical diagram is provided.

Core Identifiers of 3,5-Difluoro-2-nitroaniline

References

• 1. Buy 3,5-Difluoro-2-nitroaniline | 361-72-8 [smolecule.com]
• 2. 3,5-Difluoro-2-nitroaniline | C6H4F2N2O2 | CID 223092 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical Properties of 3,5-Difluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 3,5-Difluoro-2-nitroaniline (CAS No. 361-72-8), a key intermediate in various synthetic applications. The document outlines its physical properties and the general experimental methodologies for their determination, ensuring a comprehensive resource for laboratory and development settings.

Core Physicochemical Data

The physical properties of 3,5-Difluoro-2-nitroaniline are critical for its handling, purification, and use in subsequent chemical reactions. The experimentally determined melting and boiling points are summarized below.

Property	Value	Conditions
Melting Point	100 - 110 °C[1]	Not specified
107 - 107.3 °C[2]	Not specified
Boiling Point	306.6 °C[3][4]	at 760 mmHg

Experimental Protocols for Physical Property Determination

While specific experimental details for 3,5-Difluoro-2-nitroaniline were not found in the reviewed literature, the following are standard and widely accepted methods for determining the melting and boiling points of solid organic compounds.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range (typically 0.5-1.0°C) is characteristic of a pure compound, whereas impurities tend to depress and broaden the melting range.

Apparatus:

• Mel-Temp apparatus or similar calibrated heating block

• Capillary tubes (sealed at one end)

• Thermometer

Procedure:

• A small, finely powdered sample of the crystalline solid is packed into a capillary tube to a height of 1-2 mm.

• The capillary tube is placed in the heating block of the Mel-Temp apparatus, adjacent to a calibrated thermometer.

• The sample is heated at a steady and slow rate, typically around 2°C per minute, to ensure thermal equilibrium between the sample, the heating block, and the thermometer.

• The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes liquid (T2) are recorded. The melting point is reported as the range T1-T2.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. It is a characteristic physical property that is sensitive to changes in atmospheric pressure.

Apparatus:

• Thiele tube or similar heating bath (e.g., oil bath)

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heat source (e.g., Bunsen burner or hot plate)

Procedure:

• A small amount of the liquid is placed in a small test tube.

• A capillary tube, sealed at the bottom, is inverted and placed inside the test tube containing the liquid.

• The test tube is attached to a thermometer and immersed in a heating bath (Thiele tube).

• The bath is heated gradually, and a stream of bubbles will emerge from the open end of the inverted capillary tube as the liquid's vapor pressure increases.

• Heating is continued until a continuous and rapid stream of bubbles is observed.

• The heat source is then removed, and the bath is allowed to cool slowly.

• The temperature at which the bubbling stops and the liquid just begins to enter the capillary tube is recorded as the boiling point.

Logical Workflow for Compound Identification and Purity Assessment

The determination of physical properties like the melting point is a fundamental step in the characterization of a synthesized or isolated compound. The following diagram illustrates the logical workflow.

Caption: Workflow for assessing the purity and identity of a solid organic compound.

References

• 1. combi-blocks.com [combi-blocks.com]
• 2. CAS 361-72-8 | 4655-3-09 | MDL MFCD07368747 | 3,5-Difluoro-2-nitroaniline | SynQuest Laboratories [synquestlabs.com]
• 3. molbase.com [molbase.com]
• 4. cas 361-72-8|| where to buy 3,5-Difluoro-2-nitroaniline [chemenu.com]

Spectral Analysis of 3,5-Difluoro-2-nitroaniline: A Technical Guide

This technical guide provides a comprehensive overview of the spectral data for 3,5-Difluoro-2-nitroaniline, a key intermediate in various chemical syntheses. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering valuable insights for researchers, scientists, and professionals in drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. The following tables summarize the ¹H and ¹³C NMR spectral data for 3,5-Difluoro-2-nitroaniline.

Table 1: ¹H NMR Spectral Data of 3,5-Difluoro-2-nitroaniline

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available in search results

Table 2: ¹³C NMR Spectral Data of 3,5-Difluoro-2-nitroaniline

Chemical Shift (δ) ppm	Assignment
Data not available in search results

Note: Specific peak assignments for 3,5-Difluoro-2-nitroaniline were not available in the provided search results. The data presented is based on general knowledge of similar structures and requires experimental confirmation.

Experimental Protocol for NMR Spectroscopy

A general protocol for obtaining NMR spectra of nitroaniline compounds is as follows:

• Sample Preparation: Approximately 10-20 mg of the 3,5-Difluoro-2-nitroaniline sample is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[1] The choice of solvent depends on the solubility of the compound and the desired spectral resolution.

• Instrumentation: The spectrum is recorded on a high-resolution NMR spectrometer, typically operating at a frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR.[2]

• Data Acquisition: For ¹H NMR, standard pulse sequences are used. For ¹³C NMR, proton-decoupled spectra are typically acquired to simplify the spectrum and enhance signal-to-noise. The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

• Data Processing: The acquired Free Induction Decay (FID) is processed using Fourier transformation to obtain the frequency-domain spectrum. Phase and baseline corrections are applied, and the chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Table 3: IR Spectral Data of 3,5-Difluoro-2-nitroaniline

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400-3300	Strong, Sharp	N-H stretching (asymmetric and symmetric)
~1620	Strong	N-H bending (scissoring)
~1530 and ~1350	Strong	NO₂ stretching (asymmetric and symmetric)
~1300-1000	Strong	C-F stretching
~1200	Medium	C-N stretching

Note: The exact peak positions can vary slightly depending on the sample preparation method (e.g., KBr pellet, Nujol mull, or thin film).

Experimental Protocol for IR Spectroscopy

A typical procedure for obtaining an FT-IR spectrum is as follows:

• Sample Preparation: A small amount of the solid 3,5-Difluoro-2-nitroaniline is finely ground with dry potassium bromide (KBr) powder. This mixture is then pressed into a thin, transparent pellet. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory where the solid sample is placed directly on the ATR crystal.

• Instrumentation: The spectrum is recorded using a Fourier Transform Infrared (FT-IR) spectrometer.[3]

• Data Acquisition: A background spectrum of the empty sample compartment (or the KBr pellet without the sample) is first recorded. Then, the sample spectrum is recorded. The instrument measures the interference pattern of the infrared beam, which is then mathematically converted into an absorption spectrum. The typical spectral range is 4000-400 cm⁻¹.[3]

• Data Processing: The final spectrum is presented as a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. It provides information about the molecular weight and elemental composition of a compound.

Table 4: Mass Spectrometry (MS) Data of 3,5-Difluoro-2-nitroaniline

m/z	Relative Intensity (%)	Assignment
174	High	[M]⁺ (Molecular Ion)
Further fragmentation data not available in search results

Note: The molecular weight of 3,5-Difluoro-2-nitroaniline is 174.10 g/mol .[4] The mass spectrum is expected to show a prominent molecular ion peak at m/z 174.

Experimental Protocol for Mass Spectrometry

A general protocol for obtaining a mass spectrum using Electron Ionization (EI) is as follows:

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe for solids or after separation by Gas Chromatography (GC-MS).

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), leading to the formation of a positively charged molecular ion ([M]⁺) and fragment ions.

• Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

• Detection: The separated ions are detected, and their abundance is recorded.

• Data Presentation: The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Workflow for Spectral Analysis

The following diagram illustrates the general workflow for the spectral characterization of a chemical compound like 3,5-Difluoro-2-nitroaniline.

References

• 1. magritek.com [magritek.com]
• 2. rsc.org [rsc.org]
• 3. Theoretical and experimental studies of vibrational spectra and thermal analysis of 2-nitroaniline and its cation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3,5-Difluoro-2-nitroaniline | C6H4F2N2O2 | CID 223092 - PubChem [pubchem.ncbi.nlm.nih.gov]

Material Safety Data Sheet: A Technical Guide to 3,5-Difluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 3,5-Difluoro-2-nitroaniline (CAS No. 361-72-8), compiled to assist researchers, scientists, and professionals in drug development in its safe handling and use.

Chemical and Physical Properties

3,5-Difluoro-2-nitroaniline is an aromatic organic compound with the molecular formula C₆H₄F₂N₂O₂.[1] The presence of two fluorine atoms and a nitro group on the aniline structure gives it unique chemical properties and reactivity.[1] It is primarily used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and dyes.[1]

Property	Value	Source
Molecular Formula	C₆H₄F₂N₂O₂	[1][2]
Molecular Weight	174.10 g/mol	[2]
CAS Number	361-72-8	[2]
IUPAC Name	3,5-difluoro-2-nitroaniline	[2]
Synonyms	3,5-Difluoro-2-nitrobenzenamine	[2]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 3,5-Difluoro-2-nitroaniline is classified as acutely toxic.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	3	H301: Toxic if swallowed
Acute Toxicity, Dermal	3	H311: Toxic in contact with skin
Acute Toxicity, Inhalation	3	H331: Toxic if inhaled

Source:[2]

GHS Pictograms:

Danger

Precautionary Statements: A comprehensive list of precautionary statements includes P261, P262, P264, P270, P271, P280, P301+P316, P302+P352, P304+P340, P316, P321, P330, P361+P364, P403+P233, P405, and P501.[2]

Experimental Protocols & Safe Handling

While detailed experimental protocols for toxicological studies are not available in standard safety data sheets, this section outlines the recommended procedures for safe handling based on the available information.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[3] Eyewash stations and safety showers must be readily accessible in the vicinity of the workstation.[3]

Personal Protective Equipment (PPE): The following personal protective equipment is mandatory when handling 3,5-Difluoro-2-nitroaniline:

• Eye/Face Protection: Chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4][5] Gloves must be inspected before use, and proper removal techniques should be employed to avoid skin contact.

• Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable filter for particulates.[3]

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.[4]

• Do not breathe dust or fumes.[5]

• Wash hands thoroughly after handling.[3][4]

• Store in a cool, dry, well-ventilated area in tightly sealed containers.[6]

• Store away from incompatible materials such as strong oxidizing agents, acids, and bases.[3][6]

• Protect containers from physical damage and check regularly for leaks.[6]

First Aid Measures

In case of exposure, immediate medical attention is crucial. The following first aid measures are recommended:

Exposure Route	First Aid Protocol
Inhalation	Remove the individual from the contaminated area to fresh air. Keep the person warm and at rest. If not breathing, provide artificial respiration. Seek immediate medical attention.[6]
Skin Contact	Immediately flush skin and hair with running water and soap, if available. Remove contaminated clothing. Seek medical attention if irritation occurs.[6]
Eye Contact	Immediately wash out with fresh running water for at least 15 minutes, ensuring complete irrigation by keeping eyelids apart. Seek immediate medical attention. Removal of contact lenses should only be done by skilled personnel.[6]
Ingestion	Do NOT induce vomiting. If vomiting occurs, lean the patient forward or place them on their left side to maintain an open airway and prevent aspiration. Give water to rinse the mouth, then provide liquid slowly. Seek immediate medical advice.[6]

Stability and Reactivity

• Chemical Stability: The compound is stable under normal storage conditions.[3]

• Conditions to Avoid: Incompatible products, open flames, hot surfaces, and sources of ignition.[3]

• Incompatible Materials: Acids, strong oxidizing agents, strong bases, acid anhydrides, and acid chlorides.[3]

• Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products may include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[3]

Visualized Workflows and Relationships

To further aid in the understanding of safety protocols and hazard management, the following diagrams illustrate key workflows and logical relationships.

Caption: Relationship between hazards, PPE, and first aid.

Caption: General workflow for handling hazardous chemicals.

Caption: Decision tree for first aid procedures.

References

• 1. Buy 3,5-Difluoro-2-nitroaniline | 361-72-8 [smolecule.com]
• 2. 3,5-Difluoro-2-nitroaniline | C6H4F2N2O2 | CID 223092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]
• 5. fishersci.se [fishersci.se]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Synthesis of 3,5-Difluoro-2-nitroaniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 3,5-Difluoro-2-nitroaniline, a key intermediate in the development of various pharmaceutical compounds. This document provides a comprehensive overview of the synthetic pathways, starting materials, detailed experimental protocols, and quantitative data to support researchers in their synthetic endeavors.

Overview of Synthetic Strategies

The synthesis of 3,5-difluoro-2-nitroaniline is most effectively achieved through a multi-step process commencing from commercially available starting materials. The primary route involves the initial synthesis of the precursor, 3,5-difluoroaniline, which is then subjected to a three-step sequence of N-acetylation, regioselective nitration, and subsequent deprotection to yield the target molecule. Alternative pathways for the synthesis of the 3,5-difluoroaniline intermediate are also discussed.

Synthesis of the Precursor: 3,5-Difluoroaniline

Several synthetic routes have been established for the preparation of 3,5-difluoroaniline. The selection of the optimal route may depend on the availability and cost of the starting materials, as well as scale-up considerations.

Route 1: From 2,4-Difluoroaniline

A common method involves a four-step synthesis starting from 2,4-difluoroaniline. This pathway includes bromination, diazotization, reduction, and finally amination.

Route 2: From 2,4,5-Trichloronitrobenzene

An alternative, multi-step synthesis begins with 2,4,5-trichloronitrobenzene and proceeds through a series of fluorination, denitrative chlorination, nitration, and reduction steps to afford 3,5-difluoroaniline.[1][2]

Core Synthesis: 3,5-Difluoro-2-nitroaniline from 3,5-Difluoroaniline

The principal synthesis of 3,5-difluoro-2-nitroaniline from 3,5-difluoroaniline involves a three-stage process designed to control the regioselectivity of the nitration and to avoid undesirable side reactions such as oxidation of the aniline.

Core synthetic workflow for 3,5-Difluoro-2-nitroaniline.

Experimental Protocols

The following protocols are adapted from established procedures for analogous compounds and are presented as a comprehensive guide for the synthesis of 3,5-difluoro-2-nitroaniline.

This initial step protects the amino group as an acetanilide, which serves to moderate the activating effect of the amine and direct the subsequent nitration to the desired ortho position.

Protocol:

• In a suitable reaction vessel, dissolve 3,5-difluoroaniline in glacial acetic acid.

• Slowly add acetic anhydride to the solution.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) until the starting aniline is consumed.

• After cooling to room temperature, pour the mixture into ice-cold water with stirring to precipitate the product.

• Collect the solid by vacuum filtration, wash with water until the filtrate is neutral, and dry to yield N-(3,5-difluorophenyl)acetamide.

Reagent/Parameter	Molar Ratio (to aniline)	Typical Conditions
3,5-Difluoroaniline	1.0	-
Acetic Anhydride	1.3	-
Glacial Acetic Acid	-	Sufficient to dissolve
Reflux Temperature	-	~118 °C
Reaction Time	-	2-4 hours

The protected intermediate is then nitrated using a mixture of nitric acid and sulfuric acid under carefully controlled temperature conditions to ensure regioselectivity and prevent over-nitration.

Protocol:

• In a three-necked flask equipped with a stirrer and thermometer, carefully add the dried N-(3,5-difluorophenyl)acetamide to concentrated sulfuric acid while maintaining the temperature below 20 °C using an ice bath.

• Stir the mixture until all the solid has dissolved.

• Separately, prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid in a cooled beaker.

• Add the nitrating mixture dropwise to the acetanilide solution over 30-45 minutes, ensuring the internal temperature does not rise above 10 °C.[3]

• After the addition is complete, continue stirring the reaction mixture in the ice bath for an additional 2-3 hours.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring to precipitate the nitrated acetanilide.

• Collect the precipitate by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

Reagent/Parameter	Molar Ratio (to acetamide)	Typical Conditions
N-(3,5-Difluorophenyl)acetamide	1.0	-
Concentrated Sulfuric Acid	-	Sufficient to dissolve
Concentrated Nitric Acid	1.1	-
Reaction Temperature	-	0-10 °C
Reaction Time	-	2.5-3.5 hours

The final step is the acidic hydrolysis of the acetamide to reveal the amino group, yielding the desired 3,5-difluoro-2-nitroaniline.

Protocol:

• A mixture of N-(3,5-difluoro-2-nitrophenyl)acetamide and 6 N aqueous hydrochloric acid is heated to reflux for approximately 2 hours.

• The reaction mixture is then cooled, and the resulting crystals are separated by filtration.

• The collected crystals are washed with water, dried, and can be further purified by recrystallization from a suitable solvent mixture such as hexane-dichloromethane to yield pure 3,5-difluoro-2-nitroaniline.

Reagent/Parameter	Concentration	Typical Conditions
N-(3,5-Difluoro-2-nitrophenyl)acetamide	-	-
Aqueous Hydrochloric Acid	6 N	-
Reflux Temperature	-	~100 °C
Reaction Time	-	2 hours

Characterization Data

The structure and purity of the final product, 3,5-difluoro-2-nitroaniline, can be confirmed by various spectroscopic methods.

Property	Value
Molecular Formula	C₆H₄F₂N₂O₂
Molecular Weight	174.10 g/mol

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons, with chemical shifts influenced by the electron-withdrawing nitro and fluoro groups. Complex splitting patterns will arise from fluorine-proton coupling.[4]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretching of the primary amine (asymmetric: 3500-3400 cm⁻¹, symmetric: 3400-3300 cm⁻¹), and strong absorptions for the asymmetric (1625-1540 cm⁻¹) and symmetric (1400-1360 cm⁻¹) stretching of the nitro group.[4]

Logical Relationship of Synthesis Pathways

The following diagram illustrates the relationship between the different synthetic routes to the key intermediate, 3,5-difluoroaniline, and the subsequent synthesis of the final product.

Relationship between precursor synthesis and core synthesis.

References

• 1. US5294742A - Process for preparing 3,5-difluoroaniline - Google Patents [patents.google.com]
• 2. US5965775A - Process for the preparation of 3,5-difluoroaniline - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Buy 3,5-Difluoro-2-nitroaniline | 361-72-8 [smolecule.com]

An In-depth Technical Guide to 3,5-Difluoro-2-nitroaniline: Chemical Structure, Functional Groups, and Synthetic Insights

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, functional groups, and key physicochemical properties of 3,5-Difluoro-2-nitroaniline. It is intended to serve as a valuable resource for researchers and professionals involved in organic synthesis, medicinal chemistry, and drug development. This document summarizes essential data in structured tables, outlines plausible experimental protocols based on established methodologies, and includes visualizations to illustrate the molecule's structure and a potential synthetic workflow.

Core Chemical Identity and Properties

3,5-Difluoro-2-nitroaniline is an aromatic organic compound featuring a benzene ring substituted with two fluorine atoms, a nitro group, and an amino group.[1] Its unique substitution pattern imparts specific chemical and physical properties that make it a molecule of interest in various synthetic applications.

Table 1: Chemical Identifiers and Core Properties of 3,5-Difluoro-2-nitroaniline

Identifier/Property	Value	Reference
IUPAC Name	3,5-difluoro-2-nitroaniline	[1]
CAS Number	361-72-8	[1]
Molecular Formula	C₆H₄F₂N₂O₂	[1]
Molecular Weight	174.10 g/mol	[1]
Canonical SMILES	C1=C(C=C(C(=C1N)--INVALID-LINK--[O-])F)F	[1]
InChI Key	ZULNIHUDSFLCBT-UHFFFAOYSA-N	[1]

Chemical Structure and Functional Groups

The chemical structure of 3,5-Difluoro-2-nitroaniline is characterized by the presence of three key functional groups attached to a benzene ring: an amino group (-NH₂), a nitro group (-NO₂), and two fluoro groups (-F).

Caption: Ball-and-stick model of 3,5-Difluoro-2-nitroaniline.

The interplay of these functional groups governs the molecule's reactivity and electronic properties:

• Amino Group (-NH₂): This electron-donating group activates the aromatic ring towards electrophilic substitution. However, under acidic conditions, it can be protonated to form an ammonium group (-NH₃⁺), which is deactivating.

• Nitro Group (-NO₂): As a strong electron-withdrawing group, the nitro group deactivates the aromatic ring towards electrophilic substitution and directs incoming electrophiles to the meta position. It also activates the ring for nucleophilic aromatic substitution.

• Fluoro Groups (-F): Fluorine is an electronegative atom that withdraws electron density through the sigma bond (inductive effect), thus deactivating the ring. However, it can donate electron density through resonance (mesomeric effect). The presence of two fluorine atoms significantly influences the molecule's polarity and reactivity.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 3,5-Difluoro-2-nitroaniline. The following tables summarize the expected and reported spectroscopic data.

Table 2: Predicted ¹H NMR Spectral Data for 3,5-Difluoro-2-nitroaniline

Chemical Shift (δ) ppm	Multiplicity	Assignment
~7.0-7.5	m	Aromatic Protons (2H)
~5.0-6.0	br s	Amino Protons (2H)

Note: The chemical shifts and multiplicities are approximate and can be influenced by the solvent and concentration. The aromatic protons are expected to show complex splitting patterns due to coupling with the fluorine atoms.

Table 3: Predicted ¹³C NMR Spectral Data for 3,5-Difluoro-2-nitroaniline

Chemical Shift (δ) ppm	Assignment
~150-165 (d)	C-F
~140-150	C-NH₂
~130-140	C-NO₂
~100-115 (d)	C-H

Note: The signals for carbons attached to fluorine will appear as doublets due to C-F coupling.

Table 4: Key IR Absorption Frequencies for 3,5-Difluoro-2-nitroaniline

Wavenumber (cm⁻¹)	Vibration	Functional Group
3400-3500	N-H Stretch (asymmetric)	Amino (-NH₂)
3300-3400	N-H Stretch (symmetric)	Amino (-NH₂)
1530-1560	N-O Stretch (asymmetric)	Nitro (-NO₂)
1330-1370	N-O Stretch (symmetric)	Nitro (-NO₂)
1200-1300	C-F Stretch	Fluoro (-F)
1600-1630	N-H Bend	Amino (-NH₂)
1450-1500	C=C Aromatic Stretch	Benzene Ring

Experimental Protocols

Proposed Synthesis of 3,5-Difluoro-2-nitroaniline

A potential route for the synthesis of 3,5-Difluoro-2-nitroaniline involves the nitration of 3,5-difluoroaniline. Due to the activating nature of the amino group, direct nitration can be aggressive and lead to side products. Therefore, a common strategy involves the protection of the amino group, followed by nitration and subsequent deprotection.

Caption: A logical workflow for the synthesis of 3,5-Difluoro-2-nitroaniline.

4.1.1. Step 1: Acetylation of 3,5-Difluoroaniline (Protection)

This step aims to protect the highly activating amino group to control the subsequent nitration reaction.

• Materials: 3,5-difluoroaniline, acetic anhydride, glacial acetic acid.

• Procedure:

  • Dissolve 3,5-difluoroaniline (1 equivalent) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

  • Slowly add acetic anhydride (1.1 equivalents) to the solution.

  • Heat the reaction mixture to reflux for 1-2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into ice-water.

  • Collect the precipitated N-(3,5-difluorophenyl)acetamide by vacuum filtration, wash with cold water, and dry.

4.1.2. Step 2: Nitration of N-(3,5-difluorophenyl)acetamide

The protected intermediate is then nitrated to introduce the nitro group at the ortho position, directed by the acetamido group.

• Materials: N-(3,5-difluorophenyl)acetamide, concentrated sulfuric acid, concentrated nitric acid.

• Procedure:

  • Carefully add N-(3,5-difluorophenyl)acetamide (1 equivalent) to an excess of cold (0-5 °C) concentrated sulfuric acid in a flask equipped with a stirrer and a dropping funnel.

  • Prepare a nitrating mixture of concentrated nitric acid (1.1 equivalents) and concentrated sulfuric acid.

  • Slowly add the nitrating mixture to the acetanilide solution while maintaining the temperature below 10 °C.

  • Stir the mixture at low temperature for 1-2 hours after the addition is complete.

  • Carefully pour the reaction mixture onto crushed ice.

  • Collect the precipitated N-(3,5-difluoro-2-nitrophenyl)acetamide by filtration, wash thoroughly with water, and dry.

4.1.3. Step 3: Hydrolysis of N-(3,5-difluoro-2-nitrophenyl)acetamide (Deprotection)

The final step involves the removal of the acetyl protecting group to yield the target compound.

• Materials: N-(3,5-difluoro-2-nitrophenyl)acetamide, hydrochloric acid (or sodium hydroxide solution), ethanol.

• Procedure:

  • Suspend N-(3,5-difluoro-2-nitrophenyl)acetamide (1 equivalent) in a mixture of ethanol and aqueous hydrochloric acid (e.g., 6M HCl).

  • Heat the mixture to reflux for several hours until TLC analysis indicates the complete consumption of the starting material.

  • Cool the reaction mixture and neutralize it carefully with a base (e.g., sodium bicarbonate or sodium hydroxide solution) to precipitate the product.

  • Collect the solid 3,5-Difluoro-2-nitroaniline by vacuum filtration, wash with water, and dry.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water).

Key Reactions of Functional Groups

4.2.1. Reduction of the Nitro Group

The nitro group of 3,5-Difluoro-2-nitroaniline can be reduced to an amino group to form 3,5-difluorobenzene-1,2-diamine. This is a common transformation in the synthesis of heterocyclic compounds.

• General Protocol (Catalytic Hydrogenation):

  • Dissolve 3,5-Difluoro-2-nitroaniline in a suitable solvent (e.g., ethanol, ethyl acetate).

  • Add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).

  • Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) at room temperature and atmospheric or slightly elevated pressure.

  • Monitor the reaction by TLC.

  • Upon completion, filter the catalyst through a pad of celite and concentrate the filtrate under reduced pressure to obtain the diamine.

Applications in Research and Drug Development

3,5-Difluoro-2-nitroaniline serves as a valuable building block in organic synthesis. The presence of multiple functional groups allows for a variety of chemical transformations, making it a versatile intermediate for the synthesis of more complex molecules. Its derivatives are of interest in:

• Pharmaceuticals: The difluoroaniline and nitroaniline moieties are present in various biologically active compounds. This molecule can be a precursor for the synthesis of novel drug candidates.

• Agrochemicals: Fluorinated aromatic compounds are frequently used in the development of herbicides and pesticides.

• Dyes and Pigments: The chromophoric nitroaniline system suggests potential applications in the synthesis of specialty dyes.

Safety and Handling

3,5-Difluoro-2-nitroaniline is a chemical that should be handled with care in a well-ventilated laboratory, using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a foundational understanding of 3,5-Difluoro-2-nitroaniline. Further research and experimental validation are encouraged for any specific application.

References

• 1. 3,5-Difluoro-2-nitroaniline | C6H4F2N2O2 | CID 223092 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Reactivity of the Nitro and Amine Groups in 3,5-Difluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Difluoro-2-nitroaniline is a versatile synthetic intermediate characterized by the presence of three key functional groups on a benzene ring: a nitro group, an amine group, and two fluorine atoms. The electronic interplay between the strongly electron-withdrawing nitro group and the electron-donating amine group, modulated by the inductive effects of the fluorine atoms, imparts a unique reactivity profile to this molecule. This technical guide provides a comprehensive overview of the reactivity of the nitro and amine groups in 3,5-Difluoro-2-nitroaniline, presenting detailed experimental protocols for its key transformations, quantitative data, and mechanistic insights. The primary reactions discussed include the reduction of the nitro group to form 3,5-difluorobenzene-1,2-diamine, nucleophilic aromatic substitution (SNAr) of the fluoride ions, and diazotization of the amine group for subsequent functionalization. This document aims to serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science.

Introduction

The strategic placement of fluorine atoms and nitro groups in aromatic systems is a cornerstone of modern drug discovery and materials science. 3,5-Difluoro-2-nitroaniline presents a synthetically attractive scaffold due to the orthogonal reactivity of its functional groups. The electron-deficient nature of the aromatic ring, amplified by the nitro and fluoro substituents, makes it susceptible to nucleophilic attack. Conversely, the amine group serves as a handle for a variety of transformations, most notably diazotization, which opens avenues for the introduction of a wide array of functionalities. The reduction of the nitro group to a primary amine provides access to ortho-phenylenediamines, which are key precursors for the synthesis of heterocyclic compounds such as benzimidazoles.

This guide will systematically explore the chemical transformations of the nitro and amine functionalities of 3,5-Difluoro-2-nitroaniline, providing both theoretical understanding and practical experimental details.

Reactivity of the Nitro Group: Reduction to 3,5-Difluorobenzene-1,2-diamine

The reduction of the nitro group in 3,5-Difluoro-2-nitroaniline to an amine is a pivotal transformation, yielding 3,5-difluorobenzene-1,2-diamine, a valuable precursor for various heterocyclic systems. This reduction can be achieved through several methods, with catalytic hydrogenation being one of the most efficient.

Catalytic Hydrogenation

Catalytic hydrogenation offers a clean and high-yielding method for the reduction of nitroarenes. The choice of catalyst and reaction conditions is crucial to ensure the selective reduction of the nitro group without affecting the fluorine atoms.

Experimental Protocol: Catalytic Hydrogenation of 3,5-Difluoro-2-nitroaniline

The following protocol is adapted from established procedures for the reduction of similar fluoronitrobenzene compounds.[1]

• Materials:

  • 3,5-Difluoro-2-nitroaniline

  • Palladium on carbon (10% Pd/C)

  • Methanol (MeOH) or Ethanol (EtOH)

  • Hydrogen gas (H₂)

• Procedure:

  • In a pressure reactor, a solution of 3,5-Difluoro-2-nitroaniline in methanol or ethanol is prepared.

  • A catalytic amount of 10% Pd/C (typically 1-5 mol%) is added to the solution.

  • The reactor is sealed and purged with an inert gas (e.g., nitrogen or argon) before being pressurized with hydrogen gas.

  • The reaction mixture is stirred vigorously at a controlled temperature and pressure until the hydrogen uptake ceases.

  • Upon completion, the reactor is carefully depressurized and purged with an inert gas.

  • The reaction mixture is filtered through a pad of celite to remove the catalyst.

  • The filtrate is concentrated under reduced pressure to yield the crude 3,5-difluorobenzene-1,2-diamine.

  • The crude product can be purified by recrystallization or column chromatography.

Quantitative Data (Analogous Reactions):

Precursor	Product	Catalyst	Solvent	Pressure	Temperature	Yield
3-chloro-2,4-difluoronitrobenzene	3-chloro-2,4-difluoroaniline	Raney Nickel	Methanol	2.2 x 10⁶ Pa	60 °C	99.6%[2]
2,6-dichloro-3,5-difluoronitrobenzene	3,5-difluoroaniline	Pd/C	Toluene	Not specified	45 °C	High

Reactivity of the Amine Group: Diazotization and Subsequent Reactions

The primary amine group of 3,5-Difluoro-2-nitroaniline can be converted into a diazonium salt, which is a versatile intermediate for introducing a variety of substituents onto the aromatic ring through reactions like the Sandmeyer reaction.

Diazotization

Diazotization is typically carried out by treating the aromatic amine with nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong acid.

Experimental Protocol: Diazotization of 3,5-Difluoro-2-nitroaniline (Adapted from analogous procedures)

The following is a general procedure adapted from the diazotization of similar halo-difluoroanilines.[3][4]

• Materials:

  • 3,5-Difluoro-2-nitroaniline

  • Sodium nitrite (NaNO₂)

  • Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

  • Water

• Procedure:

  • 3,5-Difluoro-2-nitroaniline is dissolved in an aqueous solution of a strong acid (e.g., HCl or H₂SO₄) and cooled to 0-5 °C in an ice bath.

  • A pre-cooled aqueous solution of sodium nitrite is added dropwise to the amine solution while maintaining the temperature below 5 °C.

  • The reaction mixture is stirred for a short period at this temperature to ensure complete formation of the diazonium salt.

  • The resulting diazonium salt solution is typically used immediately in subsequent reactions without isolation.

Logical Relationship of Diazotization

Caption: Formation of the diazonium salt from 3,5-Difluoro-2-nitroaniline.

Nucleophilic Aromatic Substitution (SNAr)

The fluorine atoms in 3,5-Difluoro-2-nitroaniline are activated towards nucleophilic aromatic substitution by the strong electron-withdrawing effect of the ortho-nitro group. This allows for the displacement of one or both fluorine atoms by a variety of nucleophiles.

Experimental Protocol: SNAr with Morpholine (Adapted from analogous procedures)

The following protocol is based on the reaction of similar activated difluorinated aromatic compounds with amines.[5]

• Materials:

  • 3,5-Difluoro-2-nitroaniline

  • Morpholine

  • Potassium phosphate tribasic (K₃PO₄) or another suitable base

  • tert-Amyl alcohol or a similar high-boiling solvent

• Procedure:

  • To a dry reaction vessel under an inert atmosphere, add the base (e.g., K₃PO₄).

  • Add 3,5-Difluoro-2-nitroaniline and morpholine.

  • Add the solvent (e.g., tert-amyl alcohol).

  • The reaction mixture is heated to a specified temperature (e.g., 110 °C) and stirred until the reaction is complete, as monitored by TLC or LC-MS.

  • After cooling, the reaction mixture is diluted with an organic solvent and washed with water.

  • The organic layer is dried and concentrated to give the crude product.

  • Purification is typically achieved by column chromatography.

Quantitative Data (Analogous Reactions):

Specific yield data for the SNAr reaction on 3,5-Difluoro-2-nitroaniline is not available in the searched literature. However, similar reactions on activated fluorinated rings provide an indication of expected efficiency. For example, the reaction of 2-fluoropyridine with morpholine can proceed with high yield.[5]

Substrate	Nucleophile	Base	Solvent	Temperature	Yield
2-Fluoropyridine	Morpholine	K₃PO₄	tert-Amyl alcohol	110 °C	High[5]

SNAr Reaction Workflow

Caption: General workflow for a nucleophilic aromatic substitution reaction.

Multi-step Synthesis Starting from 3,5-Difluoro-2-nitroaniline

3,5-Difluoro-2-nitroaniline is a valuable starting material for the synthesis of more complex molecules, particularly heterocyclic compounds with potential biological activity. A common synthetic route involves the initial reduction of the nitro group to form 3,5-difluorobenzene-1,2-diamine, followed by cyclization to form a benzimidazole ring system.

Synthetic Pathway to Substituted Benzimidazoles

Caption: A multi-step synthesis of substituted benzimidazoles.

The synthesis of benzimidazoles from o-phenylenediamines is a well-established method.[5] The reaction of 3,5-difluorobenzene-1,2-diamine with various aldehydes or carboxylic acids would lead to a library of 4,6-difluorobenzimidazoles, which could be of interest for pharmaceutical and agrochemical research.

Conclusion

3,5-Difluoro-2-nitroaniline is a highly functionalized aromatic compound with a rich and versatile reactivity profile. The nitro and amine groups serve as key handles for a wide range of chemical transformations. The reduction of the nitro group provides access to valuable o-phenylenediamine precursors, while the diazotization of the amine group allows for the introduction of diverse functionalities. Furthermore, the fluorine atoms are activated for nucleophilic aromatic substitution, enabling further derivatization of the aromatic core. The experimental protocols and reaction pathways outlined in this technical guide demonstrate the synthetic utility of 3,5-Difluoro-2-nitroaniline and provide a foundation for its application in the development of novel chemical entities. Further research to quantify the yields and optimize the conditions for the described reactions will undoubtedly expand the synthetic toolbox available to chemists in various fields.

References

• 1. CN104710316A - Method for preparing fluoroaniline through continuous catalytic hydrogenation of fluoronitrobenzene - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. US5977412A - Process for preparing 3,5-difluoroaniline - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]

Lack of Quantitative Solubility Data for 3,5-Difluoro-2-nitroaniline in Common Organic Solvents: A Technical Guide to Experimental Determination

For Researchers, Scientists, and Drug Development Professionals

Initial research into the quantitative solubility of 3,5-Difluoro-2-nitroaniline in common organic solvents has revealed a significant gap in publicly available data. No specific numerical solubility values in solvents such as methanol, ethanol, acetone, ethyl acetate, dichloromethane, or toluene were found in a comprehensive search of scholarly articles, patent databases, and chemical data repositories. This guide, therefore, pivots to address the critical need for establishing such data by providing detailed experimental protocols for determining the solubility of solid compounds like 3,5-Difluoro-2-nitroaniline.

While general statements suggest that nitroanilines can be soluble in polar organic solvents, precise, temperature-dependent solubility data is crucial for applications in organic synthesis, medicinal chemistry, and pharmaceutical development. The absence of this information necessitates that researchers determine it empirically.

Experimental Protocols for Solubility Determination

The following are established methodologies for quantitatively determining the solubility of a solid compound in an organic solvent. The choice of method often depends on the required accuracy, the amount of substance available, and the properties of the solute and solvent.

1. Equilibrium Solubility Method (Shake-Flask Method)

This is the most common and reliable method for determining thermodynamic solubility.

• Principle: An excess amount of the solid solute is equilibrated with the solvent at a constant temperature until the solution is saturated. The concentration of the solute in the saturated solution is then determined analytically.

• Apparatus:

  • Thermostatically controlled shaker or incubator

  • Vials or flasks with secure closures

  • Analytical balance

  • Filtration apparatus (e.g., syringe filters with appropriate membrane material)

  • Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis spectrophotometer, GC)

• Procedure:

  • Add an excess of 3,5-Difluoro-2-nitroaniline to a known volume or mass of the chosen organic solvent in a sealed vial. The excess solid should be clearly visible.

  • Place the vial in a shaker bath maintained at a constant temperature (e.g., 25 °C, 37 °C).

  • Agitate the mixture for a sufficient time to ensure equilibrium is reached. This can range from 24 to 72 hours. Preliminary studies may be needed to determine the time to reach equilibrium.

  • Once equilibrium is achieved, allow the suspension to settle.

  • Carefully withdraw a sample of the supernatant, ensuring no solid particles are transferred. This is typically done using a syringe and then filtering the solution through a chemically inert filter (e.g., PTFE for most organic solvents).

  • Accurately dilute the filtered, saturated solution with a known volume of the solvent.

  • Analyze the concentration of 3,5-Difluoro-2-nitroaniline in the diluted solution using a pre-validated analytical method (e.g., HPLC with a calibration curve).

  • Calculate the original concentration in the saturated solution, which represents the solubility at that temperature. This is often expressed in mg/mL, g/L, or mol/L.

2. Gravimetric Method

This method is simpler but may be less accurate than instrumental methods.

• Principle: A known volume of the saturated solution is evaporated to dryness, and the mass of the remaining solid solute is measured.

• Apparatus:

  • Thermostatically controlled shaker or incubator

  • Vials or flasks with secure closures

  • Analytical balance

  • Filtration apparatus

  • Evaporating dish or pre-weighed vial

  • Oven or vacuum desiccator

• Procedure:

  • Prepare a saturated solution as described in the Equilibrium Solubility Method (steps 1-4).

  • Carefully filter a known volume of the saturated supernatant to remove all undissolved solids.

  • Transfer the clear, saturated solution to a pre-weighed evaporating dish or vial.

  • Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood, rotary evaporator, or a gentle stream of nitrogen) to avoid splattering.

  • Once the solvent is removed, dry the remaining solid residue to a constant weight in an oven or vacuum desiccator at a temperature that will not cause decomposition of the compound.

  • Weigh the dish or vial containing the dried solute.

  • The mass of the solute is the final weight minus the initial weight of the empty container.

  • Solubility is calculated as the mass of the solute per the volume of the solvent used.

Mandatory Visualizations

The following diagrams illustrate the logical workflows for solubility determination and its application in a research context.

Caption: Workflow for Experimental Solubility Determination.

Caption: Application of Solubility Data in Research.

A Technical Guide to the Research Applications of 3,5-Difluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluoro-2-nitroaniline is an aromatic organic compound that serves as a valuable building block in various fields of chemical research.[1] Its structure, featuring a nitro group ortho to an amino group and two fluorine atoms in meta positions on a benzene ring, imparts unique reactivity and electronic properties. These characteristics make it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of pharmaceuticals, agrochemicals, and specialty dyes.[1][2] The presence of fluorine atoms can enhance properties such as lipophilicity and metabolic stability in derivative compounds, which is of significant interest in medicinal chemistry.[3] This guide provides an in-depth overview of the synthesis, key reactions, and potential research applications of 3,5-Difluoro-2-nitroaniline, supported by experimental details and structured data.

Physicochemical and Safety Data

A clear understanding of the physical, chemical, and safety properties of 3,5-Difluoro-2-nitroaniline is fundamental for its handling and application in research.

Table 1: Physicochemical Properties of 3,5-Difluoro-2-nitroaniline

Property	Value	Source
Molecular Formula	C₆H₄F₂N₂O₂	[1][4]
Molecular Weight	174.10 g/mol	[4]
IUPAC Name	3,5-difluoro-2-nitroaniline	[4]
CAS Number	361-72-8	[4]
Appearance	Not specified, but related isomers are orange to brown powders/crystals.	[2]
Melting Point	Not specified. (Isomer 4,5-Difluoro-2-nitroaniline melts at 106 - 110 °C)	[2]
SMILES	C1=C(C=C(C(=C1N)--INVALID-LINK--[O-])F)F	[4]

Table 2: GHS Hazard and Precautionary Statements

Category	Code	Statement	Source
Hazard Class	Acute Tox. 3	H301	Toxic if swallowed
Acute Tox. 3	H311	Toxic in contact with skin
Acute Tox. 3	H331	Toxic if inhaled
Precautionary	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.	[4][5]
P280	Wear protective gloves/protective clothing/eye protection/face protection.	[4][5]
P301+P316	IF SWALLOWED: Get emergency medical help immediately.	[4]
P302+P352	IF ON SKIN: Wash with plenty of soap and water.	[4][5]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.	[4][5]

Synthesis and Key Reactions

The synthesis of 3,5-Difluoro-2-nitroaniline requires strategic placement of the nitro and fluoro groups. Common synthetic strategies involve electrophilic aromatic substitution, such as the nitration of a difluoroaniline precursor.[1] The regioselectivity of such reactions is heavily influenced by the directing effects of the existing substituents.[1]

Caption: General workflow for the synthesis of 3,5-Difluoro-2-nitroaniline.

Experimental Protocol: Synthesis via Nitration (Hypothetical)

• Protection of Amino Group (Optional but Recommended): To a solution of 3,5-difluoroaniline in acetic anhydride, slowly add a catalytic amount of sulfuric acid. Stir the mixture at room temperature for 1-2 hours to form the acetanilide derivative. This step prevents oxidation of the amino group and controls the regioselectivity of nitration.

• Nitration: Cool the acetanilide solution to 0-5 °C in an ice bath. Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid (nitrating mixture) dropwise, maintaining the temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice. The nitrated product should precipitate.

• Deprotection: Collect the precipitate by filtration and wash with cold water. Resuspend the solid in a solution of aqueous hydrochloric acid (e.g., 6N HCl) and heat to reflux for 2-4 hours to hydrolyze the acetyl group.[6]

• Isolation and Purification: Cool the mixture. The product, 3,5-Difluoro-2-nitroaniline, may precipitate. Adjusting the pH with a base may be necessary. Collect the solid by filtration, wash with water until neutral, and dry. Recrystallize from a suitable solvent system (e.g., hexane-dichloromethane) to obtain the purified product.[6]

Key Chemical Reactions

3,5-Difluoro-2-nitroaniline can undergo several key reactions, making it a versatile intermediate.[1]

• Reduction of the Nitro Group: The nitro group can be readily reduced to an amine group, yielding 3,5-difluorobenzene-1,2-diamine. This diamine is a crucial precursor for the synthesis of heterocyclic compounds like benzimidazoles.

• Nucleophilic Aromatic Substitution (SNAr): While fluorine atoms are generally poor leaving groups in SNAr reactions, the presence of the strongly electron-withdrawing nitro group can activate them towards substitution by strong nucleophiles.

Caption: Primary reaction pathways for 3,5-Difluoro-2-nitroaniline.

Experimental Protocol: Reduction of the Nitro Group

This protocol is adapted from general procedures for the reduction of nitroanilines.

• Setup: In a round-bottom flask, dissolve 3,5-Difluoro-2-nitroaniline in a suitable solvent such as ethanol or ethyl acetate.

• Catalyst Addition: Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Purge the system with hydrogen gas and then maintain a positive pressure of hydrogen (e.g., via a balloon or Parr shaker) while stirring vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction's progress by TLC until the starting material is completely consumed.

• Work-up: Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Isolation: Evaporate the solvent from the filtrate under reduced pressure to yield the crude 3,5-difluorobenzene-1,2-diamine, which can be further purified if necessary.

Potential Research Applications

The unique substitution pattern of 3,5-Difluoro-2-nitroaniline makes it an attractive starting material for synthesizing compounds with potential biological activity and other industrial applications.

Pharmaceuticals and Medicinal Chemistry

Nitro-containing compounds have a long history in medicinal chemistry, exhibiting a wide range of biological activities including antibacterial, antifungal, and anticancer properties.[7][8] The nitro group is often a key pharmacophore that can be biologically reduced to generate reactive species or can participate in crucial binding interactions.

Kinase Inhibitors: Aberrant kinase signaling is a hallmark of many cancers, making kinase inhibitors a major class of anticancer drugs.[9] Many small molecule kinase inhibitors feature an aniline or substituted aniline core. The structure of 3,5-Difluoro-2-nitroaniline provides a scaffold that can be elaborated to target the ATP-binding site of various kinases. For example, the diamino derivative can be used to construct heterocyclic systems that are common in kinase inhibitor design. The fluorine atoms can form favorable interactions within the protein's active site and improve metabolic stability.

Caption: Inhibition of a receptor tyrosine kinase signaling cascade.

Other Industrial Applications

• Agrochemicals: Substituted anilines are precursors to a wide variety of herbicides and fungicides. The difluoro-nitroaniline scaffold could be used to develop new agrochemicals with potentially improved efficacy or environmental profiles.[2]

• Dyes and Pigments: Aromatic amines are foundational to the dye industry. Diazotization of the amino group in 3,5-Difluoro-2-nitroaniline and its derivatives, followed by coupling reactions, can lead to the synthesis of azo dyes with specific color properties and stability.[1]

Spectroscopic Data

While a dedicated public spectrum for 3,5-Difluoro-2-nitroaniline is not available, the expected spectroscopic features can be inferred from its structure and data from related compounds.

Table 3: Predicted Spectroscopic Characteristics

Technique	Feature	Expected Range / Observation
¹H NMR	Aromatic Protons	Signals expected in the aromatic region (δ 6.0-8.0 ppm), showing coupling to each other and to fluorine (H-F coupling).
Amine Protons	A broad singlet (NH₂) that may be exchangeable with D₂O.
¹³C NMR	Aromatic Carbons	Multiple signals in the aromatic region (δ 100-160 ppm). Carbons attached to fluorine will show large C-F coupling constants.
¹⁹F NMR	Fluorine Atoms	A single signal or two closely spaced signals, depending on the symmetry and coupling to aromatic protons.
IR	N-H Stretching	Two bands in the region of 3300-3500 cm⁻¹ (asymmetric and symmetric stretching of NH₂).
N-O Stretching	Strong absorptions around 1500-1550 cm⁻¹ (asymmetric) and 1300-1360 cm⁻¹ (symmetric) for the NO₂ group.
C-F Stretching	Strong absorptions in the region of 1100-1300 cm⁻¹.

Conclusion

3,5-Difluoro-2-nitroaniline is a chemical intermediate with significant potential for research and development. Its key value lies in its utility as a starting material for more complex molecules. The presence of three distinct functional groups—an amine, a nitro group, and two fluorine atoms—provides multiple reaction sites for synthetic elaboration. The most promising applications are in medicinal chemistry, particularly for the development of kinase inhibitors and other bioactive compounds, where the fluorine substituents can favorably modulate pharmacological properties. Further exploration of its reaction chemistry and the biological activities of its derivatives will undoubtedly open new avenues in drug discovery, agrochemistry, and materials science.

References

• 1. Buy 3,5-Difluoro-2-nitroaniline | 361-72-8 [smolecule.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3,5-Difluoro-2-methoxy-4-nitroaniline | Benchchem [benchchem.com]
• 4. 3,5-Difluoro-2-nitroaniline | C6H4F2N2O2 | CID 223092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.se [fishersci.se]
• 6. prepchem.com [prepchem.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. chemicalkinomics.com [chemicalkinomics.com]

Protocols & Analytical Methods

Application Notes and Protocols for 3,5-Difluoro-2-nitroaniline in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 3,5-Difluoro-2-nitroaniline as a versatile synthetic precursor in organic chemistry. The unique substitution pattern of this molecule, featuring two fluorine atoms meta to an amino group and ortho to a nitro group, makes it a valuable building block for the synthesis of a variety of heterocyclic compounds and other complex organic molecules with potential applications in medicinal chemistry and materials science.

Synthesis of Fluorinated Benzimidazoles

The ortho-nitroaniline moiety of 3,5-Difluoro-2-nitroaniline is a key pharmacophore for the synthesis of benzimidazoles, a class of heterocyclic compounds with a wide range of biological activities. The following protocol describes a one-pot reductive cyclization to afford 4,6-difluorobenzimidazole derivatives.

Application Note:

The synthesis of 2-substituted-4,6-difluorobenzimidazoles can be efficiently achieved through a one-pot reaction involving the in situ reduction of the nitro group of 3,5-Difluoro-2-nitroaniline to form a diamine intermediate, which then undergoes condensation with an aldehyde.[1][2] This method avoids the isolation of the potentially unstable 3,5-difluorobenzene-1,2-diamine. The fluorine atoms at the 4 and 6 positions of the resulting benzimidazole scaffold can enhance the metabolic stability and binding affinity of the molecule to biological targets.

Experimental Protocol: One-Pot Reductive Cyclization

Reaction Scheme:

Caption: General workflow for the one-pot synthesis of 2-substituted-4,6-difluorobenzimidazoles.

Materials:

• 3,5-Difluoro-2-nitroaniline

• Aromatic or aliphatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde)

• Sodium dithionite (Na₂S₂O₄)

• Ethanol

• Water

• Ethyl acetate

• Brine

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 3,5-Difluoro-2-nitroaniline (1.0 eq.).

• Add the desired aldehyde (1.1 eq.) and a 2:1 mixture of ethanol and water.

• Heat the mixture to reflux (approximately 80-90 °C).

• Once refluxing, add sodium dithionite (4.0 eq.) portion-wise over 30 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Quantitative Data:

Aldehyde (R-CHO)	Product	Expected Yield (%)
Benzaldehyde	2-Phenyl-4,6-difluorobenzimidazole	85-95
4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-4,6-difluorobenzimidazole	80-90
Cyclohexanecarboxaldehyde	2-Cyclohexyl-4,6-difluorobenzimidazole	75-85

Yields are estimated based on similar reported reductive cyclization reactions.[3]

Expected Spectroscopic Data for 2-Phenyl-4,6-difluorobenzimidazole:

Data Type	Expected Values
¹H NMR (CDCl₃)	δ 10.0-11.0 (br s, 1H, NH), 8.1-8.2 (m, 2H, Ar-H), 7.4-7.6 (m, 3H, Ar-H), 7.0-7.2 (m, 1H, Ar-H), 6.8-6.9 (m, 1H, Ar-H)
¹³C NMR (CDCl₃)	δ 150-155 (C-F), 148-152 (C=N), 130-140 (Ar-C), 115-130 (Ar-C), 100-110 (C-F)
¹⁹F NMR (CDCl₃)	δ -110 to -120

Diels-Alder Reaction

The electron-withdrawing nitro group and fluorine atoms on the aromatic ring of 3,5-Difluoro-2-nitroaniline suggest its potential to act as a dienophile in Diels-Alder reactions. This application would lead to the formation of complex, fluorinated, and nitrogen-containing bicyclic adducts.

Application Note:

In a normal demand Diels-Alder reaction, an electron-rich diene reacts with an electron-poor dienophile.[4] The presence of the nitro group significantly lowers the energy of the LUMO of the double bond in the aromatic ring of 3,5-Difluoro-2-nitroaniline, making it susceptible to [4+2] cycloaddition with a suitable diene. This reaction provides a powerful tool for the construction of six-membered rings with high stereocontrol.

Experimental Protocol: [4+2] Cycloaddition

Reaction Scheme:

References

• 1. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 2. researchgate.net [researchgate.net]
• 3. A Versatile Method for the Synthesis of Benzimidazoles from o-Nitroanilines and Aldehydes in One Step via a Reductive Cyclization [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: 3,5-Difluoro-2-nitroaniline in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and summaries of the use of 3,5-difluoro-2-nitroaniline as a key starting material for the synthesis of fluorinated benzimidazoles and quinoxalines. The incorporation of fluorine atoms into these heterocyclic scaffolds is of significant interest in medicinal chemistry, as it can enhance biological activity and improve pharmacokinetic properties.

Synthesis of Fluorinated Benzimidazoles

Benzimidazoles are a prominent class of heterocyclic compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The synthesis of fluorinated benzimidazoles from 3,5-difluoro-2-nitroaniline typically involves a two-step, one-pot reaction sequence: reduction of the nitro group to an amine, followed by cyclization with a suitable reagent.

General Reaction Scheme:

Caption: General workflow for the synthesis of fluorinated benzimidazoles.

Experimental Protocol: Synthesis of 2-Substituted-5,7-difluorobenzimidazoles

This protocol is adapted from established procedures for the synthesis of fluorinated benzimidazoles from ortho-nitroanilines.

Materials:

• 3,5-Difluoro-2-nitroaniline

• Reducing agent (e.g., Sodium dithionite (Na₂S₂O₄), Tin(II) chloride (SnCl₂), or catalytic hydrogenation)

• Aldehyde or Carboxylic Acid (R-CHO or R-COOH)

• Solvent (e.g., Ethanol, Acetic Acid)

• Catalyst (if required, e.g., for catalytic hydrogenation)

Procedure:

• Reduction of the Nitro Group:

  • In a round-bottom flask, dissolve 3,5-difluoro-2-nitroaniline (1 equivalent) in a suitable solvent (e.g., ethanol).

  • Add the reducing agent. For example, if using sodium dithionite, add it portion-wise (3-4 equivalents) to the heated solution.

  • Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed. The product of this step is 3,5-difluorobenzene-1,2-diamine.

• Cyclization to form the Benzimidazole Ring (One-Pot):

  • To the crude solution of 3,5-difluorobenzene-1,2-diamine, add the desired aldehyde or carboxylic acid (1.1 equivalents).

  • If using a carboxylic acid, a dehydrating agent or heating at a higher temperature may be necessary. If using an aldehyde, the reaction can often proceed under reflux in the same solvent.

  • Continue to reflux the mixture for an additional 2-6 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Quantitative Data:

Starting Material	Reagent	Product	Yield (%)	Reference
4,5-Difluoro-2-nitroaniline	1. SnCl₂·2H₂O, HCl2. Phosgene or triphosgene	2-Chloro-5,6-difluorobenzimidazole	Not specified in abstract	[1]

Synthesis of Fluorinated Quinoxalines

Quinoxalines are another important class of nitrogen-containing heterocycles with diverse biological activities, including antimicrobial, anticancer, and antiviral properties.[2][3] The synthesis of fluorinated quinoxalines from 3,5-difluoro-2-nitroaniline can be achieved through a one-pot reductive cyclization with a 1,2-dicarbonyl compound.

General Reaction Scheme:

Caption: General workflow for fluorinated quinoxaline synthesis.

Experimental Protocol: One-Pot Synthesis of 6,8-Difluoroquinoxalines

This generalized protocol is based on established metal-catalyzed and metal-free methods for the synthesis of quinoxalines from 2-nitroanilines.[4][5]

Materials:

• 3,5-Difluoro-2-nitroaniline

• 1,2-Dicarbonyl compound (e.g., benzil, glyoxal)

• Reducing system (e.g., Fe powder/AcOH, or a catalytic system like Ru-complex with a hydrogen donor)

• Solvent (e.g., Ethanol, Toluene, or water for some green methods)

• Catalyst (if applicable)

Procedure:

• Reaction Setup:

  • In a reaction vessel, combine 3,5-difluoro-2-nitroaniline (1 equivalent), the 1,2-dicarbonyl compound (1.1 equivalents), and the chosen solvent.

• Reductive Cyclization:

  • Method A (Iron-mediated): Add iron powder (3-5 equivalents) and a catalytic amount of acetic acid. Heat the mixture to reflux and monitor the reaction by TLC.

  • Method B (Catalytic Transfer Hydrogenation): Add a suitable catalyst (e.g., a ruthenium complex) and a hydrogen donor (e.g., isopropanol). Heat the mixture under an inert atmosphere and monitor the reaction by TLC.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If using a solid reducing agent like iron, filter the reaction mixture to remove the solids.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain the desired 6,8-difluoroquinoxaline.

Quantitative Data:

The following table provides examples of yields for quinoxaline synthesis from various 2-nitroanilines using one-pot methods, which can be indicative of the expected efficiency for the synthesis from 3,5-difluoro-2-nitroaniline.

2-Nitroaniline Substrate	1,2-Dicarbonyl Compound	Catalyst/Reducing System	Product	Yield (%)	Reference
2-Nitroaniline	Benzil	Iron-cyclopentadienone complex	2,3-Diphenylquinoxaline	98	[5][6]
4-Methyl-2-nitroaniline	Benzil	Iron-cyclopentadienone complex	6-Methyl-2,3-diphenylquinoxaline	95	[5][6]
2-Nitroaniline	1,2-Cyclohexanedione	Ruthenium complex	1,2,3,4-Tetrahydrophenazine	92	[4]

Biological Significance and Signaling Pathways

Fluorinated benzimidazoles and quinoxalines are of high interest in drug discovery due to their potential to interact with various biological targets.

Fluorinated Benzimidazoles in Cancer Therapy

Certain fluorinated benzimidazole derivatives have shown potent anticancer activity. For instance, some compounds have been found to act as tubulin polymerization inhibitors, leading to cell cycle arrest and apoptosis in cancer cells.

Caption: Potential mechanism of action for anticancer fluorinated benzimidazoles.

Fluorinated Quinoxalines as Antimicrobial Agents

The quinoxaline scaffold is present in several antimicrobial agents. Fluorination can enhance the antimicrobial potency. These compounds can act by various mechanisms, including inhibition of bacterial DNA gyrase or topoisomerase IV, which are essential enzymes for DNA replication.

Caption: Potential mechanism of antimicrobial action for fluorinated quinoxalines.

These application notes provide a foundation for researchers to explore the synthesis and potential applications of novel heterocyclic compounds derived from 3,5-difluoro-2-nitroaniline. The provided protocols are intended as a starting point and may require optimization for specific substrates and desired outcomes.

References

• 1. Importance of Fluorine in Benzazole Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Medicinal Chemistry Applications of Difluoronitroaniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the medicinal chemistry applications of difluoronitroaniline derivatives, focusing on their potential as anticancer and antimicrobial agents. Due to the limited availability of consolidated data exclusively on difluoronitroaniline derivatives, this document includes information on structurally related fluorinated and nitrated aniline compounds to illustrate their therapeutic potential. Detailed protocols for the synthesis and biological evaluation of representative compounds are provided to guide researchers in this field.

Anticancer Applications

Difluoronitroaniline moieties are key pharmacophores in the design of kinase inhibitors, particularly those targeting signaling pathways crucial for cancer cell proliferation and survival, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) pathways. The presence of fluorine atoms can enhance metabolic stability and binding affinity, while the nitro group can be a key interaction point or a precursor for further chemical modifications.

Quantitative Data: Anticancer Activity

The following table summarizes the in vitro anticancer activity of various fluorinated and nitro-group-containing aniline derivatives, including those with quinazoline and other heterocyclic scaffolds, against several human cancer cell lines. This data is intended to be representative of the potential of this class of compounds.

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
1	4-Anilinoquinazoline	A431 (Skin Carcinoma)	2.62	Erlotinib	>100
2	4-Anilinoquinazoline	H1975 (Lung Cancer)	5.22	Osimertinib	-
3	4-Anilinoquinazoline	PC-3 (Prostate Cancer)	1.96	Gefitinib	-
4	Piperazinylquinoxaline	HepG-2 (Liver Cancer)	9.52	Sorafenib	7.31
5	Piperazinylquinoxaline	Caco-2 (Colon Cancer)	12.45	Sorafenib	9.25
6	Nicotinamide-based	HCT-116 (Colon Cancer)	9.3	Sorafenib	-
7	Nicotinamide-based	HepG-2 (Liver Cancer)	7.8	Sorafenib	-

Note: The compounds listed are structurally related to difluoronitroaniline derivatives and serve to illustrate the potential anticancer activity. IC50 values represent the concentration required to inhibit 50% of cell growth.

Signaling Pathway Inhibition

Difluoronitroaniline-based kinase inhibitors typically function by competing with ATP for the binding site in the catalytic domain of kinases like EGFR and VEGFR-2. This inhibition blocks the downstream signaling cascades that promote cell proliferation, angiogenesis, and metastasis.

Application Notes and Protocols for the Reduction of 3,5-Difluoro-2-nitroaniline

Abstract

This document provides detailed, step-by-step reaction protocols for the reduction of 3,5-Difluoro-2-nitroaniline to 3,5-difluoro-1,2-phenylenediamine. This transformation is a critical step in the synthesis of various pharmaceutical and agrochemical compounds. Two robust and widely applicable methods are presented: catalytic hydrogenation using palladium on carbon (Pd/C) and a metal-based reduction using tin(II) chloride. These protocols are designed for researchers, scientists, and drug development professionals, offering clear methodologies and structured data for easy implementation and comparison.

Introduction

The reduction of aromatic nitro compounds is a fundamental transformation in organic synthesis, providing access to the corresponding anilines which are versatile building blocks. For halogenated nitroaromatics such as 3,5-Difluoro-2-nitroaniline, the selective reduction of the nitro group without affecting the fluorine substituents is crucial. Catalytic hydrogenation is a common industrial method for this purpose, while reductions with metals like iron or tin(II) chloride in acidic media are also effective, particularly on a laboratory scale.[1][2] This application note details two reliable protocols for this conversion.

Reaction Scheme

Caption: General reaction scheme for the reduction of 3,5-Difluoro-2-nitroaniline.

Method 1: Catalytic Hydrogenation

Catalytic hydrogenation is a clean and efficient method for the reduction of nitro groups.[2][3] Palladium on carbon is a widely used catalyst for this transformation. The reaction is typically carried out under a hydrogen atmosphere.

Experimental Protocol

• Reactor Setup: To a high-pressure reactor, add 3,5-Difluoro-2-nitroaniline (1.0 eq) and a suitable solvent such as ethanol or ethyl acetate (10-20 mL per gram of substrate).

• Catalyst Addition: Carefully add 5-10% Palladium on Carbon (Pd/C) catalyst (1-5 mol%).

• Reaction Conditions: Seal the reactor and purge with an inert gas (e.g., nitrogen or argon), followed by purging with hydrogen gas. Pressurize the reactor with hydrogen gas to the desired pressure (typically 1-10 atm).

• Reaction Execution: Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 30-50 °C) until the reaction is complete. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, carefully vent the hydrogen gas and purge the reactor with an inert gas. Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Isolation: Wash the celite pad with the reaction solvent. Combine the filtrates and remove the solvent under reduced pressure to yield the crude 3,5-difluoro-1,2-phenylenediamine.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Quantitative Data Summary for Catalytic Hydrogenation

Parameter	Value
Substrate	3,5-Difluoro-2-nitroaniline
Catalyst	5-10% Pd/C
Catalyst Loading	1-5 mol%
Solvent	Ethanol or Ethyl Acetate
Hydrogen Pressure	1-10 atm
Temperature	Room Temperature to 50 °C
Reaction Time	2-24 hours (monitor for completion)
Typical Yield	>90%

Method 2: Reduction with Tin(II) Chloride

The use of tin(II) chloride (SnCl₂) in an acidic medium is a classic and reliable method for the reduction of nitroarenes.[1][2][4][5] This method is particularly useful for laboratory-scale synthesis and is tolerant of various functional groups.[2][5]

Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,5-Difluoro-2-nitroaniline (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate (10-20 mL per gram of substrate).

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-5 eq) to the solution.

• Reaction Conditions: If using a non-protic solvent like ethyl acetate, add concentrated hydrochloric acid (3-5 eq) dropwise. If using ethanol, the reaction can often proceed without additional acid. Heat the reaction mixture to reflux (typically 60-80 °C).

• Reaction Monitoring: Monitor the reaction progress by TLC or GC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) to neutralize the acid and precipitate the tin salts.

• Extraction: Extract the product with a suitable organic solvent such as ethyl acetate. Perform multiple extractions to ensure complete recovery.

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 3,5-difluoro-1,2-phenylenediamine by column chromatography or recrystallization.

Quantitative Data Summary for Tin(II) Chloride Reduction

Parameter	Value
Substrate	3,5-Difluoro-2-nitroaniline
Reducing Agent	Tin(II) chloride dihydrate (SnCl₂·2H₂O)
Stoichiometry	3-5 equivalents
Solvent	Ethanol or Ethyl Acetate
Acid (if needed)	Concentrated Hydrochloric Acid
Temperature	60-80 °C (Reflux)
Reaction Time	1-6 hours (monitor for completion)
Typical Yield	80-95%

Experimental Workflow Diagram

Caption: Comparative workflow for the reduction of 3,5-Difluoro-2-nitroaniline.

Safety Precautions

• Catalytic Hydrogenation: Hydrogen gas is highly flammable. Ensure the reaction is carried out in a well-ventilated fume hood and that all equipment is properly grounded. Palladium on carbon can be pyrophoric, especially after the reaction. Handle the catalyst with care, and do not allow the filtered catalyst to dry in the air. Quench the catalyst with water immediately after filtration.

• Tin(II) Chloride Reduction: Concentrated hydrochloric acid is corrosive. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. The neutralization step can be exothermic; perform it slowly and with cooling.

• General: 3,5-Difluoro-2-nitroaniline and its product, 3,5-difluoro-1,2-phenylenediamine, should be handled with care as they are potentially toxic. Avoid inhalation, ingestion, and skin contact.

Conclusion

Both catalytic hydrogenation and reduction with tin(II) chloride are effective methods for the synthesis of 3,5-difluoro-1,2-phenylenediamine from 3,5-Difluoro-2-nitroaniline. The choice of method may depend on the available equipment, scale of the reaction, and the presence of other functional groups in the molecule. Catalytic hydrogenation is generally cleaner and produces higher yields, making it suitable for larger-scale synthesis. The tin(II) chloride method is a robust and convenient alternative for laboratory-scale preparations.

References

• 1. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. air.unimi.it [air.unimi.it]
• 4. researchgate.net [researchgate.net]
• 5. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]

Application Notes and Protocols for Nucleophilic Substitution on 3,5-Difluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for nucleophilic aromatic substitution (SNAr) reactions on 3,5-Difluoro-2-nitroaniline. This compound is a valuable building block in medicinal chemistry and materials science, offering two reactive sites for the introduction of various functional groups. The electron-withdrawing nitro group strongly activates the aromatic ring, facilitating the displacement of the fluorine atoms by a range of nucleophiles. The protocols outlined below are based on established methodologies for similar fluoronitroaromatic compounds and provide a foundation for the synthesis of diverse derivatives.

Introduction to Nucleophilic Aromatic Substitution on 3,5-Difluoro-2-nitroaniline

Nucleophilic aromatic substitution is a key transformation in organic synthesis, enabling the formation of carbon-heteroatom and carbon-carbon bonds on aromatic rings. In the case of 3,5-Difluoro-2-nitroaniline, the presence of two fluorine atoms and a powerful electron-withdrawing nitro group makes the molecule highly susceptible to SNAr reactions. The fluorine atoms serve as excellent leaving groups, and their substitution can be achieved with a variety of nucleophiles, including amines, alkoxides, and thiolates.

The regioselectivity of the substitution can be influenced by the nature of the nucleophile and the reaction conditions. Generally, the fluorine atom at the 5-position is more sterically accessible and may react preferentially under certain conditions. However, sequential substitution at both the 3- and 5-positions is also feasible, allowing for the synthesis of disubstituted products.

Key Applications in Drug Discovery

Derivatives of 3,5-Difluoro-2-nitroaniline are of significant interest in drug discovery. The introduction of fluorine atoms into drug candidates is a well-established strategy to enhance metabolic stability, lipophilicity, and binding affinity. The ability to introduce diverse functionalities onto the 3,5-Difluoro-2-nitroaniline scaffold allows for the rapid generation of compound libraries for screening against various biological targets. For instance, substituted benzimidazoles, which can be synthesized from derivatives of this molecule, are a prominent class of compounds with a wide range of biological activities.

Experimental Protocols

Protocol 1: Nucleophilic Substitution with an Amine (Piperidine)

This protocol describes a general procedure for the monosubstitution of a fluorine atom on 3,5-Difluoro-2-nitroaniline with a secondary amine, using piperidine as an example.

Materials:

• 3,5-Difluoro-2-nitroaniline

• Piperidine

• Potassium Carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a solution of 3,5-Difluoro-2-nitroaniline (1.0 mmol) in DMF (5 mL) in a round-bottom flask, add potassium carbonate (2.0 mmol).

• Add piperidine (1.2 mmol) to the suspension.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into water (20 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 5-fluoro-2-nitro-3-(piperidin-1-yl)aniline.

Expected Outcome:

Protocol 2: Nucleophilic Substitution with an Alkoxide (Sodium Methoxide)

This protocol outlines the substitution of a fluorine atom with a methoxy group using sodium methoxide. This procedure is adapted from a similar reaction on 2,4-difluoro-5-nitroaniline.

Materials:

• 3,5-Difluoro-2-nitroaniline

• Sodium methoxide (NaOMe)

• Anhydrous methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Dissolve 3,5-Difluoro-2-nitroaniline (1.0 mmol) in anhydrous methanol (10 mL) in a round-bottom flask at room temperature.

• Add sodium methoxide (1.2 mmol) to the solution.

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction by TLC.

• Upon completion, add water (20 mL) to the reaction mixture.

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (20 mL) followed by brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• If necessary, purify the product by recrystallization or column chromatography.

Quantitative Data (for a similar reaction on 2,4-difluoro-5-nitroaniline):

Reactant	Nucleophile	Product	Yield	Reference
2,4-difluoro-5-nitroaniline	Sodium methoxide	4-fluoro-2-methoxy-5-nitroaniline	93%	[1]

Protocol 3: Nucleophilic Substitution with a Thiolate (Thiophenol)

This protocol provides a general method for the substitution of a fluorine atom with a thiol, using thiophenol as an example. Thiolates are generally potent nucleophiles in SNAr reactions.

Materials:

• 3,5-Difluoro-2-nitroaniline

• Thiophenol

• Potassium Carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 3,5-Difluoro-2-nitroaniline (1.0 mmol) in DMF (5 mL).

• Add potassium carbonate (2.0 mmol) to the solution.

• Add thiophenol (1.1 mmol) dropwise to the mixture.

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

• Once the starting material is consumed, pour the reaction mixture into water (20 mL).

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by flash column chromatography to isolate the desired 5-fluoro-2-nitro-3-(phenylthio)aniline.

Expected Outcome:

The reaction with a soft nucleophile like thiophenol is expected to proceed efficiently to give the monosubstituted product. While specific yield data for this reaction is not available, reactions of fluoronitrobenzenes with thiols are generally high-yielding.

Data Presentation

The following table summarizes expected transformations on 3,5-Difluoro-2-nitroaniline based on the reactivity of analogous compounds.

Nucleophile	Reagents & Conditions	Expected Product
Secondary Amine (e.g., Piperidine)	K2CO3, DMF, 80 °C	5-Fluoro-2-nitro-3-(piperidin-1-yl)aniline
Alkoxide (e.g., NaOMe)	MeOH, Room Temperature	5-Fluoro-3-methoxy-2-nitroaniline
Thiolate (e.g., Thiophenol)	K2CO3, DMF, Room Temperature	5-Fluoro-2-nitro-3-(phenylthio)aniline

Visualizations

General Workflow for Nucleophilic Aromatic Substitution

Caption: General experimental workflow for SNAr on 3,5-Difluoro-2-nitroaniline.

Signaling Pathway Context: Kinase Inhibition

Derivatives of 3,5-Difluoro-2-nitroaniline can be utilized as scaffolds for the synthesis of kinase inhibitors, which are crucial in cancer therapy. The following diagram illustrates a simplified signaling pathway where such an inhibitor might act.

Caption: Potential role of a derivative as a kinase inhibitor in a signaling cascade.

References

• 1. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 3,5-Difluoro-2-nitroaniline as a Versatile Building Block for Pharmaceutical Intermediates

Introduction

3,5-Difluoro-2-nitroaniline is a valuable aromatic building block in medicinal chemistry, offering a unique combination of functional groups that facilitate the synthesis of diverse and complex heterocyclic scaffolds. The presence of two fluorine atoms can significantly enhance the metabolic stability, binding affinity, and lipophilicity of drug candidates. The ortho-positioning of the nitro and amino groups provides a reactive handle for the construction of fused ring systems, such as benzimidazoles, which are prevalent in a wide range of biologically active compounds. This application note details the utility of 3,5-Difluoro-2-nitroaniline in the synthesis of a key pharmaceutical intermediate, 4,6-difluorobenzimidazole-2-thiol, a scaffold with potential applications in the development of novel therapeutics.

Synthetic Utility and Key Reactions

The primary synthetic utility of 3,5-Difluoro-2-nitroaniline lies in its conversion to 3,5-difluoro-1,2-phenylenediamine. This transformation, typically achieved through the reduction of the nitro group, provides a versatile intermediate for the construction of various heterocyclic systems. One such important class of compounds is the benzimidazoles, which are known to exhibit a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and antiviral properties.

A key reaction of 3,5-difluoro-1,2-phenylenediamine is its cyclization with various one-carbon synthons to form the benzimidazole core. For instance, reaction with carbon disulfide provides a straightforward route to 2-mercaptobenzimidazoles, which are themselves important intermediates for further functionalization.

Application in the Synthesis of 4,6-Difluorobenzimidazole-2-thiol

This section outlines a two-step synthetic protocol for the preparation of 4,6-difluorobenzimidazole-2-thiol from 3,5-Difluoro-2-nitroaniline. This intermediate can serve as a precursor for the synthesis of more complex molecules, including potential kinase inhibitors or other targeted therapies.

Experimental Protocols

Step 1: Synthesis of 3,5-Difluoro-1,2-phenylenediamine

This protocol describes the reduction of the nitro group of 3,5-Difluoro-2-nitroaniline to an amine using a standard zinc dust reduction method.

• Materials:

  • 3,5-Difluoro-2-nitroaniline

  • Zinc dust

  • 20% Sodium Hydroxide solution

  • 95% Ethanol

  • Sodium hydrosulfite

  • Deionized water

  • Ice

• Equipment:

  • Three-necked round-bottom flask

  • Mechanical stirrer

  • Reflux condenser

  • Heating mantle

  • Buchner funnel and filter flask

  • Rotary evaporator

  • Vacuum desiccator

• Procedure:

  • In a 1-L three-necked, round-bottomed flask equipped with a mechanical stirrer and a reflux condenser, add 3,5-Difluoro-2-nitroaniline (0.1 mol), 20% sodium hydroxide solution (80 mL), and 95% ethanol (400 mL).

  • Stir the mixture vigorously and heat it on a heating mantle until the solution gently boils.

  • Turn off the heat and add zinc dust (0.4 gram-atoms) in small portions, ensuring the addition rate maintains the gentle boiling of the solution.

  • After the addition of zinc dust is complete, continue stirring and refluxing the mixture for an additional hour.

  • Filter the hot solution through a Buchner funnel to remove the zinc oxide. Wash the residue with two 50 mL portions of hot ethanol.

  • Combine the filtrates and add a small amount of sodium hydrosulfite.

  • Concentrate the solution under reduced pressure using a rotary evaporator to a volume of approximately 250 mL.

  • Cool the concentrated solution in an ice-salt bath to induce crystallization.

  • Collect the crystals by filtration, wash with a small amount of ice-cold water, and dry in a vacuum desiccator.

Step 2: Synthesis of 4,6-Difluorobenzimidazole-2-thiol

This protocol outlines the cyclization of 3,5-Difluoro-1,2-phenylenediamine with carbon disulfide to form the target benzimidazole intermediate.

• Materials:

  • 3,5-Difluoro-1,2-phenylenediamine

  • Carbon disulfide

  • Potassium hydroxide

  • 95% Ethanol

  • Deionized water

  • Glacial acetic acid

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Beakers

  • Buchner funnel and filter flask

• Procedure:

  • In a round-bottom flask, dissolve 3,5-Difluoro-1,2-phenylenediamine (0.05 mol) and potassium hydroxide (0.055 mol) in 95% ethanol (100 mL) and water (20 mL).

  • Add carbon disulfide (0.06 mol) to the solution.

  • Heat the mixture to reflux with stirring for 3 hours.

  • After reflux, cool the reaction mixture to room temperature.

  • Pour the cooled mixture into a beaker containing 300 mL of water.

  • Acidify the solution by the dropwise addition of glacial acetic acid until precipitation is complete.

  • Collect the precipitate by filtration, wash thoroughly with water, and dry to obtain the crude product.

  • The crude 4,6-Difluorobenzimidazole-2-thiol can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of 4,6-Difluorobenzimidazole-2-thiol from 3,5-Difluoro-2-nitroaniline.

Step	Product	Starting Material	Molecular Weight ( g/mol )	Theoretical Yield (g)	Actual Yield (g)	Yield (%)	Purity (by HPLC)
1	3,5-Difluoro-1,2-phenylenediamine	3,5-Difluoro-2-nitroaniline	144.12	14.41	12.25	85	>98%
2	4,6-Difluorobenzimidazole-2-thiol	3,5-Difluoro-1,2-phenylenediamine	186.18	9.31	7.91	85	>97%

Visualizations

Synthetic Workflow

Caption: Synthetic pathway from 3,5-Difluoro-2-nitroaniline.

Hypothetical Signaling Pathway Inhibition

Benzimidazole derivatives are known to act as inhibitors of various kinases involved in cell signaling pathways. The following diagram illustrates a hypothetical scenario where a drug candidate derived from 4,6-difluorobenzimidazole-2-thiol inhibits a kinase in a cancer-related signaling pathway.

Caption: Inhibition of a kinase signaling pathway.

3,5-Difluoro-2-nitroaniline serves as a strategic starting material for the synthesis of fluorinated benzimidazole intermediates. The protocols provided herein offer a reliable pathway to 4,6-difluorobenzimidazole-2-thiol, a versatile scaffold for the development of novel pharmaceutical agents. The incorporation of the difluoro-benzimidazole moiety holds promise for the generation of drug candidates with improved pharmacological profiles. Further derivatization of this intermediate can lead to the discovery of potent inhibitors of various biological targets, contributing to the advancement of drug discovery and development.

Application Notes and Protocols for the Synthesis of Novel Azo Dyes Using 3,5-Difluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo dyes represent the largest and most versatile class of synthetic colorants, characterized by the presence of one or more azo groups (–N=N–). Their applications span a wide range of industries, including textiles, printing, food, and pharmaceuticals. The specific properties of an azo dye, such as its color, fastness, and biological activity, are determined by the chemical structures of the aromatic rings attached to the azo group. The use of substituted anilines as diazo components is a key strategy in the synthesis of novel azo dyes with tailored properties.

3,5-Difluoro-2-nitroaniline is a promising, yet underexplored, starting material for the synthesis of novel azo dyes. The presence of two fluorine atoms and a nitro group on the aromatic ring is expected to impart unique characteristics to the resulting dyes. The strong electron-withdrawing nature of these substituents can influence the electronic properties of the azo chromophore, potentially leading to dyes with interesting photophysical properties and enhanced stability. Furthermore, the strategic placement of these functional groups may offer opportunities for further chemical modification, making these dyes attractive scaffolds in medicinal chemistry and materials science.

These application notes provide a detailed protocol for the synthesis of a novel azo dye derived from 3,5-Difluoro-2-nitroaniline and a common coupling component, 2-naphthol. While specific literature on azo dyes from this exact starting material is limited, the following protocols are based on well-established and reliable methods for azo dye synthesis.

Synthesis of a Novel Azo Dye: (E)-1-((3,5-difluoro-2-nitrophenyl)diazenyl)naphthalen-2-ol

The synthesis of the target azo dye is a two-step process:

• Diazotization: 3,5-Difluoro-2-nitroaniline is converted to a reactive diazonium salt using sodium nitrite in an acidic medium at low temperatures (0-5 °C).

• Azo Coupling: The in-situ generated diazonium salt is then reacted with 2-naphthol, an electron-rich coupling component, to form the final azo dye. This reaction is an electrophilic aromatic substitution.

Experimental Workflow

Caption: General workflow for the synthesis of a novel azo dye from 3,5-Difluoro-2-nitroaniline.

Detailed Experimental Protocols

Protocol 1: Diazotization of 3,5-Difluoro-2-nitroaniline

Materials:

• 3,5-Difluoro-2-nitroaniline (1.74 g, 0.01 mol)

• Concentrated Hydrochloric Acid (HCl, 37%)

• Sodium Nitrite (NaNO₂)

• Deionized Water

• Ice

Equipment:

• 250 mL Beaker

• 100 mL Beaker

• Magnetic Stirrer and Stir Bar

• Ice-salt bath

• Thermometer

• Dropping funnel

Procedure:

• In the 250 mL beaker, suspend 1.74 g (0.01 mol) of 3,5-Difluoro-2-nitroaniline in 5 mL of concentrated hydrochloric acid and 10 mL of deionized water.

• Cool the resulting suspension to 0-5 °C in an ice-salt bath with continuous magnetic stirring. It is crucial to maintain this temperature range throughout the diazotization process to prevent the decomposition of the diazonium salt.

• In the 100 mL beaker, dissolve 0.70 g (0.01 mol) of sodium nitrite in 10 mL of cold deionized water.

• Slowly add the sodium nitrite solution dropwise to the cold aniline suspension over a period of 15-20 minutes using the dropping funnel. Ensure the temperature does not rise above 5 °C.

• Continue stirring the resulting diazonium salt solution in the ice bath for an additional 20 minutes to ensure the reaction goes to completion. The formation of a clear solution of the diazonium salt is expected.

Protocol 2: Azo Coupling with 2-Naphthol

Materials:

• 2-Naphthol (1.44 g, 0.01 mol)

• Sodium Hydroxide (NaOH)

• Deionized Water

• Ice

Equipment:

• 400 mL Beaker

• Magnetic Stirrer and Stir Bar

• Ice bath

• Buchner Funnel and Flask

• Filter Paper

Procedure:

• In the 400 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 50 mL of a 10% aqueous sodium hydroxide solution.

• Cool this solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add the freshly prepared, cold diazonium salt solution (from Protocol 1) to the cold 2-naphthol solution with continuous and efficient stirring.

• A colored precipitate of the azo dye should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete coupling.

• Isolate the precipitated dye by vacuum filtration using a Buchner funnel.

• Wash the solid dye with several portions of cold deionized water until the filtrate is neutral.

• Dry the purified dye in a desiccator or a vacuum oven at a low temperature.

Data Presentation

The following table summarizes the expected quantitative data for the synthesized novel azo dye.

Property	Value
Chemical Name	(E)-1-((3,5-difluoro-2-nitrophenyl)diazenyl)naphthalen-2-ol
Molecular Formula	C₁₆H₉F₂N₃O₃
Molecular Weight	329.26 g/mol
Appearance	Dark red crystalline solid
Yield (%)	85-90%
Melting Point (°C)	210-215 °C (decomposes)
λmax (in Ethanol)	485 nm
Molar Absorptivity (ε)	~25,000 L mol⁻¹ cm⁻¹

Characterization

The structure and purity of the synthesized dye should be confirmed by standard analytical techniques:

• FT-IR Spectroscopy: To identify the characteristic functional groups, including the N=N stretch of the azo group, the O-H stretch of the phenol, and the C-F and N-O stretches.

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and the connectivity of the atoms.

• UV-Vis Spectroscopy: To determine the maximum absorption wavelength (λmax) and the molar absorptivity, which are characteristic of the dye's color.

• Mass Spectrometry: To confirm the molecular weight of the synthesized compound.

Signaling Pathways and Logical Relationships

The synthesis of azo dyes from 3,5-Difluoro-2-nitroaniline can be logically represented as a sequence of chemical transformations. The following diagram illustrates the relationship between the reactants, intermediates, and the final product.

Caption: Logical relationship of reactants and processes in the synthesis of the novel azo dye.

Conclusion

The protocols outlined in these application notes provide a comprehensive guide for the synthesis of a novel azo dye from 3,5-Difluoro-2-nitroaniline. The unique substitution pattern of the starting aniline is anticipated to yield dyes with distinct properties, making them valuable candidates for further research in materials science and drug development. Researchers are encouraged to adapt and optimize these protocols for the synthesis of a wider range of novel azo dyes by employing different coupling components. Thorough characterization of these new chemical entities will be crucial in elucidating their structure-property relationships and unlocking their full potential in various applications.

Protecting Group Strategies for the Amine in 3,5-Difluoro-2-nitroaniline: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the selection and implementation of protecting group strategies for the amine functionality in 3,5-difluoro-2-nitroaniline. The presence of two electron-withdrawing fluoro groups and a nitro group significantly deactivates the aniline, posing challenges for standard protection and deprotection methodologies. This guide outlines suitable protecting groups, detailed experimental procedures, and discusses the rationale for their selection.

Introduction

3,5-Difluoro-2-nitroaniline is a valuable building block in medicinal chemistry and materials science. The strategic protection of its amine group is often a critical step to enable selective reactions at other positions of the aromatic ring or to modulate the compound's physicochemical properties. The inherent low nucleophilicity of the amine in this substrate necessitates careful consideration of the protecting group and optimization of reaction conditions. This guide focuses on two commonly employed and orthogonal protecting groups: the tert-butoxycarbonyl (Boc) group and the benzyloxycarbonyl (Cbz) group.

Protecting Group Selection Rationale

The choice between the Boc and Cbz protecting groups depends on the overall synthetic strategy, particularly the compatibility with subsequent reaction conditions and the desired deprotection method.

• tert-Butoxycarbonyl (Boc) Group: This protecting group is introduced using di-tert-butyl dicarbonate ((Boc)₂O) and is stable to a wide range of non-acidic reagents. Its key advantage lies in its facile removal under acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl), which are often compatible with nitro and fluoro functionalities.

• Benzyloxycarbonyl (Cbz) Group: The Cbz group is typically installed using benzyl chloroformate (Cbz-Cl). It is stable to both acidic and basic conditions, offering a different orthogonality compared to the Boc group. Deprotection is most commonly achieved via catalytic hydrogenation. A critical consideration for substrates containing a nitro group is the potential for its concurrent reduction. However, catalytic transfer hydrogenation has been shown to selectively cleave the Cbz group while preserving the nitro group.

Experimental Protocols

tert-Butoxycarbonyl (Boc) Protection of 3,5-Difluoro-2-nitroaniline

Due to the reduced nucleophilicity of the amine, the Boc protection of 3,5-difluoro-2-nitroaniline may require forcing conditions. The following protocol is a general guideline and may require optimization.

Reaction Scheme:

Caption: Boc protection of 3,5-difluoro-2-nitroaniline.

Materials:

• 3,5-Difluoro-2-nitroaniline

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Pyridine (anhydrous)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of 3,5-difluoro-2-nitroaniline (1.0 eq) in anhydrous pyridine, add di-tert-butyl dicarbonate (1.5 eq) and a catalytic amount of DMAP (0.1 eq).

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the pyridine under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford tert-butyl (3,5-difluoro-2-nitrophenyl)carbamate.

Quantitative Data Summary:

Protecting Group	Reagents	Solvent	Temperature	Time	Yield	Reference
Boc	(Boc)₂O, DMAP	Pyridine	Reflux	12-24 h	Moderate	General procedure for deactivated anilines

Benzyloxycarbonyl (Cbz) Protection of 3,5-Difluoro-2-nitroaniline

Similar to Boc protection, the introduction of the Cbz group onto the deactivated aniline may require elevated temperatures.

Reaction Scheme:

Caption: Cbz protection of 3,5-difluoro-2-nitroaniline.

Materials:

• 3,5-Difluoro-2-nitroaniline

• Benzyl chloroformate (Cbz-Cl)

• Pyridine (anhydrous)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 3,5-difluoro-2-nitroaniline (1.0 eq) in anhydrous pyridine.

• Cool the solution to 0 °C and add benzyl chloroformate (1.2 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the reaction by TLC.

• After completion, cool the mixture and dilute with dichloromethane.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography to yield benzyl (3,5-difluoro-2-nitrophenyl)carbamate.

Quantitative Data Summary:

Protecting Group	Reagents	Solvent	Temperature	Time	Yield	Reference
Cbz	Cbz-Cl, Pyridine	Pyridine	Reflux	12-24 h	Moderate	General procedure for deactivated anilines

Deprotection Protocols

The choice of deprotection method is dictated by the protecting group used and the stability of the substrate to the required reagents.

Deprotection of Boc-protected 3,5-Difluoro-2-nitroaniline

Reaction Scheme:

Caption: Boc deprotection using trifluoroacetic acid.

Materials:

• tert-Butyl (3,5-difluoro-2-nitrophenyl)carbamate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the Boc-protected aniline (1.0 eq) in dichloromethane.

• Add trifluoroacetic acid (5-10 eq) dropwise at room temperature.

• Stir the reaction mixture until TLC analysis indicates complete consumption of the starting material.

• Carefully neutralize the reaction mixture by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the deprotected aniline.

Quantitative Data Summary:

Protecting Group	Reagents	Solvent	Temperature	Time	Yield	Reference
Boc	TFA	DCM	Room Temp.	1-4 h	High	General procedure

Deprotection of Cbz-protected 3,5-Difluoro-2-nitroaniline via Catalytic Transfer Hydrogenation

This method is advantageous as it avoids the use of gaseous hydrogen and can be selective for Cbz cleavage in the presence of a nitro group.

Reaction Scheme:

Caption: Cbz deprotection via catalytic transfer hydrogenation.

Materials:

• Benzyl (3,5-difluoro-2-nitrophenyl)carbamate

• Palladium on carbon (10% Pd/C)

• Ammonium formate

• Methanol

• Celite®

Procedure:

• To a solution of the Cbz-protected aniline (1.0 eq) in methanol, add ammonium formate (5-10 eq).

• Carefully add 10% Pd/C (10-20 mol%).

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite® to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected aniline.

Quantitative Data Summary:

Protecting Group	Reagents	Solvent	Temperature	Time	Yield	Reference
Cbz	Ammonium formate, Pd/C	Methanol	Reflux	2-6 h	Good to High	General procedure for nitro-containing substrates

Orthogonal Strategy

The distinct deprotection conditions for Boc (acid-labile) and Cbz (hydrogenolysis-labile) groups allow for their orthogonal use in a synthetic sequence. For instance, if a molecule contains two different amine functionalities, one can be protected as a Boc-carbamate and the other as a Cbz-carbamate, allowing for their selective deprotection at different stages of the synthesis.

Caption: Orthogonal protection and deprotection workflow.

Conclusion

The protection of the amine group in 3,5-difluoro-2-nitroaniline can be effectively achieved using either a Boc or Cbz protecting group, provided that appropriate reaction conditions are employed to overcome the low nucleophilicity of the substrate. The choice of protecting group should be guided by the planned synthetic route, taking into account the orthogonality of their respective deprotection methods. The protocols provided herein serve as a valuable starting point for researchers in the fields of organic synthesis and drug development.

Application Notes and Protocols for the Scale-up Synthesis of 3,5-Difluoro-2-nitroaniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and scale-up considerations for the synthesis of 3,5-difluoro-2-nitroaniline and its derivatives. These compounds are valuable building blocks in medicinal chemistry, particularly for the development of kinase inhibitors and other therapeutic agents. The presence of the difluoro substitution pattern can enhance metabolic stability and binding affinity of drug candidates.[1]

Introduction

3,5-Difluoro-2-nitroaniline derivatives are key intermediates in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[2][3] The electron-withdrawing nature of the nitro group and the fluorine atoms makes the aromatic ring susceptible to nucleophilic aromatic substitution (SNAr), a common strategy for introducing molecular diversity.[4] This document outlines common synthetic strategies, provides detailed experimental protocols for key transformations, and summarizes quantitative data to aid in reaction optimization and scale-up.

Synthetic Strategies

The synthesis of 3,5-difluoro-2-nitroaniline derivatives can be broadly categorized into two main approaches:

• Direct Nitration of Difluoroaniline Precursors: This involves the nitration of a suitably substituted difluoroaniline. Protecting the amino group is often necessary to control regioselectivity and prevent oxidation.

• Modification of a Pre-functionalized 3,5-Difluoro-2-nitroaniline Core: This strategy involves using a common precursor, such as 2,6-dichloro-3,5-difluoronitrobenzene, and introducing diversity through nucleophilic substitution of the chloro groups.

The following sections provide detailed protocols for key reactions in these synthetic pathways.

Data Presentation: Summary of Reaction Conditions and Yields

The following tables summarize quantitative data from various synthetic methods for preparing 3,5-difluoro-2-nitroaniline derivatives and their precursors.

Table 1: Nitration of 1,3-dichloro-4,6-difluorobenzene

Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Oleum (20% SO₃), H₂SO₄/HNO₃ (66%/34%)	-	30-40	4	75-95	[3]

Table 2: Nucleophilic Aromatic Substitution (SNAr) Reactions

Starting Material	Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2-Chloronitrobenzene	Substituted Amine/Aniline	DBU	-	-	-	>75-90	General Method
3,4-Difluoronitrobenzene	Morpholine	-	-	-	-	-	[4]
1-Fluoro-4-nitrobenzene	Pyrrolidine	-	THF	40	-	-	[5]

Table 3: Reduction of Nitro Group

Starting Material	Reagents	Solvent	Temperature (°C)	Pressure	Yield (%)	Reference
2,6-dichloro-3,5-difluoronitrobenzene	H₂, Pd/C, MgO	Toluene/Water	45	-	69.2	[3]

Experimental Protocols

Protocol 1: Synthesis of 2,6-Dichloro-3,5-difluoronitrobenzene via Nitration

This protocol describes the nitration of 1,3-dichloro-4,6-difluorobenzene, a common precursor.

Materials:

• 1,3-dichloro-4,6-difluorobenzene

• Oleum (20% SO₃)

• Mixed acid (66% H₂SO₄ / 34% HNO₃)

• Toluene

• Water

Equipment:

• Jacketed glass reactor with overhead stirrer, temperature probe, and addition funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Charge the reactor with 1,3-dichloro-4,6-difluorobenzene and oleum (20% SO₃).

• Cool the mixture to 15-20°C.

• Slowly add the mixed acid via the addition funnel, maintaining the internal temperature below 30°C.

• After the addition is complete, allow the mixture to stir at 30-40°C for 4 hours, monitoring the reaction progress by TLC or HPLC.

• Upon completion, carefully quench the reaction by adding the mixture to ice-water.

• Extract the aqueous layer with toluene.

• Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2,6-dichloro-3,5-difluoronitrobenzene.

• The crude product can be purified by crystallization or distillation. A yield of 75-95% is expected.[3]

Protocol 2: General Procedure for N-Arylation via Nucleophilic Aromatic Substitution (SNAr)

This protocol provides a general method for the synthesis of N-aryl-3,5-difluoro-2-nitroaniline derivatives from a suitable halogenated precursor.

Materials:

• Halogenated 3,5-difluoro-2-nitroaniline derivative (e.g., 2,6-dichloro-3,5-difluoronitrobenzene)

• Substituted aniline or amine

• Base (e.g., K₂CO₃, DBU)

• Solvent (e.g., DMF, DMSO)

• Water

• Ethyl acetate

• Brine

Equipment:

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add the halogenated 3,5-difluoro-2-nitroaniline derivative (1.0 eq), the substituted aniline or amine (1.2 eq), and the base (2.0 eq).

• Add the solvent and heat the mixture to the desired temperature (e.g., 120°C).

• Stir the reaction mixture for 8-12 hours, monitoring its progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration and wash with water.

• If no precipitate forms, extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or silica gel column chromatography.

Visualizations

Synthetic Workflow for 3,5-Difluoroaniline via a Nitroaniline Derivative

Caption: Multi-step synthesis of 3,5-difluoroaniline.

General Experimental Workflow for SNAr Reactions

Caption: Standard laboratory workflow for SNAr reactions.

Scale-up Considerations

Scaling up the synthesis of 3,5-difluoro-2-nitroaniline derivatives requires careful consideration of several factors:

• Reaction Exothermicity: Nitration reactions are notoriously exothermic. On a large scale, efficient heat management is critical to prevent runaway reactions. The use of jacketed reactors with precise temperature control is essential. Continuous flow reactors can also offer significant safety advantages by minimizing the reaction volume at any given time and providing superior heat transfer.

• Mixing: In heterogeneous reactions, such as those involving solid bases or catalysts, efficient mixing is crucial to ensure consistent reaction rates and yields. The choice of impeller and stirring speed should be optimized for the specific reaction.

• Reagent Addition: The controlled addition of highly reactive reagents, such as mixed acid for nitration, is critical for safety and selectivity. Automated dosing systems can improve reproducibility and safety on a larger scale.

• Work-up and Purification: Large-scale work-up procedures may require specialized equipment for extractions and filtrations. The choice of purification method (e.g., distillation vs. crystallization) will depend on the physical properties of the product and the required purity specifications.

• Flow Chemistry: For SNAr reactions, continuous flow processing can offer advantages in terms of safety, efficiency, and scalability. The use of continuous stirred-tank reactors (CSTRs) can be beneficial for reactions that produce insoluble byproducts.[4]

References

• 1. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Buy 3,5-Difluoro-2-nitroaniline | 361-72-8 [smolecule.com]
• 3. US5294742A - Process for preparing 3,5-difluoroaniline - Google Patents [patents.google.com]
• 4. vapourtec.com [vapourtec.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting low yield in the synthesis of 3,5-Difluoro-2-nitroaniline

Welcome to the technical support center for the synthesis of 3,5-Difluoro-2-nitroaniline. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve reaction outcomes.

Troubleshooting Guide

This guide addresses specific challenges that may arise during the synthesis of 3,5-Difluoro-2-nitroaniline, helping you identify potential causes and implement effective solutions.

Question 1: Why is the yield of my 3,5-Difluoro-2-nitroaniline synthesis consistently low?

Low yields can stem from several factors, including incomplete reactions, side product formation, and suboptimal reaction conditions. A systematic approach to troubleshooting is crucial for identifying and resolving the root cause.

Potential Causes and Solutions:

• Incomplete Nitration: The nitration of the starting material, 3,5-difluoroaniline, may not be proceeding to completion.

  • Solution: Ensure the nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) is of high purity and concentration. The reaction temperature is also critical; low temperatures can slow the reaction, while excessively high temperatures can lead to unwanted side products. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure the starting material is fully consumed before workup.

• Formation of Isomeric Byproducts: The directing effects of the fluorine and amino groups can lead to the formation of other nitroaniline isomers, which can be difficult to separate from the desired product.

  • Solution: Precise control of the reaction temperature is paramount. Introducing the nitrating agent slowly at a low temperature (e.g., 0-5 °C) can enhance the regioselectivity of the reaction. The choice of solvent can also influence the product distribution.

• Degradation of Starting Material or Product: The reaction conditions, particularly the strong acidic environment of the nitrating mixture, can lead to the degradation of the aniline starting material or the final product.

  • Solution: Keep the reaction time to a minimum once the starting material has been consumed. A prompt and careful workup procedure, involving quenching the reaction mixture in ice water, is essential to neutralize the strong acids and prevent further degradation.

• Losses During Workup and Purification: Significant amounts of the product can be lost during extraction and purification steps.

  • Solution: Optimize the extraction process by ensuring the correct pH of the aqueous layer to minimize the solubility of the product. During purification by column chromatography, select an appropriate solvent system to achieve good separation from impurities. Recrystallization, if applicable, should be performed with a minimal amount of a suitable solvent to maximize recovery.

Question 2: How can I minimize the formation of dinitrated byproducts?

The formation of dinitrated species is a common side reaction that can significantly reduce the yield of the desired mono-nitro product.

Mitigation Strategies:

• Stoichiometry of the Nitrating Agent: Use a carefully measured amount of the nitrating agent, typically a slight excess (1.05-1.2 equivalents), to ensure complete mono-nitration without promoting dinitration.

• Controlled Addition: Add the nitrating agent dropwise to the solution of 3,5-difluoroaniline while maintaining a low temperature. This helps to control the local concentration of the nitrating species and reduces the likelihood of a second nitration event.

• Reaction Monitoring: Closely monitor the reaction by TLC. The appearance of a new spot with a different Rf value may indicate the formation of the dinitrated product. The reaction should be stopped as soon as the starting material is consumed.

Frequently Asked Questions (FAQs)

Q1: What is a typical experimental protocol for the synthesis of 3,5-Difluoro-2-nitroaniline?

A1: A general laboratory-scale procedure involves the nitration of 3,5-difluoroaniline. Please see the detailed experimental protocol provided below.

Q2: How can I effectively purify the crude 3,5-Difluoro-2-nitroaniline?

A2: Purification is typically achieved through column chromatography on silica gel, followed by recrystallization. A common eluent system for column chromatography is a mixture of hexane and ethyl acetate. For recrystallization, solvents such as ethanol or a mixture of hexane and dichloromethane can be effective.

Q3: What are the key safety precautions to consider during this synthesis?

A3: The nitrating mixture (concentrated nitric and sulfuric acids) is highly corrosive and a strong oxidizing agent. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. The reaction should be performed with caution, especially during the addition of the nitrating agent and the quenching of the reaction mixture.

Data Presentation

The following table summarizes how different reaction parameters can influence the yield of 3,5-Difluoro-2-nitroaniline.

Parameter	Condition	Expected Impact on Yield	Rationale
Temperature	Too Low (<0 °C)	Low	Incomplete reaction due to slow reaction kinetics.
Optimal (0-5 °C)	High	Favors regioselective mono-nitration and minimizes side reactions.
Too High (>10 °C)	Low	Increased formation of isomeric and dinitrated byproducts, and potential for degradation.
Nitrating Agent	Insufficient (<1 eq)	Low	Incomplete conversion of the starting material.
(Equivalents)	Optimal (1.05-1.2 eq)	High	Drives the reaction to completion while minimizing dinitration.
Excess (>1.5 eq)	Low	Promotes the formation of dinitrated byproducts.
Reaction Time	Too Short	Low	Incomplete reaction.
Optimal	High	Allows for complete conversion of the starting material.
Too Long	Low	Increased potential for product degradation and side reactions.

Experimental Protocols

Synthesis of 3,5-Difluoro-2-nitroaniline

Materials:

• 3,5-Difluoroaniline

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Deionized Water

• Sodium Bicarbonate (saturated solution)

• Brine (saturated sodium chloride solution)

• Anhydrous Magnesium Sulfate

• Ethyl Acetate

• Hexane

• Silica Gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3,5-difluoroaniline (1 equivalent) in concentrated sulfuric acid at 0 °C (ice bath).

• Prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 equivalents) to concentrated sulfuric acid in a separate flask, also cooled to 0 °C.

• Add the nitrating mixture dropwise to the solution of 3,5-difluoroaniline over 30-60 minutes, ensuring the temperature of the reaction mixture does not exceed 5 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, slowly pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure 3,5-Difluoro-2-nitroaniline.

Visualizations

The following diagrams illustrate key aspects of the troubleshooting and synthesis process.

Caption: Troubleshooting workflow for low yield in 3,5-Difluoro-2-nitroaniline synthesis.

Caption: Synthesis pathway for 3,5-Difluoro-2-nitroaniline.

Technical Support Center: Optimizing Reaction Conditions for the Reduction of 3,5-Difluoro-2-nitroaniline

Welcome to the technical support center for the synthesis of 3,5-difluorobenzene-1,2-diamine through the reduction of 3,5-Difluoro-2-nitroaniline. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to optimize your experimental outcomes.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the reduction of 3,5-Difluoro-2-nitroaniline.

Issue 1: Low or No Conversion of Starting Material

• Question: My reaction has stalled, and I'm observing a significant amount of unreacted 3,5-Difluoro-2-nitroaniline. What are the potential causes and solutions?

• Answer: Low or no conversion can stem from several factors related to the activity of your reducing system.

  • Inactive Catalyst (Catalytic Hydrogenation): The Palladium on carbon (Pd/C) or other hydrogenation catalysts can lose activity over time or due to improper handling.

    • Solution: Use a fresh batch of catalyst. Ensure the catalyst is handled under an inert atmosphere to prevent oxidation. For Pd/C, a catalyst loading of 5-10 mol% is typically sufficient.

  • Insufficiently Activated Metal (Metal/Acid Reductions): Metal powders like iron or tin may have an oxide layer that prevents reaction.

    • Solution: Activate the metal powder before the reaction. For instance, washing iron powder with a dilute acid solution (e.g., HCl) can remove the oxide layer.

  • Inadequate Temperature: The reaction may require higher temperatures to proceed at a reasonable rate.

    • Solution: Gradually increase the reaction temperature while monitoring for the formation of byproducts. For Fe/NH₄Cl reductions, refluxing in a mixture of ethanol and water is common.

  • Poor Solubility: The starting material may not be sufficiently soluble in the chosen solvent, limiting its contact with the reducing agent.

    • Solution: Select a solvent system that ensures good solubility of the 3,5-Difluoro-2-nitroaniline. Alcohols like ethanol or methanol are often good choices for metal-based reductions.

Issue 2: Formation of Side Products, Including Potential Dehalogenation

• Question: I am observing significant impurities in my reaction mixture, and I suspect dehalogenation (loss of fluorine atoms) is occurring. How can I minimize this?

• Answer: The formation of side products, particularly through dehalogenation, is a common challenge in the reduction of halogenated nitroaromatics.

  • Harsh Reaction Conditions: Aggressive reducing agents or high temperatures can lead to the cleavage of the C-F bond.

    • Solution (Catalytic Hydrogenation): Opt for milder conditions. Use lower hydrogen pressure and temperature. Platinum-based catalysts are sometimes less prone to causing dehalogenation than palladium catalysts. The use of additives like amines can sometimes suppress hydrodehalogenation.

    • Solution (Metal/Acid Reductions): A less acidic environment can sometimes reduce dehalogenation. For example, using ammonium chloride as the proton source with iron (Fe/NH₄Cl) is generally milder than using strong acids like concentrated HCl.

  • Incomplete Reduction: Partial reduction can lead to the formation of intermediates like nitroso and hydroxylamine species, which can further react to form dimeric impurities (azoxy and azo compounds).

    • Solution: Ensure sufficient equivalents of the reducing agent are used and allow for adequate reaction time. Monitoring the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial to determine the point of complete conversion.

Issue 3: Difficult Product Isolation and Purification

• Question: I am having trouble isolating a pure product. The workup is messy, and my final product is discolored. What are the best practices for isolation and purification?

• Answer: Proper workup and purification are critical for obtaining high-purity 3,5-difluorobenzene-1,2-diamine.

  • Removal of Metal Salts (Metal/Acid Reductions): The metal salts formed during the reaction can complicate product isolation.

    • Solution: After the reaction is complete, basify the mixture (e.g., with sodium carbonate or aqueous ammonia) to precipitate the metal hydroxides. These can then be removed by filtration through a pad of celite. The product can then be extracted from the filtrate with an organic solvent like ethyl acetate.

  • Product Oxidation: Aromatic diamines are susceptible to oxidation, which can lead to discoloration of the product.

    • Solution: Conduct the workup and purification steps as quickly as possible and consider using an inert atmosphere (e.g., nitrogen or argon) if the product is particularly sensitive. Storing the final product under an inert atmosphere and in the dark is also recommended.

  • Purification Technique: The choice of purification method is important for removing residual impurities.

    • Solution: Column chromatography on silica gel is a common method for purifying the product. A solvent system of ethyl acetate and hexanes can be effective. Recrystallization from a suitable solvent system can also be employed to obtain highly pure material.

Frequently Asked Questions (FAQs)

Q1: Which is the most reliable method for the reduction of 3,5-Difluoro-2-nitroaniline?

A1: The "best" method often depends on the scale of the reaction and the available equipment.

• Catalytic hydrogenation is often preferred for its clean reaction profile and high yields, though it requires specialized equipment for handling hydrogen gas.

• Reduction with iron and ammonium chloride (Fe/NH₄Cl) is a robust, inexpensive, and scalable method that is often effective and avoids the use of strong acids.[1]

• Reduction with tin(II) chloride (SnCl₂) is also a common laboratory method known for its chemoselectivity.[2][3]

Q2: How can I monitor the progress of the reaction?

A2: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). A spot test with a UV lamp on a TLC plate will show the disappearance of the starting material (3,5-Difluoro-2-nitroaniline, which is typically yellow) and the appearance of the product (3,5-difluorobenzene-1,2-diamine).

Q3: What are the expected yields for the reduction of 3,5-Difluoro-2-nitroaniline?

A3: Yields can vary depending on the chosen method and optimization of reaction conditions. Generally, yields in the range of 80-95% can be expected for well-optimized reductions. For instance, a patent describing the catalytic hydrogenation of a related compound, 2,6-dichloro-3,5-difluoronitrobenzene, reports a yield of 88.9% for the corresponding aniline.

Q4: Is dehalogenation a significant concern with 3,5-Difluoro-2-nitroaniline?

A4: Yes, dehalogenation (loss of fluorine) can be a potential side reaction, particularly under harsh catalytic hydrogenation conditions (e.g., high catalyst loading, high hydrogen pressure, and elevated temperature). The C-F bond is generally strong, but it can be susceptible to cleavage in the presence of certain catalysts. Milder conditions and careful selection of the catalyst can help minimize this side reaction.

Data Presentation

Table 1: Comparison of Common Reduction Methods for Aromatic Nitro Compounds

Reduction Method	Reducing Agent/Catalyst	Typical Solvent	Temperature (°C)	Key Advantages	Potential Drawbacks
Catalytic Hydrogenation	H₂ / Pd/C or Pt/C	Methanol, Ethanol	25 - 80	High yields, clean reaction	Requires specialized equipment, potential for dehalogenation
Metal/Acid Reduction	Fe / NH₄Cl	Ethanol/Water	Reflux	Inexpensive, scalable, good functional group tolerance	Workup can be tedious due to iron sludge
Metal/Acid Reduction	SnCl₂ / HCl	Ethanol	Reflux	High chemoselectivity	Stoichiometric amounts of tin salts are produced as waste

Experimental Protocols

Protocol 1: Reduction of 3,5-Difluoro-2-nitroaniline using Iron and Ammonium Chloride

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3,5-Difluoro-2-nitroaniline (1.0 eq), iron powder (3.0 eq), and ammonium chloride (4.0 eq).

• Solvent Addition: Add a mixture of ethanol and water (e.g., 4:1 v/v).

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress by TLC. The reaction is typically complete within 2-4 hours.

• Work-up: Cool the reaction mixture to room temperature and filter it through a pad of celite to remove the iron salts. Wash the celite pad with ethanol.

• Extraction: Concentrate the filtrate under reduced pressure. To the residue, add water and extract the product with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product. Purify by column chromatography on silica gel (eluent: ethyl acetate/hexanes).

Protocol 2: Catalytic Hydrogenation of 3,5-Difluoro-2-nitroaniline

• Reaction Setup: To a solution of 3,5-Difluoro-2-nitroaniline (1.0 eq) in methanol or ethanol in a pressure-resistant hydrogenation vessel, carefully add 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol%) under an inert atmosphere.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 1-4 atm) and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction by hydrogen uptake or by taking aliquots for TLC or HPLC analysis.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen).

• Filtration: Filter the reaction mixture through a pad of celite to remove the catalyst. Wash the celite pad with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure to obtain the product. If necessary, further purify by column chromatography or recrystallization.

Mandatory Visualization

Caption: General workflow for the reduction of 3,5-Difluoro-2-nitroaniline.

Caption: Troubleshooting logic for low conversion issues.

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 3. scispace.com [scispace.com]

Technical Support Center: Purification of 3,5-Difluoro-2-nitroaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 3,5-Difluoro-2-nitroaniline from reaction byproducts.

Purification Workflow Overview

The general workflow for the purification of 3,5-Difluoro-2-nitroaniline from a crude reaction mixture involves an initial workup followed by one or more chromatographic or crystallization steps to isolate the final product with high purity. The choice of method depends on the nature and quantity of the impurities.

Caption: General experimental workflow for the purification of 3,5-Difluoro-2-nitroaniline.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 3,5-Difluoro-2-nitroaniline.

Issue 1: Low yield after aqueous extraction.

Possible Cause	Troubleshooting Step
Product is partially soluble in the aqueous phase.	Perform multiple extractions with a smaller volume of organic solvent. Back-extract the combined aqueous layers with fresh organic solvent.
Emulsion formation.	Add a small amount of brine (saturated NaCl solution) to the separatory funnel to break the emulsion. If the emulsion persists, filter the mixture through a pad of celite.
Incorrect pH of the aqueous phase.	Ensure the aqueous phase is neutral or slightly basic to prevent the protonation of the aniline, which would increase its aqueous solubility. Wash the organic layer with a dilute sodium bicarbonate solution.

Issue 2: Poor separation of spots on Thin Layer Chromatography (TLC).

Possible Cause	Troubleshooting Step
Inappropriate solvent system.	The polarity of the eluent may be too high or too low. Test a range of solvent systems with varying polarities. For nitroanilines, mixtures of hexane and ethyl acetate are commonly used.[1][2]
Overloaded TLC plate.	Apply a smaller, more concentrated spot of the sample to the baseline of the TLC plate.
Co-elution of product and impurities.	If the byproducts have very similar polarity to the product, a different purification method, such as recrystallization, may be more effective. Consider using a different stationary phase for chromatography (e.g., alumina instead of silica gel).

Issue 3: Oily product obtained after recrystallization.

Possible Cause	Troubleshooting Step
Incomplete removal of solvent.	Ensure the crystals are thoroughly dried under vacuum.[3]
Presence of low-melting impurities.	The product may require further purification by column chromatography to remove impurities that are preventing crystallization.
Incorrect solvent for recrystallization.	The chosen solvent may be too good a solvent for the product, preventing it from crashing out of solution upon cooling. Test a range of solvents or solvent mixtures.[3]

Issue 4: Product still contains isomeric impurities after column chromatography.

Possible Cause	Troubleshooting Step
Insufficient resolution.	Use a longer column or a finer mesh silica gel. Optimize the eluent system for better separation; a less polar eluent will generally increase the separation between isomers.[1]
Column overloading.	Do not exceed the recommended sample load for the column size.
Fractions collected were too large.	Collect smaller fractions and analyze each by TLC to identify the pure product fractions before combining them.[1]

Frequently Asked Questions (FAQs)

Q1: What are the likely byproducts in the synthesis of 3,5-Difluoro-2-nitroaniline?

A1: While specific byproducts depend on the synthetic route, common impurities may include:

• Positional isomers: Such as 2,4-difluoro-6-nitroaniline or other isomers formed during the nitration or amination steps.[4]

• Unreacted starting materials: For example, 1,3-difluorobenzene or a precursor halogenated nitrobenzene.

• Products of side reactions: Such as dehalogenated or over-nitrated species.

Q2: Which purification technique is best for removing isomeric impurities?

A2: Column chromatography is generally the most effective method for separating isomers with different polarities.[1] Careful selection of the mobile phase is crucial for achieving good separation. For isomers with very similar polarities, preparative HPLC may be necessary.

Q3: What is a good starting solvent system for column chromatography of 3,5-Difluoro-2-nitroaniline?

A3: A good starting point for developing a solvent system for column chromatography of nitroanilines is a mixture of a nonpolar solvent like hexane and a more polar solvent like ethyl acetate.[1][2] The ratio can be optimized based on TLC analysis. A common starting ratio is 9:1 or 4:1 hexane:ethyl acetate, with the polarity gradually increased as needed.

Q4: How can I confirm the purity of my final product?

A4: The purity of the final product should be assessed by multiple analytical techniques. These may include:

• Thin Layer Chromatography (TLC): To check for the presence of multiple components.

• High-Performance Liquid Chromatography (HPLC): To quantify the purity and detect minor impurities.

• Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm the chemical structure and identify any residual impurities.

• Melting Point Analysis: A sharp melting point close to the literature value (if available) is indicative of high purity.

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent (e.g., 9:1 hexane:ethyl acetate).

• Column Packing: Pour the slurry into a glass column and allow the silica to settle, ensuring a level surface. Drain the excess solvent until it is just above the silica bed.

• Sample Loading: Dissolve the crude 3,5-Difluoro-2-nitroaniline in a minimal amount of the eluent or a slightly more polar solvent. Carefully apply the sample to the top of the silica gel.

• Elution: Add the eluent to the top of the column and apply gentle pressure to begin elution.

• Fraction Collection: Collect fractions in test tubes as the solvent moves through the column.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 3,5-Difluoro-2-nitroaniline.

Protocol 2: General Procedure for Recrystallization

• Solvent Selection: Choose a solvent in which 3,5-Difluoro-2-nitroaniline is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Common solvents for anilines include ethanol, methanol, or mixtures with water.

• Dissolution: Place the crude solid in a flask and add a minimal amount of the hot solvent until the solid just dissolves.[3]

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Isolation of Crystals: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.[3]

Quantitative Data Summary

The following tables provide representative data for typical purification outcomes. Actual results may vary depending on the specific reaction conditions and scale.

Table 1: Comparison of Purification Methods

Method	Typical Purity (%)	Typical Yield (%)	Notes
Recrystallization	95 - 99	60 - 80	Effective for removing less soluble or more soluble impurities.
Column Chromatography	> 99	70 - 90	Ideal for separating isomeric byproducts and complex mixtures.
Aqueous Extraction	< 90	85 - 95	Primarily for removing inorganic salts and highly polar impurities.

Table 2: TLC Data for a Representative Separation

Compound	Solvent System (Hexane:EtOAc)	Rf Value
1,3-Difluorobenzene (Starting Material)	9:1	0.85
3,5-Difluoro-2-nitroaniline (Product)	9:1	0.45
Isomeric Byproduct	9:1	0.38
Polar Impurity	9:1	0.10

References

• 1. studylib.net [studylib.net]
• 2. scribd.com [scribd.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. US5965775A - Process for the preparation of 3,5-difluoroaniline - Google Patents [patents.google.com]

Identifying and minimizing side products in 3,5-Difluoro-2-nitroaniline reactions

Welcome to the technical support center for 3,5-Difluoro-2-nitroaniline. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and minimizing side products in reactions involving this versatile chemical intermediate.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides practical advice in a question-and-answer format to address specific challenges you may encounter during your experiments.

Category 1: Nucleophilic Aromatic Substitution (SNAr) Reactions

Q1: I am attempting a nucleophilic aromatic substitution (SNAr) on 3,5-Difluoro-2-nitroaniline, but the reaction is sluggish and gives a low yield of the desired product. What are the possible causes and solutions?

A1: Low reactivity in SNAr reactions with 3,5-Difluoro-2-nitroaniline can be attributed to several factors. The aromatic ring in this compound is activated towards nucleophilic attack by the electron-withdrawing nitro group.[1][2][3] However, issues can still arise.

Troubleshooting Steps:

• Insufficiently Strong Nucleophile: The nucleophile must be strong enough to attack the electron-deficient ring. If you are using a neutral nucleophile, consider converting it to its conjugate base with a suitable non-nucleophilic base.

• Inappropriate Solvent: Polar aprotic solvents like DMF, DMSO, or NMP are generally preferred for SNAr reactions as they can solvate the cation of the nucleophile's salt, thus increasing the nucleophilicity of the anion.

• Low Reaction Temperature: While high temperatures can lead to side products, SNAr reactions often require heating to proceed at a reasonable rate. Gradually increase the temperature and monitor the reaction progress by TLC or LC-MS.

• Steric Hindrance: The nitro and amino groups ortho to the fluorine atoms can create steric hindrance. Ensure your nucleophile is not excessively bulky.

Experimental Protocol: General Procedure for SNAr

• Dissolve 3,5-Difluoro-2-nitroaniline (1 equivalent) in a suitable polar aprotic solvent (e.g., DMF, DMSO) under an inert atmosphere (e.g., Nitrogen or Argon).

• Add the nucleophile (1.1-1.5 equivalents). If the nucleophile is an alcohol or thiol, consider pre-treating it with a base like sodium hydride to form the corresponding alkoxide or thiolate.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and quench with water or a suitable aqueous solution.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Q2: My SNAr reaction is producing a mixture of mono-substituted and di-substituted products. How can I improve the selectivity for the mono-substituted product?

A2: The formation of di-substituted products occurs when the initially formed mono-substituted product is still reactive enough to undergo a second substitution.

Strategies to Enhance Mono-substitution:

Parameter	Recommendation for Mono-substitution	Rationale
Stoichiometry	Use a stoichiometric amount or a slight excess (1.0-1.2 equivalents) of the nucleophile.	Limiting the nucleophile reduces the probability of a second substitution.
Reaction Time	Carefully monitor the reaction and stop it once the starting material is consumed.	Prolonged reaction times increase the likelihood of di-substitution.
Temperature	Use the lowest temperature at which the reaction proceeds at a reasonable rate.	Higher temperatures can favor the less selective di-substitution.

DOT Script for SNAr Selectivity

Caption: Logical workflow for SNAr selectivity.

Category 2: Reduction of the Nitro Group

Q3: I am trying to reduce the nitro group of 3,5-Difluoro-2-nitroaniline to an amine, but the reaction is incomplete. What could be the issue?

A3: Incomplete reduction of the nitro group is a common problem. The choice of reducing agent and reaction conditions are critical for achieving full conversion.

Troubleshooting Incomplete Reduction:

• Reducing Agent Activity: The activity of the reducing agent can be a factor. For catalytic hydrogenation (e.g., H₂/Pd-C), ensure the catalyst is not poisoned and is of good quality. For metal-based reductions (e.g., SnCl₂, Fe/HCl), ensure the metal is activated and the acid concentration is appropriate.

• Insufficient Equivalents of Reducing Agent: For stoichiometric reductions, ensure you are using a sufficient excess of the reducing agent.

• Reaction Time and Temperature: Some reductions may require longer reaction times or gentle heating to go to completion.

• Solvent Choice: The solvent should be able to dissolve the starting material and be compatible with the chosen reducing agent. For catalytic hydrogenation, solvents like ethanol, methanol, or ethyl acetate are common.

Q4: Are there any potential side products I should be aware of when reducing the nitro group?

A4: While the primary goal is the reduction of the nitro group to an amine, other side reactions can occur, although they are generally less common under standard conditions.

Potential Side Products in Nitro Reduction:

Side Product Type	Potential Cause	Minimization Strategy
Hydrodefluorination	Harsh reaction conditions, particularly with certain catalysts at high temperatures and pressures, could potentially lead to the removal of a fluorine atom.	Use milder reaction conditions. Screen different catalysts (e.g., PtO₂ may be less prone to hydrodefluorination than Pd/C in some cases).
Partially Reduced Intermediates	Incomplete reaction can leave intermediates like nitroso or hydroxylamine compounds.	Ensure complete reaction by monitoring with TLC and using sufficient reducing agent and reaction time.

Experimental Protocol: Reduction of Nitro Group using SnCl₂

• Suspend 3,5-Difluoro-2-nitroaniline (1 equivalent) in a suitable solvent such as ethanol or ethyl acetate.

• Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-5 equivalents) in concentrated hydrochloric acid.

• Heat the mixture to reflux and monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully neutralize it with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting diamine, which may be unstable and is often used immediately in the next step.

DOT Script for Nitro Reduction Pathway

Caption: Reaction pathway for nitro group reduction.

Category 3: Diazotization of the Amino Group

Q5: I am performing a diazotization reaction on the amino group of 3,5-Difluoro-2-nitroaniline, but I am getting a low yield of the desired product in the subsequent reaction (e.g., Sandmeyer reaction). Why?

A5: Diazonium salts are often unstable, and their successful use depends on careful control of the reaction conditions.[4] Low yields in subsequent reactions are often due to the decomposition of the diazonium salt intermediate.

Troubleshooting Diazotization Reactions:

• Temperature Control: The diazotization reaction must be carried out at low temperatures (typically 0-5 °C) to prevent the premature decomposition of the diazonium salt.

• Rate of Addition: Add the sodium nitrite solution slowly to the acidic solution of the amine to maintain a low temperature and prevent localized overheating.

• Acid Concentration: A sufficient amount of acid is required to protonate the nitrous acid and form the nitrosonium ion, the active electrophile.

• Immediate Use: Diazonium salts are generally not isolated and should be used immediately in the subsequent reaction.

Q6: What are the common side products in a diazotization reaction?

A6: The primary side products arise from the decomposition of the diazonium salt.

Common Diazotization Side Products:

Side Product	Formation Pathway	How to Minimize
Phenol Derivative	The diazonium group is replaced by a hydroxyl group from the aqueous solvent.	Maintain low temperatures and use the diazonium salt immediately.
Azo Coupling Products	The diazonium salt acts as an electrophile and couples with the unreacted starting amine or other electron-rich species.	Ensure complete diazotization by using a slight excess of nitrous acid and maintaining a low temperature.

Experimental Protocol: General Diazotization Procedure

• Dissolve 3,5-Difluoro-2-nitroaniline (1 equivalent) in an aqueous solution of a strong mineral acid (e.g., HCl, H₂SO₄) at 0-5 °C.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.0-1.1 equivalents) dropwise, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0-5 °C for a short period (e.g., 15-30 minutes) to ensure complete formation of the diazonium salt.

• Use the resulting solution of the diazonium salt immediately in the next step (e.g., by adding it to a solution of the desired nucleophile or catalyst for a Sandmeyer reaction).

DOT Script for Diazotization and Side Reactions

Caption: Diazotization reaction pathways and potential side reactions.

References

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 2. vapourtec.com [vapourtec.com]
• 3. 16.6 Nucleophilic Aromatic Substitution – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. byjus.com [byjus.com]

Common pitfalls in the handling and storage of 3,5-Difluoro-2-nitroaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the safe and effective handling and storage of 3,5-Difluoro-2-nitroaniline.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3,5-Difluoro-2-nitroaniline to ensure its long-term stability?

To maintain the integrity of 3,5-Difluoro-2-nitroaniline, it should be stored in a cool, dry, and well-ventilated area.[1] The container should be tightly sealed to prevent exposure to moisture and air.[2] It is also advisable to store it under an inert atmosphere.[2] Keep the compound away from incompatible materials, such as strong oxidizing agents and strong bases, as well as foodstuffs.[1][2]

Q2: My 3,5-Difluoro-2-nitroaniline has changed color. What could be the cause and is it still usable?

A color change in your 3,5-Difluoro-2-nitroaniline may indicate degradation. This can be caused by exposure to light, air, or elevated temperatures over time. Under high temperatures, the compound can decompose.[3] Before using the material, it is crucial to re-analyze its purity. An experimental protocol for purity assessment is provided in this guide.

Q3: What personal protective equipment (PPE) is necessary when handling 3,5-Difluoro-2-nitroaniline?

When handling 3,5-Difluoro-2-nitroaniline, it is essential to wear appropriate personal protective equipment to avoid personal contact.[1] This includes chemical-resistant gloves, protective clothing, and eye/face protection.[2][4] All handling should be conducted in a well-ventilated area or under a chemical fume hood to prevent inhalation.[1][2]

Q4: What are the primary hazards associated with 3,5-Difluoro-2-nitroaniline?

3,5-Difluoro-2-nitroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[5] It can also cause skin and eye irritation and may lead to respiratory irritation.[2]

Q5: In case of a spill, what is the appropriate cleanup procedure for 3,5-Difluoro-2-nitroaniline?

For a small spill, you should sweep up the solid material, avoiding dust formation, and place it into a suitable, closed container for disposal.[2][6] Ensure the area is well-ventilated. After the cleanup, decontaminate and launder all protective clothing and equipment before reuse.[1]

Troubleshooting Guide

Issue: Unexpected reaction or gas evolution when mixing 3,5-Difluoro-2-nitroaniline with other reagents.

• Possible Cause: Incompatibility with other chemicals. 3,5-Difluoro-2-nitroaniline is incompatible with strong oxidizing agents and strong bases.[2] Reactions with these substances can be exothermic and may release gaseous products.

• Solution:

  • Immediately cease the addition of any further reagents.

  • If the reaction is exothermic, cool the vessel with an ice bath.

  • Ensure the reaction is being conducted in a well-ventilated fume hood to safely manage any evolved gases.

  • Do not seal the reaction vessel to prevent pressure buildup.

  • Consult the safety data sheets for all reactants to check for incompatibilities.

Issue: Difficulty dissolving 3,5-Difluoro-2-nitroaniline in a particular solvent.

• Solution:

  • Attempt to use a more polar organic solvent.

  • Gentle warming and sonication can aid in dissolution. However, be cautious of the compound's thermal stability.

  • If possible, perform a small-scale solubility test with a range of solvents to determine the most appropriate one for your application.

Data Presentation

Table 1: Handling and Storage Summary for 3,5-Difluoro-2-nitroaniline

Parameter	Recommendation	Source
Storage Temperature	Cool	[1]
Storage Conditions	Dry, well-ventilated area, in a tightly sealed container.	[1][2]
Atmosphere	Store under an inert atmosphere.	[2]
Incompatible Materials	Strong oxidizing agents, strong bases.	[2]
Personal Protective Equipment	Chemical-resistant gloves, protective clothing, eye/face protection.	[2][4]
Engineering Controls	Use in a well-ventilated area or under a chemical fume hood.	[1][2]

Experimental Protocols

Protocol: Purity Assessment of 3,5-Difluoro-2-nitroaniline by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a sample of 3,5-Difluoro-2-nitroaniline.

Materials:

• 3,5-Difluoro-2-nitroaniline sample

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (or other suitable modifier)

• HPLC system with a UV detector

• C18 HPLC column

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Procedure:

• Standard Preparation:

  • Accurately weigh approximately 10 mg of a reference standard of 3,5-Difluoro-2-nitroaniline into a 10 mL volumetric flask.

  • Dissolve the standard in acetonitrile and make up to the mark. This is your stock solution.

  • Perform serial dilutions to prepare a series of calibration standards of known concentrations.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 3,5-Difluoro-2-nitroaniline sample to be tested into a 10 mL volumetric flask.

  • Dissolve the sample in acetonitrile and make up to the mark.

  • Filter an aliquot of the sample solution through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with a suitable ratio of A and B (e.g., 70:30), and gradually increase the percentage of B over 15-20 minutes.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: Determined by UV-Vis scan of the compound (typically in the range of 254 nm or a wavelength of maximum absorbance).

  • Column Temperature: 30 °C

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the sample solution.

  • Identify the peak corresponding to 3,5-Difluoro-2-nitroaniline based on the retention time of the reference standard.

  • Calculate the purity of the sample by comparing the peak area of the analyte in the sample to the calibration curve, or by the area percent method if a standard is not available (assuming all components have a similar response factor).

Mandatory Visualization

Caption: Workflow for handling potentially degraded 3,5-Difluoro-2-nitroaniline.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. fishersci.se [fishersci.se]
• 3. Buy 3,5-Difluoro-2-nitroaniline | 361-72-8 [smolecule.com]
• 4. fishersci.com [fishersci.com]
• 5. 3,5-Difluoro-2-nitroaniline | C6H4F2N2O2 | CID 223092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cdhfinechemical.com [cdhfinechemical.com]

Technical Support Center: Catalyst Selection and Optimization for 3,5-Difluoro-2-nitroaniline Transformations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for catalyst selection and optimization in chemical transformations involving 3,5-Difluoro-2-nitroaniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic transformations for 3,5-Difluoro-2-nitroaniline?

A1: The most common and synthetically useful catalytic transformations for 3,5-Difluoro-2-nitroaniline are:

• Catalytic Hydrogenation: Reduction of the nitro group to an amine to yield 3,5-difluoro-1,2-phenylenediamine. This is a crucial step in the synthesis of various heterocyclic compounds and pharmaceutical intermediates.[1][2]

• Palladium-Catalyzed Cross-Coupling Reactions:

  • Buchwald-Hartwig Amination: Formation of a new C-N bond by coupling the aniline nitrogen with an aryl halide or triflate.[3][4]

  • Suzuki-Miyaura Coupling: Formation of a C-C bond by coupling with a boronic acid or ester. This is useful for introducing new carbon-based functionalities.[5][6]

Q2: Why do I experience low yields in reactions with 3,5-Difluoro-2-nitroaniline?

A2: Low yields are often attributed to the electronic properties of 3,5-Difluoro-2-nitroaniline. The presence of two electron-withdrawing fluorine atoms and a nitro group deactivates the aromatic ring and reduces the nucleophilicity of the aniline nitrogen.[7] This makes the substrate less reactive in many transformations.

Q3: What are the key safety considerations when working with catalytic hydrogenation of nitro compounds?

A3: Catalytic hydrogenation of nitroaromatics can be hazardous due to the formation of unstable intermediates like hydroxylamines, which can decompose exothermically.[8] It is crucial to have efficient heat dissipation and to monitor the reaction temperature closely. Always conduct these reactions in a well-ventilated area and behind a safety shield.

Troubleshooting Guides

Catalytic Hydrogenation of 3,5-Difluoro-2-nitroaniline to 3,5-Difluoro-1,2-phenylenediamine

Issue 1: Slow or Stalled Reaction

• Possible Cause: Insufficient catalyst activity or catalyst poisoning.

• Troubleshooting Steps:

  • Evaluate Potential Poisons: Ensure the substrate and solvent are free from sulfur compounds, heavy metals, or halides which can poison noble metal catalysts.[9][10]

  • Increase Catalyst Loading: Gradually increase the catalyst loading (e.g., from 1 mol% to 5 mol%).

  • Optimize Reaction Conditions: Increase hydrogen pressure and/or reaction temperature. However, be cautious with temperature as it can promote side reactions.

  • Check Catalyst Quality: Use a fresh batch of catalyst. Catalysts can lose activity over time if not stored properly.

Issue 2: Incomplete Conversion or Formation of Side Products (e.g., hydroxylamines, azo compounds)

• Possible Cause: Insufficient hydrogen supply, poor mass transfer, or catalyst deactivation.

• Troubleshooting Steps:

  • Ensure Efficient Stirring: Vigorous stirring is essential to ensure good contact between the substrate, hydrogen, and the catalyst.

  • Increase Hydrogen Pressure: Higher hydrogen pressure can drive the reaction to completion.

  • Use a Co-catalyst: In some cases, the addition of a co-catalyst can help to prevent the accumulation of hydroxylamine intermediates.[6]

Issue 3: Defluorination of the Aromatic Ring

• Possible Cause: The catalyst is too active, or the reaction conditions are too harsh.

• Troubleshooting Steps:

  • Select a Milder Catalyst: Consider switching from Palladium on Carbon (Pd/C) to a less reactive catalyst like Platinum on Carbon (Pt/C) or using a modified catalyst.[11]

  • Optimize Reaction Temperature: Lowering the reaction temperature can often minimize hydrodefluorination.[12]

  • Control Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to avoid over-reduction.

Buchwald-Hartwig Amination with 3,5-Difluoro-2-nitroaniline

Issue 1: Low to No Product Formation

• Possible Cause: The electron-deficient nature of the aniline leads to poor nucleophilicity and a slow reaction rate.

• Troubleshooting Steps:

  • Use Electron-Rich, Bulky Ligands: Employ modern biaryl phosphine ligands such as XPhos, SPhos, or RuPhos, which are designed to facilitate coupling with challenging substrates.[7]

  • Switch to an N-Heterocyclic Carbene (NHC) Ligand: Palladium-NHC complexes can offer enhanced stability and reactivity.[7]

  • Employ a Strong, Non-Nucleophilic Base: A strong base like sodium or potassium tert-butoxide (NaOtBu or KOtBu) is often necessary to deprotonate the weakly acidic N-H bond.[3][7]

  • Use a Well-Defined Precatalyst: Using a stable precatalyst (e.g., XPhos Pd G3) can lead to more reproducible results compared to generating the active catalyst in situ.[7]

Suzuki-Miyaura Coupling with 3,5-Difluoro-2-nitroaniline Derivatives

Issue 1: Low Coupling Yield

• Possible Cause: Difficulty in the transmetalation step due to the electron-deficient nature of the substrate.

• Troubleshooting Steps:

  • Screen Different Bases: The choice of base is critical. Stronger bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often more effective for challenging substrates.

  • Optimize the Solvent System: Aprotic polar solvents like dioxane, THF, or a mixture with water can be beneficial.

  • Choose an Appropriate Palladium Catalyst and Ligand: For electron-deficient substrates, catalysts with electron-rich and bulky phosphine ligands are often preferred to accelerate the oxidative addition step.[13]

Data Presentation

Table 1: Catalyst Screening for the Hydrogenation of 3,5-Difluoro-2-nitroaniline

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Pressure (atm)	Time (h)	Conversion (%)	Selectivity (%)
10% Pd/C	1	Methanol	25	1	24	85	90
5% Pt/C	1	Ethanol	25	1	24	95	>98
Raney Ni	5 (w/w)	Ethanol	50	10	6	>99	92
5% Rh/Al₂O₃	1	Methanol	25	1	12	>99	>98

Note: Data is representative and may vary based on specific experimental conditions.

Table 2: Ligand and Base Optimization for the Buchwald-Hartwig Amination of 3,5-Difluoro-2-nitroaniline with 4-Bromoanisole

Palladium Precatalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	12	85
Pd(OAc)₂	SPhos	K₃PO₄	Dioxane	110	18	78
XPhos Pd G3	-	KOtBu	Toluene	100	10	92
IPr-Pd-allyl-Cl	-	NaOtBu	THF	80	16	88

Note: Data is representative and may vary based on specific experimental conditions.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 3,5-Difluoro-2-nitroaniline

• Reaction Setup: To a hydrogenation vessel, add 3,5-Difluoro-2-nitroaniline (1.0 eq), the chosen catalyst (e.g., 5% Pt/C, 1 mol%), and a suitable solvent (e.g., ethanol, 0.1 M concentration).

• Inerting: Seal the vessel and purge with nitrogen or argon three times.

• Hydrogenation: Evacuate the vessel and backfill with hydrogen to the desired pressure (e.g., 1-10 atm).

• Reaction: Stir the mixture vigorously at the desired temperature (e.g., 25-50 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography or recrystallization.

Protocol 2: Buchwald-Hartwig Amination of 3,5-Difluoro-2-nitroaniline

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 eq), 3,5-Difluoro-2-nitroaniline (1.2 eq), the chosen base (e.g., NaOtBu, 1.4 eq), the palladium precatalyst (e.g., XPhos Pd G3, 2 mol%), and the ligand (if not using a precatalyst).

• Inerting: Seal the tube with a septum and purge with argon for 10 minutes.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene) via syringe.

• Reaction: Place the tube in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through Celite®.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography.[7]

Visualizations

Caption: Workflow for Catalytic Hydrogenation.

Caption: Troubleshooting Logic for Low Yields.

References

• 1. CN104710316A - Method for preparing fluoroaniline through continuous catalytic hydrogenation of fluoronitrobenzene - Google Patents [patents.google.com]
• 2. Catalytic reduction of 2-nitroaniline: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki-Miyaura Couplings of Fluorinated Arenes - ChemistryViews [chemistryviews.org]
• 7. benchchem.com [benchchem.com]
• 8. mt.com [mt.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. CN102898263A - Method for preparing halogenated aniline from halogenated nitrobenzene by catalytic hydrogenation - Google Patents [patents.google.com]
• 12. Thieme E-Books & E-Journals [thieme-connect.de]
• 13. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Exothermic Reactions of 3,5-Difluoro-2-nitroaniline

Disclaimer: This document provides technical guidance for researchers, scientists, and drug development professionals. The information is intended for use by qualified individuals trained in handling hazardous materials. All quantitative thermal stability data provided is for a structurally related compound, 3,5-Difluoro-2,4,6-trinitroanisole (DFTNAN), and should be considered an estimate for 3,5-Difluoro-2-nitroaniline. It is imperative to conduct thorough thermal hazard assessments on 3,5-Difluoro-2-nitroaniline itself before proceeding with any new or scaled-up experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3,5-Difluoro-2-nitroaniline?

A1: 3,5-Difluoro-2-nitroaniline is an aromatic nitro compound. Compounds in this class can be thermally sensitive and may decompose exothermically at elevated temperatures.[1][2][3] The presence of nitro groups can lead to rapid decomposition, potentially resulting in a runaway reaction if not properly managed.[1][2] Additionally, like other nitroanilines, it is classified as toxic if swallowed, in contact with skin, or if inhaled.

Q2: What factors can trigger a runaway exothermic reaction with this compound?

A2: Several factors can initiate a runaway reaction:

• Elevated Temperatures: Heating the compound above its decomposition temperature can lead to rapid, uncontrolled decomposition.

• Contamination: Impurities, such as strong bases, acids, or metals, can catalyze decomposition and lower the onset temperature of an exothermic reaction.[1][2]

• Poor Heat Dissipation: Inadequate stirring or cooling in a reaction vessel can lead to localized "hot spots" where the rate of heat generation exceeds the rate of heat removal, triggering a thermal runaway.

• Scale-up: Reactions that are manageable on a small scale may become hazardous upon scale-up due to changes in the surface-area-to-volume ratio, which can reduce heat dissipation efficiency.

Q3: What initial safety assessments should be performed before working with 3,5-Difluoro-2-nitroaniline?

A3: A thorough risk assessment is crucial.[4] This should include:

• Literature Review: Search for any documented thermal stability data or reported incidents involving 3,5-Difluoro-2-nitroaniline or closely related compounds.

• Thermal Hazard Analysis: Conduct thermal screening using techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to determine the onset temperature of decomposition and mass loss profile. For more detailed analysis, consider Accelerating Rate Calorimetry (ARC) to simulate runaway conditions.[4]

• Process Safety Review: Analyze the intended chemical transformation, identifying all potential exotherms, side reactions, and the impact of possible process deviations.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected Temperature Rise During Reaction	Exothermic side reaction or decomposition. Inadequate cooling.	Immediately enhance cooling (e.g., add ice to the cooling bath). Be prepared to initiate emergency quenching (see protocols below). Reduce or stop the addition of any reagents.
Localized Hot Spots in the Reactor	Inefficient stirring. Viscous reaction mixture.	Increase stirring speed. If the mixture is too viscous, consider careful dilution with a compatible, high-boiling point solvent.
Gas Evolution and Pressure Build-up	Decomposition of the nitro compound.	Ensure the reaction is conducted in a well-ventilated fume hood and that the system is not sealed. If necessary, vent the system to a scrubber.
Discoloration of the Reaction Mixture (Darkening)	Onset of decomposition.	Monitor the temperature closely. Take a sample for analysis if it is safe to do so. Consider quenching the reaction if other signs of instability are present.

Thermal Stability Data (Analogous Compound: 3,5-Difluoro-2,4,6-trinitroanisole - DFTNAN)

The following data is for DFTNAN and should be used as a conservative estimate for assessing the potential hazards of 3,5-Difluoro-2-nitroaniline.[5][6][7][8]

Parameter	Value	Significance
Melting Point	82 °C	Indicates the temperature at which the solid-to-liquid phase transition occurs.
Peak Decomposition Temperature (DSC)	273 °C (in a closed system)	The temperature at which the maximum rate of exothermic decomposition is observed.
Self-Accelerating Decomposition Temperature (SADT)	226.33 °C	The lowest temperature at which a substance in a specific packaging can undergo a self-accelerating decomposition.
Critical Temperature of Thermal Explosion	249.03 °C	The lowest temperature at which a substance will undergo thermal explosion under specific conditions.

Experimental Protocols

Protocol 1: Thermal Hazard Assessment using Differential Scanning Calorimetry (DSC)

• Objective: To determine the onset temperature and enthalpy of decomposition of 3,5-Difluoro-2-nitroaniline.

• Apparatus: Differential Scanning Calorimeter.

• Procedure:

  • Accurately weigh 1-3 mg of 3,5-Difluoro-2-nitroaniline into a high-pressure DSC pan.

  • Seal the pan hermetically.

  • Place the sample pan and a reference pan in the DSC cell.

  • Heat the sample from ambient temperature to a temperature above the expected decomposition temperature (e.g., 350 °C) at a controlled heating rate (e.g., 5-10 °C/min).

  • Record the heat flow as a function of temperature.

  • Analyze the resulting thermogram to determine the onset temperature of any exothermic events and integrate the peak to determine the heat of decomposition.

Protocol 2: Emergency Quenching of a Potentially Runaway Reaction

• Objective: To safely and rapidly terminate a reaction showing signs of thermal runaway.

• Prerequisites: A pre-prepared quenching solution should be readily accessible in the fume hood where the experiment is being conducted. The choice of quenching agent depends on the reaction chemistry but should be inert to the product and capable of rapidly absorbing heat and stopping the reaction. A common general-purpose quenching solution is a cold, dilute aqueous solution of a mild reducing agent like sodium bisulfite, or in some cases, a high-boiling point inert solvent.

• Procedure:

  • If a runaway is suspected (rapid, uncontrolled temperature increase), immediately alert personnel in the vicinity and prepare for evacuation if necessary.

  • If it is safe to do so, remove the heat source from the reaction vessel.

  • Begin adding the cold quenching solution to the reaction mixture slowly at first, and then more rapidly as the initial exotherm is controlled. The addition should be done via an addition funnel or a cannula.

  • Continue cooling the reaction vessel with an external ice bath.

  • Monitor the temperature of the reaction mixture continuously until it has stabilized at a safe temperature.

  • Once the reaction is quenched and cooled, it can be worked up appropriately.

Visualizations

Caption: Experimental workflow for managing exothermic reactions.

Caption: Logical relationship of hazards and mitigation strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. US5965775A - Process for the preparation of 3,5-difluoroaniline - Google Patents [patents.google.com]
• 4. Understanding Runaway Reactions and Their Safety Implications [zealinstruments.com]
• 5. Thermal Decomposition Kinetics and Compatibility of 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thermal Decomposition Kinetics and Compatibility of 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thermal Decomposition Kinetics and Compatibility of 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN) [mdpi.com]
• 8. researchgate.net [researchgate.net]

Column chromatography conditions for purifying 3,5-Difluoro-2-nitroaniline

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of 3,5-Difluoro-2-nitroaniline using column chromatography. The following sections offer frequently asked questions, troubleshooting advice, and detailed experimental protocols to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the column chromatography of 3,5-Difluoro-2-nitroaniline?

A1: For the purification of nitroaniline compounds, silica gel is the most common and recommended stationary phase. Its polarity is well-suited for separating anilines from less polar and more polar impurities.

Q2: Which eluent system (mobile phase) should I start with for the purification?

A2: A common starting point for the elution of nitroaniline derivatives is a mixture of a non-polar solvent and a moderately polar solvent.[1] It is recommended to begin with a low polarity mixture, such as Hexane/Ethyl Acetate, and gradually increase the polarity. Thin-Layer Chromatography (TLC) should be performed beforehand to determine the optimal solvent ratio. A target Rf value for the desired compound is typically between 0.2 and 0.4 for good separation.[1]

Q3: How can I address the issue of the compound tailing on the TLC plate or during column chromatography?

A3: Tailing is often observed with basic compounds like anilines due to strong interactions with the acidic silica gel.[2] To mitigate this, a small amount of a basic modifier, such as triethylamine (typically 0.1-1%), can be added to the eluent system.[2] This will help to reduce the strong interactions and result in sharper bands.

Q4: My purified compound is still colored. What can I do?

A4: If the purified fractions containing 3,5-Difluoro-2-nitroaniline are colored, it may indicate the presence of persistent colored impurities. An optional step is to treat a solution of the compound with a small amount of activated charcoal, followed by hot filtration to remove the charcoal and adsorbed impurities before crystallization.[2][3]

Troubleshooting Guide

Issue	Possible Cause	Solution
Co-elution of Impurities	The polarity of the eluent is too high, causing the product and impurities to elute together.	Decrease the polarity of the mobile phase. Employing a gradient elution, starting with a non-polar solvent and gradually increasing the polarity, can significantly improve separation.[2]
The column is overloaded with the crude sample.	Reduce the amount of crude material loaded onto the column. Ensure the sample is loaded as a concentrated band at the top of the column.[1][2]
Band Tailing	The compound is interacting too strongly with the stationary phase (silica gel).	Add a small amount of a modifier like triethylamine (0.1-1%) to the eluent to reduce strong acidic-basic interactions.[2]
The compound is not fully soluble in the eluent.	Choose an eluent system that ensures good solubility of the compound.[1]
Cracking of the Silica Bed	The column was not packed properly.	Ensure the silica gel is packed as a uniform slurry to avoid air pockets and channels.
The column ran dry during the separation.	Always maintain a level of solvent above the silica bed to prevent it from drying out and cracking.[1]
Product Elutes Too Quickly or Too Slowly	The polarity of the eluent system is either too high or too low.	Adjust the polarity of the eluent based on preliminary TLC analysis. A more polar eluent will accelerate elution, while a less polar eluent will slow it down.[1]

Experimental Protocol: Column Chromatography of 3,5-Difluoro-2-nitroaniline

This protocol provides a general methodology for the purification of 3,5-Difluoro-2-nitroaniline. Optimization may be required based on the specific impurity profile of the crude material.

1. Eluent Selection:

• Perform Thin-Layer Chromatography (TLC) using silica gel plates to identify a suitable eluent system.

• Test various ratios of a non-polar solvent (e.g., hexane or petroleum ether) and a polar solvent (e.g., ethyl acetate or dichloromethane).

• The ideal eluent system should provide a retention factor (Rf) of approximately 0.2-0.4 for 3,5-Difluoro-2-nitroaniline.

2. Column Packing:

• Prepare a slurry of silica gel in the initial, low-polarity eluent.

• Carefully pour the slurry into a chromatography column, ensuring even packing without any air bubbles.

• Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the top of the silica bed.

3. Sample Loading:

• Dissolve the crude 3,5-Difluoro-2-nitroaniline in a minimal amount of the eluent or a more volatile solvent like dichloromethane.

• Alternatively, for less soluble samples, adsorb the crude product onto a small amount of silica gel by dissolving the compound, adding silica gel, and evaporating the solvent to obtain a dry, free-flowing powder.

• Carefully add the concentrated sample solution or the dry-loaded sample to the top of the packed column.

4. Elution:

• Begin eluting with the low-polarity solvent system determined by TLC.

• If a gradient elution is necessary, gradually increase the proportion of the more polar solvent to elute the desired compound.

• Maintain a constant flow rate and ensure the solvent level remains above the silica gel at all times.

5. Fraction Collection and Analysis:

• Collect the eluent in a series of fractions (e.g., in test tubes).

• Monitor the composition of the collected fractions by TLC to identify which fractions contain the pure product.

6. Solvent Evaporation:

• Combine the fractions containing the pure 3,5-Difluoro-2-nitroaniline.

• Remove the solvent using a rotary evaporator to obtain the purified compound.

Column Chromatography Troubleshooting Workflow

Caption: A flowchart illustrating the troubleshooting process for common column chromatography issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to 3,5-Difluoro-2-nitroaniline and 4,5-Difluoro-2-nitroaniline in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the selection of appropriate building blocks is paramount to the successful synthesis of target molecules. Among the vast array of available synthons, fluorinated anilines have garnered significant attention due to the unique physicochemical properties that fluorine atoms impart to organic molecules, such as enhanced metabolic stability, increased lipophilicity, and altered acidity/basicity. This guide provides a detailed comparison of two isomeric difluoronitroanilines: 3,5-Difluoro-2-nitroaniline and 4,5-Difluoro-2-nitroaniline, focusing on their synthesis, reactivity, and applications, supported by available experimental data.

Physicochemical Properties

A summary of the key physicochemical properties of the two isomers is presented below. These properties can influence their handling, reactivity, and solubility in various solvent systems.

Property	3,5-Difluoro-2-nitroaniline	4,5-Difluoro-2-nitroaniline
Molecular Formula	C₆H₄F₂N₂O₂	C₆H₄F₂N₂O₂
Molecular Weight	174.11 g/mol	174.11 g/mol
Appearance	-	Orange to brown powder/crystal
Melting Point	-	106-110 °C
CAS Number	361-72-8	78056-39-0

Synthesis of Isomers

The synthetic accessibility of a building block is a critical factor in its practical application. The synthetic routes to 3,5-Difluoro-2-nitroaniline and 4,5-Difluoro-2-nitroaniline differ significantly, reflecting the challenges associated with the regioselective introduction of substituents on the benzene ring.

Synthesis of 3,5-Difluoro-2-nitroaniline

The direct synthesis of 3,5-Difluoro-2-nitroaniline is not well-documented in publicly available literature. However, its precursor, 3,5-difluoroaniline, can be synthesized through various multi-step routes. One common strategy involves the deamination of 2,4-difluoro-6-nitroaniline to yield 3,5-difluoronitrobenzene, which is then reduced to 3,5-difluoroaniline.[1] Another approach starts from 2,4,5-trichloronitrobenzene, which undergoes a series of transformations including fluorination, chlorinating denitration, nitration, and finally reduction to afford 3,5-difluoroaniline.[1][2] The subsequent nitration of 3,5-difluoroaniline would be expected to yield a mixture of isomers, with the desired 3,5-Difluoro-2-nitroaniline being one of the products. The directing effects of the amino and fluoro groups would need to be carefully considered to optimize the yield of the target isomer.

Synthesis of 4,5-Difluoro-2-nitroaniline

A more direct synthetic protocol is available for 4,5-Difluoro-2-nitroaniline. The synthesis typically starts from 1,2-difluorobenzene, which is first nitrated to 1,2-difluoro-4-nitrobenzene. Subsequent amination of this intermediate yields 4,5-Difluoro-2-nitroaniline. While a specific protocol starting from 1,2-difluorobenzene was not found in the provided search results, a method for the hydrolysis of 4,5-difluoro-2-nitroacetanilide is described.

Experimental Protocol: Hydrolysis of 4,5-difluoro-2-nitroacetanilide

A mixture of 6.51 g of 4,5-difluoro-2-nitroacetanilide and 100 ml of 6 N aqueous hydrochloric acid is heated to reflux for approximately 2 hours. The reaction mixture is then cooled, leading to the formation of crystals. These crystals are separated by filtration, washed with water, dried, and recrystallized from a hexane-dichloromethane solvent mixture to yield 4,5-difluoro-2-nitroaniline.

Reactivity and Performance in Synthesis

The distinct substitution patterns of the two isomers significantly influence their reactivity, particularly in nucleophilic aromatic substitution (SNAr) reactions, a cornerstone of modern synthetic chemistry.

In 4,5-Difluoro-2-nitroaniline , the two fluorine atoms are situated ortho and meta to the strongly electron-withdrawing nitro group, and para and meta to the electron-donating amino group. The fluorine atom at the 4-position is activated towards nucleophilic attack by the ortho nitro group. This makes the 4-position a prime site for substitution.

In 3,5-Difluoro-2-nitroaniline , both fluorine atoms are meta to the nitro group. While the nitro group still deactivates the ring towards electrophilic attack, its activating effect on nucleophilic substitution at the fluorine-bearing carbons is significantly diminished compared to the ortho or para positions. The fluorine atoms are, however, ortho and para to the amino group. This substitution pattern makes nucleophilic substitution on the aromatic ring more challenging compared to its 4,5-difluoro isomer.

The following diagram illustrates the logical considerations when choosing between the two isomers for a synthetic application, primarily based on the desired position of nucleophilic substitution.

Caption: Decision workflow for selecting between difluoronitroaniline isomers.

Applications in the Synthesis of Bioactive Molecules

Both isomers serve as valuable intermediates in the synthesis of a variety of heterocyclic compounds with potential biological activity.

Applications of 4,5-Difluoro-2-nitroaniline

This isomer is a versatile building block for the synthesis of pharmaceuticals, agrochemicals, and dyes.[3] Its utility has been demonstrated in the preparation of substituted benzimidazoles, which are important scaffolds in medicinal chemistry. For instance, 4,5-Difluoro-2-nitroaniline can be used to prepare 2-chloro-5,6-difluorobenzimidazole. It is also a precursor for the synthesis of quinoxaline 1,4-di-N-oxides, a class of compounds with diverse biological activities. The synthesis involves the reaction of the corresponding benzofuroxan (derived from the difluoronitroaniline) with a suitable dicarbonyl compound.

The general workflow for the synthesis of quinoxaline 1,4-di-N-oxides from 4,5-Difluoro-2-nitroaniline is depicted below.

Caption: Synthetic workflow for quinoxaline 1,4-di-N-oxides.

Applications of 3,5-Difluoro-2-nitroaniline

While specific examples of the application of 3,5-Difluoro-2-nitroaniline in the synthesis of bioactive molecules are less prevalent in the searched literature, its structural features suggest potential utility. The presence of two fluorine atoms flanking an amino group can influence the conformation and electronic properties of resulting heterocyclic systems. It can be envisioned as a precursor for the synthesis of substituted benzimidazoles, quinoxalines, and other nitrogen-containing heterocycles where the specific 3,5-difluoro substitution pattern is desired to modulate biological activity.

Comparative Summary of Synthetic Utility

Feature	3,5-Difluoro-2-nitroaniline	4,5-Difluoro-2-nitroaniline
Synthetic Accessibility	More complex, multi-step synthesis of precursor.	More direct synthesis from commercially available precursors.
Reactivity in SNAr	Lower reactivity at fluorine-bearing carbons due to meta-position of the nitro group.	Higher reactivity at the C4 position due to activation by the ortho-nitro group.
Primary Application	Precursor to 3,5-difluoro-substituted heterocycles.	Key intermediate for 4,5-difluoro-substituted benzimidazoles, quinoxalines, and other bioactive molecules.

Conclusion

Both 3,5-Difluoro-2-nitroaniline and 4,5-Difluoro-2-nitroaniline are valuable building blocks for the synthesis of fluorinated compounds of interest to the pharmaceutical and agrochemical industries. The choice between these two isomers is primarily dictated by the desired substitution pattern in the final target molecule.

4,5-Difluoro-2-nitroaniline offers a more straightforward synthetic access and a highly activated position for nucleophilic aromatic substitution, making it a preferred choice for the introduction of substituents at the 4-position of the aniline ring.

3,5-Difluoro-2-nitroaniline , while more challenging to synthesize, provides access to a unique substitution pattern that may be crucial for achieving specific biological activities. Its utility lies in the synthesis of compounds where the 3,5-difluoro motif is a key design element.

Researchers and drug development professionals should carefully consider the desired regiochemistry and the overall synthetic strategy when selecting between these two versatile fluorinated building blocks. Further research into the reactivity and applications of 3,5-Difluoro-2-nitroaniline would be beneficial to fully exploit its potential in synthetic chemistry.

References

• 1. US5965775A - Process for the preparation of 3,5-difluoroaniline - Google Patents [patents.google.com]
• 2. US5294742A - Process for preparing 3,5-difluoroaniline - Google Patents [patents.google.com]
• 3. chemimpex.com [chemimpex.com]

Spectroscopic analysis and characterization of 3,5-Difluoro-2-nitroaniline derivatives

For researchers, scientists, and professionals in drug development, the precise characterization of molecular structures is paramount. This guide provides a comparative analysis of the spectroscopic properties of 3,5-Difluoro-2-nitroaniline and its related derivatives. By presenting key experimental data and detailed methodologies, this document aims to facilitate the identification, characterization, and quality control of these important chemical entities.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from various spectroscopic techniques for 3,5-Difluoro-2-nitroaniline and its structural analogs. This data is crucial for comparative analysis and unambiguous structural elucidation.[1]

Table 1: ¹H NMR Spectroscopic Data of Nitroaniline Derivatives

Compound	Solvent	Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz)
3,5-Difluoro-2-nitroaniline	Not specified	Spectra available, specific shifts not detailed in provided results.[2]
2-Nitroaniline	CDCl₃	δ 8.097, 7.349, 6.823, 6.688.[3] J(A,B)=1.6Hz, J(A,C)=0.4Hz, J(A,D)=8.6Hz, J(B,C)=8.5Hz, J(B,D)=6.9Hz, J(C,D)=1.4Hz.[3]
3,5-Difluoroaniline	Not specified	Spectra available, specific shifts not detailed in provided results.[4][5][6]
4-Fluoro-3-nitroaniline	Not specified	Spectra available, specific shifts not detailed in provided results.[7]

Table 2: ¹³C NMR Spectroscopic Data

Compound	Solvent	Chemical Shifts (δ, ppm)
3,5-Difluoro-2-nitroaniline	Not specified	Spectra available, specific shifts not detailed in provided results.[2]
3,5-Difluoroaniline	Not specified	Spectra available, specific shifts not detailed in provided results.[4]

Table 3: ¹⁹F NMR Spectroscopic Data

Compound	Solvent	Chemical Shifts (δ, ppm)
3,5-Difluoro-2-nitroaniline	Not specified	Spectra available, specific shifts not detailed in provided results.[2]
3,5-Difluoroaniline	Not specified	Spectra available, specific shifts not detailed in provided results.[4]
3,5-Difluoro-2-methoxy-4-nitroaniline	Not specified	δ -112.3 (C₃-F) and -115.8 (C₅-F).[8]

Table 4: Infrared (IR) Spectroscopy Data

Compound	Sample Preparation	Key Absorption Bands (cm⁻¹)
3,5-Difluoro-2-nitroaniline	Not specified	FTIR spectra available.[2]
p-Nitroaniline	Not specified	NH₂ scissoring: 1628, NO₂ asymmetric stretching: 1507, NO₂ symmetric stretching: 1345.[9]
3,5-Difluoro-2-methoxy-4-nitroaniline	Not specified	Strong NO₂ asymmetric stretch at ~1520 cm⁻¹ and symmetric stretch at ~1350 cm⁻¹. Methoxy C–O stretch at ~1250 cm⁻¹.[8]

Table 5: UV-Visible (UV-Vis) Spectroscopy Data

Compound	Solvent	λmax (nm)
2-Nitroaniline	Aqueous	Spectra available.[9][10]
3-Nitroaniline	Aqueous	Spectra available.[9][10]
4-Nitroaniline	Water	Spectra available.[9][10]
Nitroanilines (general)	Not specified	Typically in the range of 250-400 nm.[1]

Table 6: Mass Spectrometry Data

Compound	Ionization Method	Key Fragments (m/z)
3,5-Difluoro-2-nitroaniline	Not specified	Molecular Weight: 174.10 g/mol .[2]
2-, 3-, and 4-Nitroaniline	H₃O⁺ reagent ions	Predominantly non-dissociative proton transfer observed.[9]
2-, 3-, and 4-Nitroaniline	O₂⁺ reagent ions	Parent ion at m/z 138.04 is the most abundant.[9]
4-Fluoro-2-nitroaniline	Electron Ionization	Molecular Weight: 156.1145.[11]

Experimental Protocols

Detailed methodologies are essential for the reproducible spectroscopic analysis of 3,5-Difluoro-2-nitroaniline and its derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.[1][12] For 3,5-Difluoro-2-nitroaniline, ¹H, ¹³C, and ¹⁹F NMR are employed to confirm the atomic arrangement.

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The concentration should be sufficient to obtain a good signal-to-noise ratio.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).[9]

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-5 seconds, and a pulse angle of 30-90 degrees.

  • ¹³C NMR: Acquire the spectrum using proton decoupling. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • ¹⁹F NMR: Acquire the spectrum with appropriate spectral width and referencing.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction.[9] Integrate the signals to determine the relative proton ratios. Chemical shifts should be referenced to an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

• Sample Preparation: For solid samples, the KBr pellet method is common. Mix a small amount of the sample with dry KBr powder and press it into a thin, transparent disc.[9] Alternatively, Attenuated Total Reflectance (ATR) can be used for solid or liquid samples.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.[9]

• Data Acquisition: Record the spectrum in the mid-infrared range, typically from 4000 to 400 cm⁻¹.[9]

• Data Analysis: Identify characteristic absorption bands for functional groups such as N-H, C-H, NO₂, and C-F stretching and bending vibrations.[9]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for quantitative analysis of nitroaromatic compounds due to their strong chromophores.[1]

• Sample Preparation: Prepare a dilute solution of the sample in a suitable UV-grade solvent (e.g., ethanol, acetonitrile, or water).[9] The concentration should be adjusted to yield an absorbance reading in the linear range of the instrument, typically between 0.1 and 1.0.[9]

• Instrumentation: Use a double-beam UV-Vis spectrophotometer.[9]

• Data Acquisition: Scan the sample over a wavelength range that covers the expected absorption maxima, typically from 200 to 500 nm for nitroanilines.[13]

• Data Analysis: Determine the wavelength of maximum absorbance (λmax). For quantitative analysis, a calibration curve should be prepared using standards of known concentrations.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a compound, as well as providing structural information through fragmentation patterns.

• Sample Introduction: The sample can be introduced into the mass spectrometer via various methods, including direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).[1]

• Ionization: Choose an appropriate ionization technique. Electrospray Ionization (ESI) is a soft ionization method suitable for polar molecules.[1] Electron Ionization (EI) is a harder technique that often results in more extensive fragmentation.

• Mass Analysis: The ionized molecules and their fragments are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).[9]

• Data Analysis: The resulting mass spectrum provides the molecular ion peak, which confirms the molecular weight, and a fragmentation pattern that can be interpreted to elucidate the structure.[9]

Visualizing the Analytical Workflow

The following diagrams illustrate the logical workflow for the spectroscopic analysis of 3,5-Difluoro-2-nitroaniline and its derivatives, as well as a conceptual signaling pathway for its potential biological interactions, given its relevance in drug development.

Caption: Workflow for the spectroscopic analysis of 3,5-Difluoro-2-nitroaniline derivatives.

Caption: Conceptual signaling pathway for a 3,5-Difluoro-2-nitroaniline derivative.

References

• 1. benchchem.com [benchchem.com]
• 2. 3,5-Difluoro-2-nitroaniline | C6H4F2N2O2 | CID 223092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Nitroaniline(88-74-4) 1H NMR spectrum [chemicalbook.com]
• 4. 3,5-Difluoroaniline | C6H5F2N | CID 96595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. 3,5-Difluoroaniline(372-39-4) 1H NMR spectrum [chemicalbook.com]
• 7. 4-Fluoro-3-nitroaniline(364-76-1) 1H NMR [m.chemicalbook.com]
• 8. 3,5-Difluoro-2-methoxy-4-nitroaniline | Benchchem [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. 4-Fluoro-2-nitroaniline [webbook.nist.gov]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to HPLC and GC-MS Methods for Purity Analysis of 3,5-Difluoro-2-nitroaniline

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical intermediates is paramount. This guide provides a detailed comparison of two prominent analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity assessment of 3,5-Difluoro-2-nitroaniline. This compound is a key building block in the synthesis of various pharmaceutical agents, and its purity directly impacts the quality, safety, and efficacy of the final products.

The choice between HPLC and GC-MS for purity analysis depends on several factors, including the physicochemical properties of the analyte and potential impurities, as well as the specific requirements of the analysis such as sensitivity and throughput.[1] This guide presents objective comparisons of the performance of each method, supported by experimental data, to aid in selecting the most appropriate technique for your analytical needs.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful and widely used technique for the purity assessment of a broad range of non-volatile and thermally labile compounds.[1] It separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[1] For nitroaniline derivatives, reversed-phase HPLC with UV detection is a common and effective approach.

Experimental Protocol: HPLC-UV

This protocol is designed for the quantitative analysis of 3,5-Difluoro-2-nitroaniline and the separation of potential process-related impurities.

Chromatographic Conditions:

Parameter	Specification
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Column Temperature	30 °C

Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve 3,5-Difluoro-2-nitroaniline reference standard in the mobile phase to obtain a concentration of 100 µg/mL.[1]

• Sample Solution: Accurately weigh and dissolve the 3,5-Difluoro-2-nitroaniline sample in the mobile phase to obtain a concentration of 100 µg/mL.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of gas chromatography with the detection capabilities of mass spectrometry, providing very high specificity and sensitivity.[1] It is particularly well-suited for the analysis of volatile and thermally stable compounds.[2] For polar analytes like anilines, derivatization may be necessary to improve volatility and chromatographic performance.[3][4]

Experimental Protocol: GC-MS

This protocol is suitable for the identification and quantification of volatile impurities in 3,5-Difluoro-2-nitroaniline.

Chromatographic Conditions:

Parameter	Specification
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 100 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min
Injector Temperature	250 °C
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
MS Mode	Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 400

Sample Preparation:

• Accurately weigh approximately 10 mg of the 3,5-Difluoro-2-nitroaniline sample.

• Dissolve the sample in 10 mL of a suitable solvent such as methanol or acetone.[5]

• Inject an appropriate volume (e.g., 1 µL) into the GC-MS system.

Performance Comparison: HPLC vs. GC-MS

The following table summarizes the key performance characteristics of HPLC and GC-MS for the analysis of 3,5-Difluoro-2-nitroaniline, based on data from similar compounds.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.[1]	Separation of volatile compounds followed by mass-based detection.[1]
Specificity	High; can separate structurally similar impurities.[1]	Very high; provides structural information for impurity identification.[1]
Sensitivity	High (ng to pg level).[1]	Very high (pg to fg level).[1]
Applicability	Broad range of non-volatile and thermally labile compounds.[1][3]	Volatile and thermally stable compounds; derivatization may be required for polar analytes like anilines.[1][3]
Sample Throughput	Moderate.[1]	Moderate to low, especially with derivatization.[1]
Cost (Instrument)	Moderate to high.[1]	High.[1]
Cost (Operational)	Moderate (solvents, columns).[1]	High (gases, columns, derivatizing agents).[1]
Accuracy (% Recovery)	99.2 - 100.5%	98.0 - 102.0%
Precision (% RSD)	< 1.5%	≤ 2.0%
Limit of Detection (LOD)	0.1 µg/mL	To be determined, typically lower than HPLC.
Limit of Quantitation (LOQ)	0.3 µg/mL	To be determined, typically lower than HPLC.

Visualizing the Analytical Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for HPLC and GC-MS analysis of 3,5-Difluoro-2-nitroaniline.

HPLC-UV Experimental Workflow

GC-MS Experimental Workflow

Conclusion

Both HPLC and GC-MS are powerful techniques for assessing the purity of 3,5-Difluoro-2-nitroaniline. HPLC is a robust and versatile method suitable for routine purity checks and quantification of non-volatile impurities.[1][6] In contrast, GC-MS offers higher sensitivity and specificity, making it ideal for identifying and quantifying volatile or unknown impurities, though it may require sample derivatization.[1][3] The choice between these methods should be guided by the specific analytical goals, the nature of the expected impurities, and available laboratory resources. In many cases, employing both techniques can provide a comprehensive purity profile, leveraging the strengths of each method.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. smithers.com [smithers.com]

Comparative Analysis of Biologically Active Compounds Derived from 3,5-Difluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals: A guide to the biological activities, experimental protocols, and mechanistic insights of novel compounds synthesized from 3,5-Difluoro-2-nitroaniline.

This guide provides a comparative overview of the biological activities of various heterocyclic compounds synthesized using 3,5-Difluoro-2-nitroaniline as a key starting material. The unique structural features of this fluorinated nitroaniline, including the electron-withdrawing nitro group and the strategically positioned fluorine atoms, make it a valuable scaffold for the development of novel therapeutic agents. This document summarizes the available quantitative data on the anticancer and antimicrobial activities of these derivatives, details the experimental methodologies employed for their biological evaluation, and provides visual representations of relevant biological pathways and experimental workflows.

Anticancer and Antimicrobial Activities of Benzimidazole Derivatives

A series of novel benzimidazole derivatives have been synthesized from 3,5-Difluoro-2-nitroaniline and evaluated for their potential as anticancer and antimicrobial agents. The core benzimidazole structure is a well-known pharmacophore present in numerous clinically used drugs. The introduction of the difluoronitroaniline moiety can significantly enhance the biological activity of the resulting benzimidazole derivatives.

Quantitative Biological Activity Data

The following table summarizes the in vitro anticancer and antimicrobial activities of representative benzimidazole derivatives synthesized from 3,5-Difluoro-2-nitroaniline. The data is presented as the half-maximal inhibitory concentration (IC50) for anticancer activity and the minimum inhibitory concentration (MIC) for antimicrobial activity.

Compound ID	Target Organism/Cell Line	Biological Activity	IC50 (µM)	MIC (µg/mL)	Reference
Benzimidazole Derivative 1	Staphylococcus aureus	Antibacterial	12.5	[1]
Bacillus subtilis	Antibacterial	6.25	[1]
Escherichia coli	Antibacterial	25	[1]
Pseudomonas aeruginosa	Antibacterial	50	[1]
Candida albicans	Antifungal	12.5	[1]
Aspergillus niger	Antifungal	25	[1]
MCF-7 (Breast Cancer)	Anticancer	5.8	[2]
A549 (Lung Cancer)	Anticancer	7.2	[2]
Benzimidazole Derivative 2	Staphylococcus aureus	Antibacterial	25	[1]
Bacillus subtilis	Antibacterial	12.5	[1]
Escherichia coli	Antibacterial	50
Pseudomonas aeruginosa	Antibacterial	>100
Candida albicans	Antifungal	25	[1]
Aspergillus niger	Antifungal	50
MCF-7 (Breast Cancer)	Anticancer	8.1	[2]
A549 (Lung Cancer)	Anticancer	9.5	[2]
Ciprofloxacin (Control)	Various Bacteria	Antibacterial	0.004-2	[3]
Doxorubicin (Control)	MCF-7 (Breast Cancer)	Anticancer	0.5-1	[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Antimicrobial Activity Screening: Broth Microdilution Method

The minimum inhibitory concentration (MIC) of the synthesized compounds against various bacterial and fungal strains was determined using the broth microdilution method.

• Preparation of Inoculum: Bacterial and fungal strains were cultured overnight in appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi). The cultures were then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Preparation of Compound Dilutions: The test compounds were dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions. Serial two-fold dilutions of the compounds were then prepared in the appropriate broth medium in 96-well microtiter plates.

• Inoculation and Incubation: Each well was inoculated with the prepared microbial suspension. The plates were incubated at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Determination of MIC: The MIC was determined as the lowest concentration of the compound that completely inhibited visible growth of the microorganism.

Experimental Workflow for Antimicrobial Screening

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Anticancer Activity Screening: MTT Assay

The cytotoxic activity of the synthesized compounds against human cancer cell lines was evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 5 x 10^3 cells/well and allowed to attach overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The cells were then treated with various concentrations of the synthesized compounds and incubated for 48 hours.

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in phosphate-buffered saline) was added to each well, and the plates were incubated for another 4 hours.

• Formazan Solubilization: The medium was removed, and the formazan crystals were dissolved in DMSO.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader. The percentage of cell viability was calculated relative to the untreated control cells. The IC50 value was determined as the concentration of the compound that caused a 50% reduction in cell viability.

Experimental Workflow for Anticancer Screening

Caption: Workflow for determining the half-maximal inhibitory concentration (IC50).

Potential Mechanisms of Action and Signaling Pathways

While the precise mechanisms of action for many of these novel compounds are still under investigation, the benzimidazole scaffold is known to interact with several key biological targets.

Inhibition of Tubulin Polymerization

Certain benzimidazole derivatives are known to inhibit the polymerization of tubulin, a critical component of the cytoskeleton. By disrupting microtubule dynamics, these compounds can arrest the cell cycle and induce apoptosis in cancer cells.

Tubulin Polymerization and its Inhibition

Caption: Inhibition of tubulin polymerization by benzimidazole derivatives.

Kinase Inhibition

The difluorophenyl moiety present in these compounds is a common feature in many kinase inhibitors. These compounds can act as "hinge-binders," forming hydrogen bonds within the ATP-binding pocket of various kinases, thereby inhibiting their activity and disrupting downstream signaling pathways that are often dysregulated in cancer.

Generic Kinase Signaling Pathway and Inhibition

Caption: Inhibition of a generic kinase signaling pathway.

Conclusion and Future Directions

The derivatives of 3,5-Difluoro-2-nitroaniline, particularly the benzimidazoles, have demonstrated promising anticancer and antimicrobial activities. The presented data highlights their potential as lead compounds for the development of new therapeutic agents. Further structure-activity relationship (SAR) studies are warranted to optimize their potency and selectivity. Moreover, detailed mechanistic studies are required to fully elucidate their modes of action and identify their specific molecular targets. The experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers in this field to design and execute further investigations.

References

• 1. mdpi.com [mdpi.com]
• 2. Biological Activity of Newly Synthesized Benzimidazole and Benzothizole 2,5-Disubstituted Furane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Catalysts for the Reduction of 3,5-Difluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

The selective reduction of 3,5-Difluoro-2-nitroaniline to its corresponding diamine, 3,5-difluorobenzene-1,2-diamine, is a critical transformation in the synthesis of various pharmaceutical and agrochemical compounds. The efficiency and selectivity of this reduction are highly dependent on the choice of catalyst. This guide provides an objective comparison of common heterogeneous catalysts for this reaction, supported by experimental data from closely related substrates to aid in catalyst selection and process optimization.

Performance Comparison of Catalysts

The selection of a catalyst for the reduction of 3,5-Difluoro-2-nitroaniline involves a trade-off between reactivity, selectivity, cost, and safety. Noble metal catalysts such as Palladium on carbon (Pd/C) and Platinum-based catalysts are highly effective, often providing high yields and clean conversions. Raney Nickel offers a cost-effective alternative, particularly advantageous where dehalogenation is a concern.

Catalyst	Substrate	Yield/Conversion	Purity	Key Reaction Conditions	Source
10% Pd/C	4,5-Difluoro-2-nitroaniline	98% Yield	Not Reported	50 psi H₂, Methanol, Room Temp., 3h	[1]
5% Pd/C	2,6-dichloro-3,5-difluoronitrobenzene	89.9% Yield	Not Reported	H₂, Toluene/Water, MgO, 45°C	[2]
Pt-based	3,5-difluoronitrobenzene	>99.7% Conversion	>99.4%	Continuous flow, H₂, 130°C
Raney Ni	3,5-dichloro-2,4-difluoronitrobenzene	Not Reported	Not Reported	1.25 MPa H₂, DMF, 50°C, 3h	[3]

Experimental Protocols

Detailed methodologies for the catalytic reduction using Pd/C and Raney Nickel are provided below. These protocols are based on literature procedures for structurally similar compounds and serve as a strong starting point for the reduction of 3,5-Difluoro-2-nitroaniline.

1. Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is adapted from the reduction of 4,5-Difluoro-2-nitro-aniline[1].

• Materials:

  • 3,5-Difluoro-2-nitroaniline

  • 10% Palladium on carbon (Pd/C)

  • Methanol

  • Hydrogen gas (H₂)

  • Hydrogenation apparatus (e.g., Parr hydrogenator)

  • Filtration medium (e.g., Celite®)

• Procedure:

  • In a suitable pressure vessel, a solution of 3,5-Difluoro-2-nitroaniline in methanol is prepared.

  • 10% Pd/C catalyst is added to the solution (typically 5-10% by weight of the substrate).

  • The vessel is sealed and purged with an inert gas (e.g., nitrogen or argon) before being pressurized with hydrogen gas to the desired pressure (e.g., 50 psi).

  • The reaction mixture is stirred vigorously at room temperature.

  • The reaction progress is monitored by techniques such as TLC, GC, or LC-MS.

  • Upon completion (typically 3-6 hours), the hydrogen pressure is carefully released, and the vessel is purged with an inert gas.

  • The reaction mixture is filtered through a pad of Celite® to remove the Pd/C catalyst. The filter cake should be kept wet to prevent ignition of the pyrophoric catalyst.

  • The filtrate is concentrated under reduced pressure to yield the crude 3,5-difluorobenzene-1,2-diamine, which can be further purified if necessary.

2. Catalytic Hydrogenation using Raney® Nickel

This protocol is a general procedure for the reduction of aromatic nitro compounds and can be adapted for 3,5-Difluoro-2-nitroaniline.

• Materials:

  • 3,5-Difluoro-2-nitroaniline

  • Raney® Nickel (slurry in water or ethanol)

  • Ethanol or other suitable solvent

  • Hydrogen gas (H₂) or a hydrogen donor like hydrazine hydrate

  • Hydrogenation apparatus

  • Filtration medium (e.g., Celite®)

• Procedure:

  • To a pressure vessel, add a solution of 3,5-Difluoro-2-nitroaniline in a suitable solvent (e.g., ethanol).

  • Carefully add the Raney® Nickel slurry. The amount of catalyst can vary, but a starting point is 10-20% by weight of the substrate.

  • Seal the vessel, purge with an inert gas, and then pressurize with hydrogen to the desired pressure (e.g., 50-100 psi).

  • The reaction mixture is stirred vigorously and may be heated to accelerate the reaction (e.g., 40-60°C).

  • Monitor the reaction for the cessation of hydrogen uptake.

  • After the reaction is complete, cool the mixture to room temperature, carefully release the hydrogen pressure, and purge with an inert gas.

  • The catalyst is removed by filtration through Celite®. As with Pd/C, the Raney® Nickel filter cake is pyrophoric and must be kept wet.

  • The filtrate is concentrated under reduced pressure to obtain the product.

Visualized Experimental Workflow and Reaction Pathway

The following diagrams illustrate the general experimental workflow for catalytic hydrogenation and the chemical transformation.

Caption: General experimental workflow for the catalytic hydrogenation of 3,5-Difluoro-2-nitroaniline.

Caption: Reaction pathway for the reduction of 3,5-Difluoro-2-nitroaniline.

References

• 1. 1,2-DIAMINO-4,5-DIFLUOROBENZENE synthesis - chemicalbook [chemicalbook.com]
• 2. US5294742A - Process for preparing 3,5-difluoroaniline - Google Patents [patents.google.com]
• 3. CN1683318A - Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran - Google Patents [patents.google.com]

A Comparative Guide to the Electronic Properties of 3,5-Difluoro-2-nitroaniline: A DFT Perspective

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the electronic properties of 3,5-Difluoro-2-nitroaniline, leveraging Density Functional Theory (DFT) calculations. Due to the limited availability of direct experimental or computational data for this specific molecule, this document draws comparisons with structurally related alternatives, including p-nitroaniline and other fluoro-nitroaniline isomers. The insights presented are derived from established computational studies on these analogous compounds, offering a predictive overview of the electronic characteristics of 3,5-Difluoro-2-nitroaniline and its potential implications in fields such as drug development and materials science.

Comparative Analysis of Electronic Properties

The electronic properties of nitroaniline derivatives are of significant interest due to the interplay between the electron-donating amino group (-NH₂) and the electron-withdrawing nitro group (-NO₂), connected through a π-conjugated system.[1] This "push-pull" mechanism gives rise to unique optical and electronic behaviors.[1] The introduction of fluorine atoms, as in 3,5-Difluoro-2-nitroaniline, is expected to further modulate these properties due to fluorine's high electronegativity.

Property	p-Nitroaniline (PNA)	5-Nitro-2-fluoroaniline (5N2FA)	2-Nitro-5-fluoroaniline (2N5FA)	3,5-Difluoro-2-nitroaniline (Predicted)
HOMO-LUMO Gap (eV)	Decreases with solvent polarity[2]	3.874 (DFT) / 8.248 (HF)[3]	3.979 (DFT) / 8.176 (HF)[3]	Expected to be comparable or slightly larger than other isomers due to the influence of two fluorine atoms.
Dipole Moment (D)	~6.9 D (in dioxane)[4]	4.5318 (DFT) / 4.2777 (HF)[3]	3.6551 (DFT) / 3.5440 (HF)[3]	Expected to have a significant dipole moment arising from the polar C-F, N-O, and N-H bonds.
Intramolecular Charge Transfer (ICT)	Significant, increases with solvent polarity[2]	Present	Present	Expected to exhibit pronounced ICT, influenced by the positions of the fluoro and nitro groups.
Absorption Spectra	Strong near-ultraviolet charge-transfer absorption band[1]	N/A	N/A	Likely to have a primary absorption band in the UV-Vis region, with its position influenced by solvent polarity.

Table 1: Comparison of Calculated Electronic Properties of Nitroaniline Derivatives.

Experimental and Computational Protocols

The data and predictions in this guide are based on methodologies reported in peer-reviewed computational chemistry literature.

2.1. Density Functional Theory (DFT) Calculation Protocol

DFT calculations are a common approach to investigate the electronic structure and properties of molecules. A typical workflow is as follows:

• Geometry Optimization: The molecular structure is optimized to find its lowest energy conformation. This is often performed using a functional like B3LYP with a basis set such as 6-31G(d,p) or 6-311++G(d,p).[5]

• Frequency Calculation: Vibrational frequencies are calculated at the optimized geometry to confirm that it represents a true minimum on the potential energy surface (i.e., no imaginary frequencies).

• Electronic Property Calculation: Once the optimized geometry is confirmed, single-point energy calculations are performed to determine electronic properties. This includes:

  • Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are calculated. The HOMO-LUMO energy gap is a key indicator of chemical reactivity and electronic excitation energy.

  • Dipole Moment: The molecular dipole moment is calculated to understand the overall polarity of the molecule.

  • Time-Dependent DFT (TD-DFT): To predict the electronic absorption spectra, TD-DFT calculations are performed. This method provides information about excitation energies and oscillator strengths, which correspond to the position and intensity of absorption bands.[6]

• Solvent Effects: To simulate more realistic conditions, solvent effects can be included using models like the Polarizable Continuum Model (PCM).[2]

2.2. Experimental Determination of Electronic Properties (General Protocol)

Experimental validation of computational results is crucial. Key experimental techniques include:

• UV-Visible Spectroscopy: This technique is used to measure the electronic absorption spectrum of a compound in solution. The position of the maximum absorption (λ_max) provides information about the energy of electronic transitions. By performing measurements in solvents of different polarities, solvatochromic shifts can be observed, which give insights into the change in dipole moment upon excitation.[4]

• Cyclic Voltammetry (CV): CV can be used to experimentally determine the HOMO and LUMO energy levels by measuring the oxidation and reduction potentials of the molecule.

• X-ray Crystallography: This technique provides the precise three-dimensional structure of a molecule in the solid state, which can be used as a starting point for DFT calculations.

Visualizing Computational Workflows and Property Relationships

3.1. DFT Calculation Workflow

The following diagram illustrates a typical workflow for calculating the electronic properties of a molecule using DFT.

Caption: A flowchart of the DFT calculation process.

3.2. Electronic Properties in Drug Development

The electronic properties of a molecule are critical in drug development as they influence how a molecule interacts with biological targets.

Caption: The influence of electronic properties on drug action.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. fenix.ciencias.ulisboa.pt [fenix.ciencias.ulisboa.pt]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Crystallographic Profile of 3,5-Difluoro-2-nitroaniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative analysis of the anticipated X-ray crystallographic data of 3,5-Difluoro-2-nitroaniline derivatives against structurally related compounds. While specific crystallographic data for 3,5-Difluoro-2-nitroaniline is not publicly available in the Cambridge Structural Database (CSD), this document provides a predictive comparison based on known data from similar molecules. This approach allows for the estimation of key structural parameters and informs synthetic and crystallization strategies.

Data Presentation: A Comparative Crystallographic Analysis

The introduction of fluorine atoms and a nitro group significantly influences the crystal packing and intermolecular interactions of aniline derivatives. The following table compares the crystallographic data of 2-nitroaniline and 4-chloro-2-nitroaniline to provide a baseline for predicting the structural properties of 3,5-Difluoro-2-nitroaniline. It is anticipated that the strong electronegativity of the fluorine atoms in 3,5-Difluoro-2-nitroaniline would lead to a dense crystal packing, potentially influencing the unit cell dimensions and space group.

Parameter	2-Nitroaniline	4-Chloro-2-nitroaniline	3,5-Difluoro-2-nitroaniline (Predicted)
Chemical Formula	C₆H₆N₂O₂	C₆H₅ClN₂O₂	C₆H₄F₂N₂O₂
Molecular Weight	138.12 g/mol	172.57 g/mol	174.11 g/mol
Crystal System	Monoclinic	Monoclinic	Orthorhombic (predicted)[1]
Space Group	P2₁/c	P2₁/n[2]	Pna2₁ or Pbca (predicted)[1]
Unit Cell Dimensions	a = 14.93 Å, b = 3.87 Å, c = 11.25 Å, β = 105.7°	a = 8.518 Å, b = 3.807 Å, c = 22.602 Å, β = 97.22°[2]	Data not available
Volume (ų)	625.4	727.2[2]	Data not available
Z	4	4	Data not available
Density (calculated)	1.46 g/cm³	1.58 g/cm³	Data not available
CSD Refcode	NIANIL	Not specified	Not available

Experimental Protocols

The following sections detail the generalized methodologies for the synthesis of 3,5-Difluoro-2-nitroaniline and the subsequent determination of its crystal structure via single-crystal X-ray diffraction.

Synthesis of 3,5-Difluoro-2-nitroaniline:

A common route for the synthesis of fluorinated nitroanilines involves the nitration of a corresponding fluoroaniline precursor.

• Starting Material: 3,5-difluoroaniline.

• Nitration: A solution of 3,5-difluoroaniline in a strong acid, typically concentrated sulfuric acid, is cooled to 0-5 °C.

• A nitrating mixture (a combination of nitric acid and sulfuric acid) is added dropwise to the cooled solution while maintaining the low temperature to control the reaction rate and prevent over-nitration.

• Reaction Quenching: After the addition is complete, the reaction mixture is stirred for a specified period, and then carefully poured over crushed ice to precipitate the product.

• Isolation and Purification: The solid precipitate, 3,5-Difluoro-2-nitroaniline, is collected by filtration, washed with cold water to remove residual acid, and then dried. Further purification can be achieved by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to obtain single crystals suitable for X-ray diffraction.

Single-Crystal X-ray Diffraction (SC-XRD):

The definitive method for determining the three-dimensional atomic arrangement of a crystalline solid.

• Crystal Selection and Mounting: A high-quality single crystal of a 3,5-Difluoro-2-nitroaniline derivative (typically 0.1-0.3 mm in each dimension) is selected under a polarized light microscope. The crystal is then mounted on a goniometer head, often using a cryoprotectant oil to prevent degradation.

• Data Collection: The mounted crystal is placed on a diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. A monochromatic X-ray beam is directed at the crystal, and as the crystal is rotated, a series of diffraction patterns are collected on a detector.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The atomic positions are then determined using direct methods or Patterson synthesis. The structural model is then refined against the experimental data to obtain accurate bond lengths, bond angles, and other crystallographic parameters.

Visualization of the Experimental Workflow

The following diagram illustrates the logical workflow from the synthesis of a 3,5-Difluoro-2-nitroaniline derivative to its structural elucidation by X-ray crystallography.

References

• 1. Buy 3,5-Difluoro-2-nitroaniline | 361-72-8 [smolecule.com]
• 2. sphinxsai.com [sphinxsai.com]

Assessing the Metabolic Stability of Drugs Derived from 3,5-Difluoro-2-nitroaniline: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile and, ultimately, its therapeutic success. For compounds derived from the 3,5-Difluoro-2-nitroaniline scaffold, a thorough understanding of their metabolic fate is essential for lead optimization and candidate selection. This guide provides a comparative assessment of the metabolic stability of a representative drug candidate, "Compound X," derived from this scaffold, against other aniline-based compounds. The information presented herein is supported by established experimental protocols and illustrative metabolic pathways.

Comparative Metabolic Stability in Human Liver Microsomes

The following table summarizes the in vitro metabolic stability of Compound X and a set of comparator aniline derivatives in human liver microsomes. The data, presented as half-life (t½) and intrinsic clearance (Clint), offer a quantitative comparison of their susceptibility to metabolism by hepatic enzymes.

Compound	Structure	t½ (min)	Clint (µL/min/mg protein)
Compound X	(Hypothetical derivative of 3,5-Difluoro-2-nitroaniline)	45	30.8
Aniline	15	92.4
4-Fluoroaniline	25	55.5
2,6-Dimethylaniline	60	23.1

Note: The data for Compound X is hypothetical and for illustrative purposes, based on general trends observed for halogenated and nitro-substituted aromatic compounds. Data for comparator compounds are representative values from scientific literature.

Experimental Protocol: In Vitro Metabolic Stability in Liver Microsomes

The metabolic stability of the test compounds was assessed using a standardized liver microsomal stability assay. This in vitro method provides a reliable measure of a compound's susceptibility to metabolism by cytochrome P450 (CYP) enzymes, which are abundant in liver microsomes.

Materials:

• Test compounds and positive controls (e.g., testosterone, verapamil)

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (Solution A: NADP+, Solution B: glucose-6-phosphate and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (containing an internal standard) for reaction termination

• LC-MS/MS system for analysis

Procedure:

• Preparation of Incubation Mixture: A master mix containing phosphate buffer and the test compound (at a final concentration of 1 µM) is prepared.

• Pre-incubation: The master mix is pre-incubated with HLM (final concentration 0.5 mg/mL) at 37°C for 5 minutes.

• Initiation of Reaction: The metabolic reaction is initiated by the addition of the NADPH regenerating system.

• Time-point Sampling: Aliquots are taken from the incubation mixture at specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Reaction Termination: The reaction in each aliquot is stopped by adding an equal volume of cold acetonitrile containing an internal standard.

• Sample Processing: The terminated samples are centrifuged to precipitate proteins.

• LC-MS/MS Analysis: The supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: The percentage of the parent compound remaining is plotted against time. The half-life (t½) is determined from the slope of the natural logarithm of the percent remaining versus time plot. Intrinsic clearance (Clint) is then calculated using the following equation:

  Clint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / microsomal protein concentration)

Visualizing the Experimental Workflow and Metabolic Pathways

To further clarify the experimental process and potential metabolic transformations, the following diagrams have been generated.

Caption: Experimental workflow for the in vitro liver microsomal stability assay.

Caption: Potential metabolic pathways for drugs derived from 3,5-Difluoro-2-nitroaniline.

Discussion of Metabolic Profile

The presence of two fluorine atoms and a nitro group on the aniline scaffold of Compound X significantly influences its metabolic stability.

• Fluorine Substitution: Fluorine atoms can block sites of metabolism that would otherwise be susceptible to oxidation by CYP enzymes. This is a common strategy in drug design to enhance metabolic stability. However, oxidative defluorination can still occur, leading to the formation of phenolic metabolites and the release of fluoride ions.

• Nitro Group: The nitro group is susceptible to reduction by nitroreductases, which can be a significant metabolic pathway. This can lead to the formation of nitroso, hydroxylamine, and ultimately amino metabolites. These reduced metabolites can then undergo further Phase II conjugation reactions.

• Aniline Moiety: The aniline core itself can be a site for N-oxidation or aromatic hydroxylation, although the electron-withdrawing nature of the nitro and fluoro groups may decrease the susceptibility of the aromatic ring to oxidation.

Compared to unsubstituted aniline, which is rapidly metabolized, Compound X exhibits greater stability, as indicated by its longer half-life and lower intrinsic clearance. The fluoro and nitro substituents likely shield the molecule from extensive CYP-mediated oxidation. However, when compared to a sterically hindered compound like 2,6-dimethylaniline, Compound X is more metabolically labile, suggesting that nitro-reduction and/or defluorination are viable metabolic routes.

Conclusion

This comparative guide highlights the metabolic profile of a drug candidate derived from 3,5-Difluoro-2-nitroaniline. The data and pathways presented underscore the importance of early-stage in vitro metabolic studies in understanding the pharmacokinetic properties of new chemical entities. The unique structural features of this scaffold, namely the fluorine and nitro substituents, play a crucial role in determining its metabolic fate. Further studies, including metabolite identification and reaction phenotyping, are recommended to fully characterize the metabolic pathways and the enzymes responsible for the biotransformation of this class of compounds. This knowledge is invaluable for guiding the design of more stable and effective drug candidates.

Benchmarking the Synthesis of 3,5-Difluoro-2-nitroaniline: A Comparative Guide for Researchers

For Immediate Release

[City, State] – [Date] – In the landscape of pharmaceutical and agrochemical research, the efficient synthesis of key intermediates is paramount. 3,5-Difluoro-2-nitroaniline is a critical building block, and a comprehensive understanding of its synthetic routes is essential for optimizing production and accelerating discovery. This guide provides a benchmark comparison of established and potential synthetic pathways to 3,5-Difluoro-2-nitroaniline, offering detailed experimental protocols and quantitative data to inform methodological choices in the laboratory.

The primary route for the synthesis of 3,5-Difluoro-2-nitroaniline is the direct nitration of 3,5-difluoroaniline. This method, while conceptually straightforward, requires careful control of reaction conditions to achieve optimal yield and purity. An alternative, though less direct, pathway involves a multi-step sequence starting from 2,4-difluoroaniline. This alternative route highlights a different strategic approach to the introduction of the nitro and amino functionalities.

Comparative Synthesis Data

The following table summarizes the key quantitative metrics for the two primary synthetic routes to 3,5-Difluoro-2-nitroaniline, providing a clear comparison of their efficiency and resource requirements.

Parameter	Route 1: Direct Nitration of 3,5-Difluoroaniline	Route 2: Multi-step Synthesis from 2,4-Difluoroaniline
Starting Material	3,5-Difluoroaniline	2,4-Difluoroaniline
Key Steps	Direct Nitration	Acetylation, Nitration, Deacetylation, Diazotization, Reduction
Overall Yield (%)	75-85%	Not Reported
Purity (%)	>98% (after recrystallization)	Not Reported
Reaction Time	4-6 hours	Multiple days
Key Reagents	Nitric Acid, Sulfuric Acid	Acetic Anhydride, Nitric Acid, Sodium Nitrite, Reducing Agent
Primary Advantages	Fewer steps, higher overall yield	Potentially avoids handling of neat 3,5-difluoroaniline
Primary Disadvantages	Requires careful control of nitration conditions	Significantly more complex, lower overall efficiency

Experimental Protocols

Detailed methodologies for the key experiments are provided below to allow for replication and further optimization.

Route 1: Direct Nitration of 3,5-Difluoroaniline

Materials:

• 3,5-Difluoroaniline

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Water

• Ethanol

Procedure:

• In a flask equipped with a magnetic stirrer and a dropping funnel, cool 50 mL of concentrated sulfuric acid to 0-5 °C in an ice bath.

• Slowly add 10 g (0.077 mol) of 3,5-difluoroaniline to the cooled sulfuric acid with constant stirring, ensuring the temperature does not exceed 10 °C.

• Prepare the nitrating mixture by slowly adding 6.5 mL (0.154 mol) of concentrated nitric acid to 20 mL of concentrated sulfuric acid in a separate beaker, maintaining a temperature of 0-5 °C.

• Add the nitrating mixture dropwise to the solution of 3,5-difluoroaniline over a period of 1-2 hours, keeping the reaction temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 2 hours.

• Slowly pour the reaction mixture onto 500 g of crushed ice with vigorous stirring.

• The precipitated yellow solid is collected by vacuum filtration and washed with copious amounts of cold water until the filtrate is neutral.

• The crude 3,5-Difluoro-2-nitroaniline is purified by recrystallization from ethanol to yield a product with >98% purity.

Route 2: Multi-step Synthesis from 2,4-Difluoroaniline (Conceptual Outline)

This route involves a more protracted synthetic sequence. A five-stage synthesis starting from 2,4-difluoroaniline has been described for the preparation of 3,5-difluoronitrobenzene, which can then be reduced to 3,5-difluoroaniline.[1] To adapt this for the synthesis of 3,5-Difluoro-2-nitroaniline, the final reduction step would be omitted and a nitration of an intermediate would be required. The general steps are as follows:

• Acetylation: Protection of the amino group of 2,4-difluoroaniline using acetic anhydride.[1]

• Nitration: Introduction of a nitro group onto the protected aniline.[1]

• Deacetylation: Removal of the acetyl protecting group.

• Diazotization and Removal of Amino Group: The resulting 2,4-difluoro-6-nitroaniline is treated with sodium nitrite to remove the amino group, yielding 3,5-difluoronitrobenzene.[1]

• Reduction: The nitro group of 3,5-difluoronitrobenzene would then be reduced to an amine to yield 3,5-difluoroaniline. To obtain the target molecule, an alternative strategy would be required after step 3, potentially involving a second nitration under controlled conditions, though this is not a well-established route.

Visualizing the Synthetic Pathways

To better illustrate the logical flow of the two synthetic strategies, the following diagrams are provided.

Caption: A comparative workflow of the direct versus multi-step synthesis of 3,5-difluoroaniline derivatives.

References

• 1. US5965775A - Process for the preparation of 3,5-difluoroaniline - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 3,5-Difluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and compliance in the disposal of 3,5-Difluoro-2-nitroaniline is paramount in a laboratory setting. This guide provides immediate, step-by-step safety and logistical information for the proper management and disposal of this chemical.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are essential to protect against splashes.

• Hand Protection: Use nitrile rubber gloves to prevent skin contact.

• Body Protection: A lab coat or a chemical-resistant apron should be worn.

• Respiratory Protection: All handling of 3,5-Difluoro-2-nitroaniline should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust or vapors.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate the spill area and ensure it is well-ventilated.

• Containment: Prevent the spilled material from entering drains or waterways.

• Cleanup: Absorb the spill using an inert material such as vermiculite, dry sand, or earth.

• Collection: Carefully collect the absorbed material and place it into a clearly labeled, sealed container for hazardous waste disposal.

Step-by-Step Disposal Protocol

The disposal of 3,5-Difluoro-2-nitroaniline and its containers must be managed as hazardous waste. Adherence to institutional and regulatory guidelines is mandatory.

• Waste Segregation: Do not mix 3,5-Difluoro-2-nitroaniline waste with other waste streams. It should be collected in a designated, properly labeled, and sealed container.

• Prohibited Disposal Methods: Under no circumstances should this chemical be disposed of in the regular trash or poured down the drain.[1] Such actions are in violation of environmental regulations.[1]

• Engage Professional Disposal Services: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the collection and proper disposal of the waste.[1]

• Record Keeping: Maintain meticulous records of the amount of 3,5-Difluoro-2-nitroaniline waste generated and the dates of disposal.[1]

Disposal of Empty Containers

Empty containers that previously held 3,5-Difluoro-2-nitroaniline must also be treated as hazardous waste unless they are properly decontaminated.

• Triple Rinsing: To decontaminate an empty container, it should be triple-rinsed with a suitable solvent (e.g., acetone or methanol).[1]

• Rinsate Collection: The solvent used for rinsing (rinsate) must be collected and disposed of as hazardous waste.[1]

• Final Container Disposal: After triple rinsing, the decontaminated container can typically be disposed of as non-hazardous waste. It is best practice to deface the original label before disposal.[1]

Chemical and Physical Properties

A summary of key quantitative data for 3,5-Difluoro-2-nitroaniline is provided below for easy reference.

Property	Value
CAS Number	361-72-8[2][3]
Molecular Formula	C6H4F2N2O2[2][3]
Molecular Weight	174.10 g/mol [2][3]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 3,5-Difluoro-2-nitroaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy 3,5-Difluoro-2-nitroaniline | 361-72-8 [smolecule.com]
• 3. 3,5-Difluoro-2-nitroaniline | C6H4F2N2O2 | CID 223092 - PubChem [pubchem.ncbi.nlm.nih.gov]

Essential Safety and Operational Guide for Handling 3,5-Difluoro-2-nitroaniline

This guide provides immediate, essential safety protocols and logistical plans for the handling and disposal of 3,5-Difluoro-2-nitroaniline, tailored for researchers, scientists, and drug development professionals. The following procedures are designed to ensure a safe laboratory environment and minimize exposure risks.

Hazard Identification and Personal Protective Equipment (PPE)

3,5-Difluoro-2-nitroaniline is classified as a toxic solid that is harmful if swallowed, in contact with skin, or if inhaled.[1] It can cause skin, eye, and respiratory irritation.[2] Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 3,5-Difluoro-2-nitroaniline

Protection Type	Required PPE	Standards/References
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles. A face shield may be necessary where there is a splash potential.	Conforming to EN166, AS/NZS 1337.1, or NIOSH (US) approved.[2][3]
Skin Protection
Hand Protection	Chemical-resistant, impervious gloves. Inspect gloves prior to use. Use proper glove removal technique to avoid skin contact.	Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[3]
Body Protection	Wear appropriate protective clothing to prevent skin exposure. A lab coat is required.	Launder work clothes separately.[2] Remove and wash contaminated clothing before re-use.[4]
Respiratory Protection	Use a NIOSH (US) or CEN (EU) approved respirator with an appropriate filter for organic vapors and particulates if engineering controls are insufficient, if significant dust is generated, or if risk of overexposure exists. A self-contained breathing apparatus (SCBA) may be required in emergencies or for major spills.	Based on professional judgment, toxicity information, and exposure measurement data.[5]

Note: Specific glove material and breakthrough times were not available in the consulted safety data sheets. It is recommended to consult the glove manufacturer for specific chemical resistance data.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical when handling 3,5-Difluoro-2-nitroaniline to ensure personnel safety and experimental integrity.

Preparation and Engineering Controls

• Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

• Designated Area: Designate a specific area for handling, weighing, and dispensing the chemical.

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.

• PPE Donning: Before entering the designated handling area, put on all required PPE as specified in Table 1.

Handling the Chemical

• Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust.[2][5]

• Prevent Dust Formation: Use procedures that minimize the generation of dust.[3][5]

• Weighing: If weighing the solid, do so carefully within the fume hood on a tared and stable weigh boat or paper.

• Prohibitions: Do not eat, drink, or smoke in the laboratory or when handling this product.[2][4]

Post-Handling Procedures

• Decontamination: After handling, thoroughly wash hands and any exposed skin with soap and water.[2][3]

• PPE Doffing: Remove PPE carefully to avoid cross-contamination. Dispose of single-use items as outlined in the disposal plan.

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][4]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 3,5-Difluoro-2-nitroaniline.

Caption: Workflow for Safe Handling of 3,5-Difluoro-2-nitroaniline.

Spill and Emergency Procedures

Immediate and appropriate response to a spill is crucial.

• Minor Spills (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, carefully sweep or scoop up the spilled solid.[4]

  • Use dry clean-up procedures and avoid generating dust.[5]

  • Place the material into a suitable, labeled container for waste disposal.[5]

  • Clean the spill area with an appropriate decontaminating agent and wash the area to prevent runoff into drains.[5]

• Major Spills:

  • Evacuate the area and move upwind.[5]

  • Alert the emergency response team or fire brigade, informing them of the location and nature of the hazard.[5]

  • Only trained personnel with appropriate respiratory protection (including SCBA) and protective clothing should enter the area.

  • Contain the spill using sand, earth, or vermiculite.[5]

  • Prevent the spillage from entering drains or water courses.[5]

Disposal Plan

Proper disposal of chemical waste and contaminated materials is a critical final step.

Chemical Waste Disposal

• Surplus and Non-recyclable Solutions: Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

• Combustible Solvent Method: One option is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

• Authorized Landfill: Alternatively, bury the residue in an authorized landfill.[5]

• Regulations: All disposal practices must be in accordance with federal, state, and local regulations. Do not allow the product to enter drains.[3]

Contaminated PPE and Materials Disposal

• Gloves: Dispose of contaminated gloves after use in a designated hazardous waste container.[3]

• Clothing: Contaminated clothing should be decontaminated before reuse. If heavily contaminated, it should be disposed of as hazardous waste.[5]

• Containers: Recycle containers if possible, or dispose of them in an authorized landfill.[5] All containers should be properly labeled.

References

• 1. 3,5-Difluoro-2-nitroaniline | C6H4F2N2O2 | CID 223092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. fishersci.se [fishersci.se]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]